4-Heptylaniline

• CAS: 37529-27-4

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Heptylaniline: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptylaniline is a substituted aniline compound with potential applications in proteomics research and as an organic intermediate in chemical synthesis.[1][2] This technical guide provides a comprehensive overview of its core physical and chemical properties, compiled from various sources to support research and development activities. The information is presented in a structured format for ease of reference and comparison.

Physicochemical Properties

The fundamental physical and chemical characteristics of 4-Heptylaniline are summarized below. These properties are crucial for understanding its behavior in various experimental and industrial settings.

Table 1: General and Physical Properties of 4-Heptylaniline

Property	Value	Source(s)
CAS Number	37529-27-4	[1][3][4][5][6]
Molecular Formula	C₁₃H₂₁N	[1][3][4][5][6]
Molecular Weight	191.31 g/mol	[1][7]
Appearance	Colorless to Yellow to Orange clear liquid	[3][8]
Density	0.91 g/mL at 25 °C	[2][3][6][9]
0.923 g/cm³	[5]
Boiling Point	159 °C at 18 mmHg	[2][3][6][9]
282.9 °C at 760 mmHg	[5]
286 °C	[8]
Melting Point	75-76 °C	[3]
Refractive Index	n20/D 1.52	[2][3][6][9]
1.522	[5]
Flash Point	>230 °F (>110 °C)	[3][6]
128.9 °C	[5]
113 °C (closed cup)	[9]
Vapor Pressure	0.00327 mmHg at 25°C	[3][5]

Table 2: Chemical Identifiers of 4-Heptylaniline

Identifier	Value	Source(s)
IUPAC Name	4-heptylaniline	[4][7]
Synonyms	p-Heptylaniline, 4-n-Heptylaniline	[5][6]
InChI	InChI=1S/C13H21N/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11H,2-7,14H2,1H3	[5][7][9]
InChIKey	BNEWZYZRLNNWNR-UHFFFAOYSA-N	[4][7][9]
SMILES	CCCCCCCC1=CC=C(N)C=C1	[4][9]

Experimental Protocols

While a specific synthesis protocol for 4-Heptylaniline is not detailed in the provided search results, it is noted that it can be prepared from p-nitrophenol or p-nitroiodobenzene.[2] A general approach to synthesizing similar N-alkylanilines involves the reductive amination of a ketone with aniline.

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Both ¹H NMR and ¹³C NMR data are available for 4-Heptylaniline and its analogs.[10][11][12] This data provides detailed information about the carbon-hydrogen framework of the molecule.

• Infrared (IR) Spectroscopy : IR spectra, including FTIR and ATR-IR, have been recorded for 4-Heptylaniline.[7] These spectra are useful for identifying the functional groups present in the molecule, such as the N-H and C-N bonds of the aniline moiety.

Safety and Handling

4-Heptylaniline is classified as an irritant.[5] It is reported to cause skin and serious eye irritation, and may cause respiratory irritation.[7][8][9]

Table 3: GHS Hazard and Precautionary Statements for 4-Heptylaniline

Category	Code	Statement	Source(s)
Hazard Statements	H315	Causes skin irritation.	[7][8][9]
H319	Causes serious eye irritation.	[7][8][9]
H335	May cause respiratory irritation.	[7][9]
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.	[7][9]
P264	Wash skin thoroughly after handling.	[7][8]
P280	Wear protective gloves/ eye protection/ face protection.	[7][8]
P302 + P352	IF ON SKIN: Wash with plenty of water.	[7][8][13]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[7][9]

It is recommended to handle 4-Heptylaniline in a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves and eye protection.[9][14] It should be stored in a cool, dark place, and under an inert atmosphere as it may be air sensitive.[8]

Logical Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the physical and chemical characterization of a compound like 4-Heptylaniline.

References

• 1. scbt.com [scbt.com]
• 2. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 4-HEPTYLANILINE | CAS 37529-27-4 [matrix-fine-chemicals.com]
• 5. 4-heptylaniline | 37529-27-4 [chemnet.com]
• 6. chemwhat.com [chemwhat.com]
• 7. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. 4-庚基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. 4-HEPTYLAMINE(16751-59-0) 13C NMR spectrum [chemicalbook.com]
• 13. 4-Heptylaniline | 37529-27-4 | TCI EUROPE N.V. [tcichemicals.com]
• 14. fishersci.com [fishersci.com]

An In-depth Technical Guide to 4-Heptylaniline (CAS: 37529-27-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Heptylaniline, a substituted aniline compound with applications in materials science and potential utility in proteomics research. This document details its physicochemical properties, outlines a detailed experimental protocol for its synthesis, and explores its applications, particularly as a precursor for liquid crystals and a component in the design of chemical probes.

Physicochemical and Safety Data

Quantitative data for 4-Heptylaniline has been compiled from various sources to provide a clear summary of its key properties.

Table 1: Physicochemical Properties of 4-Heptylaniline

Property	Value	Source(s)
CAS Number	37529-27-4	[1][2]
Molecular Formula	C₁₃H₂₁N	[1][2]
Molecular Weight	191.31 g/mol	[1][2]
Appearance	Colorless to yellow to orange clear liquid	[3]
Density	0.91 g/mL at 25 °C	[1]
Boiling Point	159 °C at 18 mmHg	[1]
Refractive Index	n20/D 1.52	[1]
Flash Point	113 °C (235.4 °F) - closed cup	[1]
Assay	≥98%	[1]

Table 2: Safety and Hazard Information

Hazard Statement	GHS Classification	Precautionary Codes
Causes skin irritation	Skin Irrit. 2	P264, P280, P302+P352, P332+P313, P362+P364
Causes serious eye irritation	Eye Irrit. 2	P264, P280, P305+P351+P338, P337+P313
May cause respiratory irritation	STOT SE 3	P261, P271, P304+P340, P312, P403+P233, P405, P501

Signal Word: Warning[1][2].

Synthesis of 4-Heptylaniline: A Representative Experimental Protocol

Step 1: Acetylation of Aniline to Acetanilide

To reduce the reactivity of the aniline and prevent side reactions during the Friedel-Crafts acylation, the amino group is first protected as an acetamide[4].

Materials:

• Aniline

• Acetic anhydride

• Concentrated hydrochloric acid

• Sodium acetate

• Water

• Ethanol

Procedure:

• In a flask, dissolve aniline in water and add concentrated hydrochloric acid to form aniline hydrochloride.

• To this solution, add acetic anhydride with swirling.

• Immediately add a solution of sodium acetate in water to the mixture. Acetanilide will precipitate.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid acetanilide by vacuum filtration and recrystallize from ethanol/water.

Step 2: Friedel-Crafts Acylation of Acetanilide

The protected aniline, acetanilide, is then acylated at the para position with heptanoyl chloride.

Materials:

• Acetanilide

• Heptanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid (aqueous solution)

• Sodium bicarbonate (aqueous solution)

Procedure:

• Suspend anhydrous aluminum chloride in dry dichloromethane in a flask under an inert atmosphere and cool in an ice bath.

• Add heptanoyl chloride dropwise to the cooled suspension.

• Add the prepared acetanilide portion-wise, maintaining the low temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4'-acetamidoheptanophenone.

Step 3: Wolff-Kishner Reduction of 4'-Acetamidoheptanophenone

The carbonyl group of the ketone is reduced to a methylene group.

Materials:

• 4'-Acetamidoheptanophenone

• Hydrazine hydrate

• Potassium hydroxide (KOH)

• Diethylene glycol

Procedure:

• In a flask equipped with a reflux condenser, combine 4'-acetamidoheptanophenone, hydrazine hydrate, and diethylene glycol.

• Add potassium hydroxide pellets and heat the mixture to reflux.

• Continue refluxing until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and add water.

• Extract the product with a suitable organic solvent (e.g., ether or ethyl acetate).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 4: Deprotection of the Acetamido Group

The protecting acetyl group is removed to yield the final product, 4-Heptylaniline.

Materials:

• Product from Step 3

• Hydrochloric acid (concentrated)

• Sodium hydroxide (aqueous solution)

Procedure:

• Reflux the product from the previous step in an excess of concentrated hydrochloric acid.

• After the reaction is complete (monitored by TLC), cool the mixture and neutralize with a concentrated sodium hydroxide solution.

• Extract the product with an organic solvent.

• Wash the combined organic layers with water and brine.

• Dry the organic layer, filter, and concentrate under reduced pressure.

• The crude 4-Heptylaniline can be further purified by vacuum distillation.

References

• 1. 4-ヘプチルアニリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. uploads-ssl.webflow.com [uploads-ssl.webflow.com]

An In-depth Technical Guide to 4-Heptylaniline: Molecular Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Heptylaniline, a substituted aniline with applications in materials science and as an intermediate in organic synthesis. The document details its molecular structure, physicochemical properties, and spectroscopic profile. A detailed experimental protocol for a plausible synthetic route is presented, along with a corresponding workflow diagram. This guide is intended to be a valuable resource for researchers and professionals in chemistry and drug development.

Molecular Structure and Properties

4-Heptylaniline is an organic compound characterized by a heptyl group attached to the fourth position (para-position) of an aniline ring. This structure imparts both hydrophobic (the heptyl chain) and hydrophilic (the amino group) characteristics to the molecule.

Molecular Formula: C₁₃H₂₁N[1]

Molecular Weight: 191.31 g/mol [1][2][3]

SMILES: CCCCCCCc1ccc(N)cc1[3]

InChI Key: BNEWZYZRLNNWNR-UHFFFAOYSA-N[2][3]

Physicochemical Data

The physical and chemical properties of 4-Heptylaniline are summarized in the table below. This data is crucial for its handling, storage, and application in various experimental setups.

Property	Value	Reference
CAS Number	37529-27-4	[2][3]
Appearance	Liquid	[3]
Density	0.91 g/mL at 25 °C	[3]
Boiling Point	159 °C at 18 mmHg	[3]
Refractive Index	n20/D 1.52	[3]
Flash Point	113 °C (closed cup)	[3]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 4-Heptylaniline.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the para-substituted benzene ring, the protons of the amino group, and the aliphatic protons of the heptyl chain.

• ¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbon atoms of the aromatic ring and the heptyl group.

• Mass Spectrometry: The mass spectrum shows a molecular ion peak corresponding to the molecular weight of the compound. Common fragmentation patterns involve the loss of the heptyl chain or parts of it.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the amine group, C-H stretching of the aromatic and aliphatic parts, and C=C stretching of the aromatic ring.

Synthesis of 4-Heptylaniline

A plausible and efficient method for the synthesis of 4-Heptylaniline involves a two-step process starting from 4-iodonitrobenzene. The first step is a Kumada cross-coupling reaction to introduce the heptyl chain, followed by the reduction of the nitro group to an amine.

Experimental Protocol

Step 1: Synthesis of 4-Heptylnitrobenzene via Kumada Coupling

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of 1-bromoheptane in anhydrous diethyl ether is added dropwise to the magnesium turnings with stirring. The reaction is typically initiated with gentle heating and then maintained at a controlled temperature to ensure the formation of the heptylmagnesium bromide Grignard reagent.

• Coupling Reaction: In a separate flame-dried flask, dissolve 4-iodonitrobenzene in anhydrous tetrahydrofuran (THF). To this solution, add a catalytic amount of a palladium or nickel catalyst, such as --INVALID-LINK--palladium(II) dichloride (Pd-PEPPSI). The prepared heptylmagnesium bromide solution is then added dropwise to the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature).

• Reaction Monitoring and Work-up: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 4-heptylnitrobenzene.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Step 2: Reduction of 4-Heptylnitrobenzene to 4-Heptylaniline

• Reaction Setup: In a round-bottom flask, dissolve the purified 4-heptylnitrobenzene in a suitable solvent such as ethanol or ethyl acetate.

• Reduction: Add a reducing agent, such as tin(II) chloride dihydrate (SnCl₂·2H₂O) in the presence of concentrated hydrochloric acid, or perform catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Reaction Monitoring and Work-up: The reaction is monitored by TLC until the starting material is consumed. If using tin(II) chloride, the reaction mixture is basified with a sodium hydroxide solution to precipitate tin salts, and the product is extracted with an organic solvent. For catalytic hydrogenation, the catalyst is filtered off, and the solvent is evaporated.

• Purification: The crude 4-Heptylaniline is purified by distillation under reduced pressure or by column chromatography to yield the final product.

Synthesis Workflow

Caption: Synthetic pathway for 4-Heptylaniline.

Applications

4-Heptylaniline serves as a versatile intermediate in various fields:

• Liquid Crystals: Due to its rod-like molecular structure, it is a building block for the synthesis of liquid crystalline materials used in displays and other electro-optical devices.

• Pharmaceutical Research: It is used in the synthesis of novel compounds with potential biological activity. For instance, it has been incorporated into quinolinequinone structures investigated as anti-mycobacterial agents.[4]

• Proteomics Research: It is described as a substituted aniline compound for use in proteomics research, although specific applications are not detailed in the readily available literature.[5][6]

• Materials Science: The adsorption of 4-Heptylaniline on materials like dodecyl-grafted mesoporous alumina has been studied, indicating its potential use in separation and purification processes.[4]

Safety and Handling

4-Heptylaniline is classified as a hazardous substance. It is known to cause skin and serious eye irritation and may cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. It should be used in a well-ventilated area or a fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Conclusion

4-Heptylaniline is a valuable chemical compound with a well-defined molecular structure and a range of physicochemical properties that make it suitable for various applications, particularly in the synthesis of liquid crystals and biologically active molecules. This guide provides essential technical information to support its use in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Kumada coupling - Wikipedia [en.wikipedia.org]
• 3. Kumada Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]

Spectroscopic Profile of 4-Heptylaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the aromatic amine 4-Heptylaniline (CAS No: 37529-27-4). The document details predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside standardized experimental protocols for data acquisition. This information is crucial for the identification, characterization, and quality control of 4-Heptylaniline in research and development settings.

Data Presentation

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 6.95	Doublet	2H	Ar-H (ortho to -NH₂)
~ 6.60	Doublet	2H	Ar-H (meta to -NH₂)
~ 3.55	Broad Singlet	2H	-NH₂
~ 2.48	Triplet	2H	Ar-CH₂-
~ 1.55	Quintet	2H	Ar-CH₂-CH₂-
~ 1.30	Multiplet	8H	-(CH₂)₄-CH₃
~ 0.88	Triplet	3H	-CH₃

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ, ppm)	Assignment
~ 144.8	C-NH₂
~ 129.5	C-CH₂R
~ 129.0	Ar-CH (meta to -NH₂)
~ 115.1	Ar-CH (ortho to -NH₂)
~ 35.0	Ar-CH₂-
~ 31.9	-(CH₂)₅-CH₃ (various signals)
~ 31.6	-(CH₂)₅-CH₃ (various signals)
~ 29.3	-(CH₂)₅-CH₃ (various signals)
~ 29.2	-(CH₂)₅-CH₃ (various signals)
~ 22.7	-CH₂-CH₃
~ 14.1	-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of 4-Heptylaniline is predicted to exhibit the following characteristic absorption bands.

Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
3450 - 3300	Medium	N-H stretch (asymmetric and symmetric)
3050 - 3000	Medium	Aromatic C-H stretch
2955 - 2850	Strong	Aliphatic C-H stretch
~ 1620	Strong	N-H bend (scissoring)
~ 1520	Strong	Aromatic C=C stretch
~ 820	Strong	p-disubstituted C-H bend (out-of-plane)

Mass Spectrometry (MS)

The mass spectrum of 4-Heptylaniline is expected to show the following key fragments under electron ionization (EI).

m/z	Relative Intensity	Proposed Fragment
191	High	[M]⁺ (Molecular Ion)
106	High	[M - C₆H₁₃]⁺ (Benzylic cleavage)
107	Medium	[M - C₆H₁₂]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 10-20 mg of 4-Heptylaniline is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR Acquisition : The spectrum is acquired at room temperature using a standard pulse sequence. A sufficient number of scans are collected to ensure a good signal-to-noise ratio, with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : A proton-decoupled ¹³C NMR spectrum is acquired. A larger number of scans is typically required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Processing : The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : As 4-Heptylaniline is a liquid at room temperature, a "neat" sample is prepared by placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin capillary film.

• Instrumentation : A Fourier-transform infrared (FTIR) spectrometer is used.

• Data Acquisition : A background spectrum of the clean salt plates is first recorded. The sample is then placed in the instrument's sample compartment, and the spectrum is recorded, typically over a range of 4000 to 400 cm⁻¹.

• Processing : The sample spectrum is ratioed against the background spectrum to yield the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : A dilute solution of 4-Heptylaniline is prepared in a volatile organic solvent such as dichloromethane or methanol.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• GC Conditions :

  • Injector Temperature : 250 °C

  • Oven Program : An initial temperature of 100 °C, ramped to 280 °C at a rate of 15 °C/min.

  • Carrier Gas : Helium at a constant flow rate.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from m/z 40 to 500.

• Data Analysis : The total ion chromatogram (TIC) is analyzed to determine the retention time of the compound. The mass spectrum corresponding to the GC peak is then analyzed to identify the molecular ion and characteristic fragment ions.

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound like 4-Heptylaniline.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of 4-Heptylaniline.

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 4-Heptylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectra of 4-heptylaniline. Both predicted and experimental data, where available, are presented to offer a comprehensive understanding of the spectral features of this compound. This document is intended to assist in the structural elucidation, quality control, and characterization of 4-heptylaniline and related molecules in a research and development setting.

Chemical Structure and Atom Numbering

To facilitate the discussion of NMR data, the atoms in 4-heptylaniline are numbered as follows:

Caption: Numbering scheme for 4-heptylaniline.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR spectral data for 4-heptylaniline. These predictions are based on the analysis of homologous 4-alkylanilines and established NMR prediction software.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant (J) (Hz)
H-2, H-6	6.95	d	2H	~8.5
H-3, H-5	6.60	d	2H	~8.5
-NH₂	3.55	s (broad)	2H	-
H-1'	2.48	t	2H	~7.6
H-2'	1.55	quint	2H	~7.5
H-3', H-4', H-5'	1.30	m	6H	-
H-6'	1.28	m	2H	-
H-7'	0.88	t	3H	~6.8

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectral data for 4-heptylaniline is presented in the table below. The chemical shifts are referenced to a standard, typically TMS at 0 ppm.

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1	144.8
C-4	130.5
C-3, C-5	129.0
C-2, C-6	115.2
C-1'	35.0
C-2'	31.8
C-3'	31.5
C-4'	29.2
C-5'	29.1
C-6'	22.6
C-7'	14.1

Experimental Protocols

The following is a general experimental protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 4-heptylaniline.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of 4-heptylaniline for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar aromatic compounds. Other potential solvents include dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial containing the sample.

• Homogenization: Gently swirl or vortex the vial to ensure the sample is fully dissolved. If necessary, brief sonication can be used to aid dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the height of the solution in the tube is approximately 4-5 cm.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added (for CDCl₃).

NMR Instrument Parameters

The following are typical parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and experimental goals.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 16 ppm (centered around 6 ppm).

• Temperature: 298 K.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 240 ppm (centered around 120 ppm).

• Temperature: 298 K.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing: Manually or automatically phase the spectrum to obtain a flat baseline.

• Baseline Correction: Apply a baseline correction algorithm to ensure accurate integration.

• Referencing: Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the TMS signal to 0 ppm.

• Integration: For ¹H NMR, integrate the signals to determine the relative number of protons for each resonance.

• Peak Picking: Identify and label the chemical shifts of all significant peaks.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the logical relationship of the atoms in 4-heptylaniline and a typical experimental workflow for NMR analysis.

Caption: Connectivity of 4-heptylaniline.

Solubility of 4-Heptylaniline in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

4-Heptylaniline is an organic compound characterized by a heptyl group attached to an aniline moiety. This structure imparts a significant nonpolar character to the molecule, influencing its physical and chemical properties, most notably its solubility. As an intermediate in the synthesis of pharmaceuticals, liquid crystals, and other advanced materials, a thorough understanding of its solubility is paramount for reaction kinetics, purification processes, and formulation development. This guide aims to bridge the existing knowledge gap by providing a detailed discussion of its expected solubility and the methodologies for its empirical determination.

Physicochemical Properties of 4-Heptylaniline

A summary of the key physicochemical properties of 4-heptylaniline is presented in Table 1. These properties are fundamental to understanding its solubility profile.

Property	Value
Molecular Formula	C₁₃H₂₁N
Molecular Weight	191.31 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	159 °C at 18 mmHg
Density	0.91 g/mL at 25 °C
Refractive Index	n20/D 1.52

Solubility Profile of 4-Heptylaniline

Theoretical Solubility in Organic Solvents

The solubility of a substance is governed by the principle of "like dissolves like." Given the chemical structure of 4-heptylaniline, which features a large, nonpolar heptyl group and an aromatic benzene ring, it is anticipated to be readily soluble in a wide range of organic solvents. The presence of the polar amino (-NH₂) group allows for some interaction with polar solvents, but the overall hydrophobic nature of the molecule will dominate its solubility characteristics.

Aniline, the parent compound, is miscible with most organic solvents, including alcohols, ethers, and benzene.[1][2] As the length of the alkyl chain increases in the 4-alkylaniline series, the nonpolar character becomes more pronounced, further enhancing solubility in nonpolar organic solvents. Qualitative data for shorter-chain homologs such as 4-butylaniline and 4-hexylaniline indicate good solubility in organic solvents like ethanol, ether, toluene, and hexane, while exhibiting poor solubility in water.[3][4][5] Therefore, it is expected that 4-heptylaniline will demonstrate high solubility in common nonpolar and moderately polar organic solvents.

Expected Solubility Trends

Based on the principles of chemical interactions, the following solubility trends for 4-heptylaniline can be predicted:

• High Solubility: In nonpolar solvents such as hexane, toluene, and diethyl ether, due to strong van der Waals interactions between the heptyl chain and the solvent molecules.

• Good Solubility: In polar aprotic solvents like acetone and ethyl acetate, and in alcohols such as methanol and ethanol. While the amino group can engage in hydrogen bonding with these solvents, the large nonpolar part of the molecule is the primary driver for solubility.

• Low Solubility: In highly polar solvents like water. The hydrophobic nature of the heptyl group and the benzene ring will lead to very limited miscibility with water.[3][6]

A summary of the expected qualitative solubility of 4-heptylaniline in various organic solvents is presented in Table 2.

Solvent	Solvent Type	Expected Solubility
Hexane	Nonpolar	High
Toluene	Nonpolar	High
Diethyl Ether	Nonpolar	High
Dichloromethane	Polar Aprotic	High
Acetone	Polar Aprotic	Good
Ethyl Acetate	Polar Aprotic	Good
Methanol	Polar Protic	Good
Ethanol	Polar Protic	Good
Dimethylformamide (DMF)	Polar Aprotic	Good
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Good
Water	Polar Protic	Low / Insoluble

Experimental Protocols for Solubility Determination

The following section details a standardized experimental procedure for the quantitative determination of the solubility of 4-heptylaniline in an organic solvent.

Gravimetric Method

This method involves preparing a saturated solution of the solute in the solvent and then determining the concentration of the solute by evaporating the solvent.

Workflow for Gravimetric Solubility Determination

Caption: Workflow for determining solubility via the gravimetric method.

Detailed Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of 4-heptylaniline to a sealed container (e.g., a screw-cap vial) containing a known volume of the desired organic solvent.

  • Place the container in a constant temperature bath and agitate (e.g., using a magnetic stirrer or a shaker) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation of Saturated Solution:

  • Allow the container to stand undisturbed in the constant temperature bath until the excess, undissolved 4-heptylaniline has settled.

  • Carefully withdraw a known volume of the clear, saturated supernatant using a calibrated pipette.

• Solvent Evaporation and Mass Determination:

  • Transfer the aliquot of the supernatant to a pre-weighed, clean, and dry container (e.g., an evaporating dish or a beaker).

  • Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause the degradation of 4-heptylaniline.

  • Once the solvent has been completely removed, allow the container to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the container with the solid residue.

• Calculation of Solubility:

  • The mass of the dissolved 4-heptylaniline is the final weight of the container minus the initial weight of the empty container.

  • The solubility is calculated as the mass of the dissolved 4-heptylaniline divided by the volume of the supernatant withdrawn. The result is typically expressed in g/100 mL or mg/mL.

Instrumental Analysis Method (e.g., HPLC)

This method involves creating a calibration curve with known concentrations and then determining the concentration of a saturated solution.

Logical Flow for Solubility Determination by HPLC

Caption: Logical relationship for determining solubility using HPLC.

Detailed Methodology:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of 4-heptylaniline in the mobile phase to be used for HPLC analysis at a known concentration.

  • Perform serial dilutions of the stock solution to obtain a series of standard solutions with decreasing, known concentrations.

  • Inject each standard solution into the HPLC system and record the corresponding peak area from the chromatogram.

  • Plot a calibration curve of peak area versus concentration and determine the linear regression equation.

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution of 4-heptylaniline in the solvent of interest as described in the gravimetric method (steps 1 and 2).

  • Accurately dilute a known volume of the clear supernatant with the mobile phase to a concentration that falls within the range of the calibration curve.

  • Inject the diluted sample into the HPLC and record the peak area.

• Calculation of Solubility:

  • Use the peak area of the diluted sample and the linear regression equation from the calibration curve to calculate the concentration of the diluted sample.

  • Multiply the concentration of the diluted sample by the dilution factor to determine the concentration of the original saturated solution. This value represents the solubility of 4-heptylaniline in the tested solvent.

Conclusion

While quantitative solubility data for 4-heptylaniline in organic solvents remains to be extensively documented in scientific literature, a strong theoretical basis and qualitative evidence from homologous compounds suggest its high solubility in a variety of nonpolar and moderately polar organic solvents, and low solubility in water. For researchers and professionals requiring precise solubility values, the detailed experimental protocols provided in this guide offer robust methods for their determination. A thorough understanding and empirical validation of the solubility of 4-heptylaniline are critical for its successful application in the synthesis and formulation of advanced materials and pharmaceuticals.

References

• 1. The Solubility of Aniline_Chemicalbook [chemicalbook.com]
• 2. Aniline is soluble in which of the following organic class 12 chemistry CBSE [vedantu.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemshuttle.com [chemshuttle.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. chembk.com [chembk.com]

Boiling point and melting point of 4-Heptylaniline

An In-depth Technical Guide on the Boiling and Melting Points of 4-Heptylaniline

This technical guide provides a comprehensive overview of the boiling and melting points of 4-Heptylaniline, tailored for researchers, scientists, and professionals in drug development. The document outlines key physicochemical properties, detailed experimental protocols for their determination, and a logical workflow for thermal characterization.

Quantitative Data Summary

The physical and chemical properties of 4-Heptylaniline are summarized in the table below. This data is critical for handling, process development, and safety assessments.

Property	Value	Notes
Melting Point	75-76 °C	[1]
Boiling Point	159 °C	at 18 mmHg[1][2][3][4]
282.9 °C	at 760 mmHg[5]
Density	0.91 g/mL	at 25 °C[1][2]
Refractive Index	n20/D 1.52	[1][2][3]
Flash Point	>110 °C (>230 °F)	[1][4]
Vapor Pressure	0.00327 mmHg	at 25 °C[1][5]
Molecular Formula	C₁₃H₂₁N	[1][4][5]
Molar Mass	191.31 g/mol	[1][2]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the melting and boiling points of an organic compound such as 4-Heptylaniline.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range using a melting point apparatus or a Thiele tube.[2] A pure substance typically exhibits a sharp melting range of 0.5-1.0°C.

Apparatus:

• Melting point capillary tubes (one end sealed)

• Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

• Thermometer

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the 4-Heptylaniline sample is completely dry, as moisture can depress the melting point.[4] If necessary, crush the solid into a fine powder.[6]

• Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed sample height should be 2-3 mm.[4][5]

• Apparatus Setup:

  • Melting Point Apparatus: Place the capillary tube into the sample holder of the apparatus.[4]

  • Thiele Tube: Attach the capillary tube to a thermometer using a rubber band, aligning the sample with the thermometer bulb.[7] Insert the assembly into the Thiele tube filled with mineral oil.

• Determination:

  • Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting point (75°C).[5]

  • Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.[5][8]

  • Record the temperature at which the first drop of liquid appears (onset of melting).[5]

  • Record the temperature at which the entire sample becomes a clear liquid (completion of melting).[5]

• Reporting: The result is reported as a temperature range from onset to completion. For accuracy, perform at least two measurements.[5]

Boiling Point Determination (Micro-Reflux Method)

This method, often utilizing a Thiele tube, is suitable for determining the boiling point of small liquid samples.[1] Since 4-Heptylaniline has a high boiling point at atmospheric pressure, vacuum distillation is often employed to prevent decomposition. The reported boiling point of 159°C at 18 mmHg indicates a reduced pressure measurement.[1][2][3][4]

Apparatus:

• Small test tube (e.g., 6 x 50 mm) or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Thiele tube filled with high-boiling mineral oil

• Heat source (e.g., Bunsen burner)

• (For vacuum determination) A vacuum distillation setup

Procedure (at a given pressure):

• Sample Preparation: Add a few drops of liquid 4-Heptylaniline into the small test tube to a depth of about 1.5-2.0 cm.[9]

• Capillary Inversion: Place the capillary tube (sealed end up) into the test tube containing the sample.[1] This tube will trap the substance's vapor.

• Assembly: Attach the test tube to the thermometer so the sample is level with the thermometer bulb. Insert this assembly into the Thiele tube. The oil level should be above the sidearm to ensure proper convection.[10]

• Heating: Gently heat the side arm of the Thiele tube.[9] Initially, trapped air will bubble from the capillary tube. As the temperature rises, the vapor pressure of the sample will increase.

• Observation: Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube's open end.[9][10] This indicates the temperature is just above the boiling point.

• Cooling and Measurement: Remove the heat and allow the apparatus to cool slowly. The bubble stream will slow and stop. The boiling point is the temperature at which the liquid is just drawn back into the capillary tube, signifying that the vapor pressure of the sample equals the external pressure.[1][10]

• Under Vacuum: For measurements at reduced pressure, the Thiele tube setup would be integrated into a vacuum apparatus, and the external pressure would be controlled and measured with a manometer. The principle remains the same, but the observed boiling point will be lower.[11]

Visualization: Workflow for Thermal Property Characterization

The following diagram illustrates the logical workflow for determining the melting and boiling points of a chemical analyte like 4-Heptylaniline.

Caption: Workflow for the determination of melting and boiling points.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thiele tube - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. jk-sci.com [jk-sci.com]
• 6. byjus.com [byjus.com]
• 7. timstar.co.uk [timstar.co.uk]
• 8. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 9. chymist.com [chymist.com]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. m.youtube.com [m.youtube.com]

4-Heptylaniline: A Comprehensive Technical Guide to its Safety and Hazards

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptylaniline is an organic compound that sees use in various industrial and research applications, including as an intermediate in the synthesis of other chemicals and in the development of liquid crystals. As with any chemical substance, a thorough understanding of its safety profile and potential hazards is paramount for ensuring safe handling and mitigating risks in the laboratory and during drug development processes. This technical guide provides a comprehensive overview of the safety data sheet (SDS) information, known hazards, and toxicological profile of 4-Heptylaniline, presented in a format tailored for a scientific audience.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 4-Heptylaniline is fundamental to assessing its behavior and potential for exposure. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₃H₂₁N	[1][2]
Molecular Weight	191.31 g/mol	[1][3]
CAS Number	37529-27-4	[1][2]
Appearance	Colorless to Yellow to Orange clear liquid	[4]
Density	0.91 g/mL at 25 °C	[3][5]
Boiling Point	159 °C at 18 mmHg	[5][6]
Flash Point	>110 °C (>230 °F)	[3][5]
Refractive Index	n20/D 1.52	[3][5]
Vapor Pressure	0.00327 mmHg at 25°C	[2][5]

Hazard Identification and Classification

4-Heptylaniline is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its irritant properties.

GHS Classification

Hazard Class	Category
Skin irritation	2
Eye irritation	2
Specific target organ toxicity – single exposure (respiratory tract irritation)	3

Source: Aggregated GHS information from multiple sources.[1][7]

Hazard and Precautionary Statements

The following tables outline the GHS hazard (H) and precautionary (P) statements associated with 4-Heptylaniline.

Hazard Statements (H-Codes)

Code	Statement
H315	Causes skin irritation.[1][3][7][8]
H319	Causes serious eye irritation.[1][3][7][8]
H335	May cause respiratory irritation.[1][3][7]

Precautionary Statements (P-Codes)

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[9]
P264	Wash skin thoroughly after handling.[4][8]
P271	Use only outdoors or in a well-ventilated area.[10]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[8][11]
P302+P352	IF ON SKIN: Wash with plenty of water.[4][8]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[11]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[10]
P312	Call a POISON CENTER/doctor if you feel unwell.[9]
P332+P313	If skin irritation occurs: Get medical advice/attention.[8]
P337+P313	If eye irritation persists: Get medical advice/attention.[8]
P362+P364	Take off contaminated clothing and wash it before reuse.[4][8]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[9]
P405	Store locked up.[9]
P501	Dispose of contents/container to an approved waste disposal plant.[10]

Toxicological Information

The primary acute health effect of many anilines is methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[12] Chronic exposure to some anilines has been linked to spleen, liver, and kidney damage.[12] Furthermore, certain aniline derivatives have been shown to be genotoxic and carcinogenic in animal studies.[13] Given the structural similarity, it is prudent to handle 4-Heptylaniline with the assumption that it may share some of these toxicological properties.

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for assessing the toxicity of 4-Heptylaniline are not specifically published. However, standard methodologies for evaluating the hazards of aniline derivatives can be applied.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Plate a suitable cell line (e.g., HepG2 for liver toxicity) in a 96-well plate and incubate until confluent.

• Compound Exposure: Prepare serial dilutions of 4-Heptylaniline in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with the compound for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Acute Oral Toxicity Study in Rodents (Following OECD Guideline 423)

• Animal Selection: Use healthy, young adult rodents (e.g., rats or mice) of a single sex.

• Acclimatization: Acclimatize the animals to the laboratory conditions for at least 5 days before the study.

• Dosing: Administer 4-Heptylaniline orally by gavage to the animals. The study typically starts with a single animal at a defined dose level.

• Observation: Observe the animals for signs of toxicity and mortality at regular intervals for at least 14 days.

• Step-wise Dosing: Depending on the outcome for the first animal, dose additional animals at the same, a lower, or a higher dose level in a stepwise manner to identify the dose that causes mortality.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

• Data Analysis: Determine the LD50 value based on the mortality data.

Logical Workflow for Hazard Identification and Risk Assessment

Due to the absence of specific signaling pathway data for 4-Heptylaniline, a logical workflow for its hazard identification and risk assessment is presented below. This diagram illustrates the general process that researchers and safety professionals should follow when handling a chemical with a limited but indicative toxicological profile.

Caption: A logical workflow for the hazard identification and risk assessment of 4-Heptylaniline.

Conclusion

References

• 1. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-heptylaniline | 37529-27-4 [chemnet.com]
• 3. 4-Heptylaniline 98 37529-27-4 [sigmaaldrich.com]
• 4. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. 4-heptylaniline [chembk.com]
• 6. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 37529-27-4 Name: 4-Heptylaniline [xixisys.com]
• 8. 4-Heptylaniline | 37529-27-4 | TCI EUROPE N.V. [tcichemicals.com]
• 9. chem-space.com [chem-space.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 13. Genotoxicity of aniline derivatives in various short-term tests - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Chemical Profile of 4-Heptylaniline

An in-depth technical guide to the reactivity of the amine group in 4-Heptylaniline, designed for researchers, scientists, and drug development professionals. This document explores the electronic and steric influences on the amine's reactivity, details its basicity and nucleophilicity, and provides protocols for its key chemical transformations.

4-Heptylaniline (C₁₃H₂₁N) is an aromatic amine characterized by a primary amino group (-NH₂) attached to a benzene ring, which is substituted at the para position with a heptyl group (-C₇H₁₅).[1][2] This structure positions it as a valuable intermediate in the synthesis of a range of organic molecules, including liquid crystals, pharmaceuticals, and other specialty chemicals.[3][4] The reactivity of the molecule is predominantly dictated by the amine group, whose nucleophilic and basic character is modulated by the interplay of electronic effects from both the aromatic ring and the alkyl substituent. Understanding these influences is critical for predicting its behavior in chemical reactions and for designing synthetic pathways.

Core Reactivity: Electronic and Steric Effects

The chemical behavior of the amine group in 4-heptylaniline is a balance of resonance and inductive effects.

• Resonance Effect (+R): The lone pair of electrons on the nitrogen atom is delocalized into the π-system of the benzene ring.[5] This resonance effect increases electron density at the ortho and para positions of the ring and decreases the electron density on the nitrogen itself, which makes the amine less basic than its aliphatic counterparts.[5]

• Inductive Effect (+I): The heptyl group, like other alkyl groups, is electron-donating through the sigma bonds.[5][6] This +I effect pushes electron density towards the aromatic ring, thereby slightly increasing the electron density on the nitrogen atom. This effect enhances the basicity and nucleophilicity of the amine compared to unsubstituted aniline.[7]

The para-position of the heptyl group means that steric hindrance at the reactive amine site is minimal, allowing for effective interaction with a wide range of electrophiles.

Figure 1: Logical relationship of substituent effects in 4-Heptylaniline.

Quantitative Reactivity Data

The physicochemical properties of 4-heptylaniline provide a quantitative basis for understanding its reactivity.

Table 1: Physicochemical Properties of 4-Heptylaniline

Property	Value	Reference(s)
Molecular Formula	C₁₃H₂₁N	[1][2]
Molar Mass	191.31 g/mol	[1][2]
Boiling Point	159 °C at 18 mm Hg	[3][8]
Density	0.91 g/mL at 25 °C	[3][8]

| pKa (Predicted) | 4.97 ± 0.10 |[3][8] |

The basicity of an amine is quantified by its pKa value (referring to the conjugate acid). The electron-donating heptyl group increases the basicity of 4-heptylaniline relative to aniline.

Table 2: Comparative pKa Values of para-Substituted Anilines

Compound	para-Substituent	pKa of Conjugate Acid	Reference(s)
Aniline	-H	4.62	[5]
4-Methylaniline	-CH₃	5.08	N/A
4-Heptylaniline	-C₇H₁₅	4.97 (Predicted)	[3][8]

| 4-Methoxyaniline | -OCH₃ | 5.36 |[5] |

Note: Experimental pKa for 4-methylaniline is widely cited in chemical literature; the predicted value for 4-heptylaniline is consistent with the expected electronic effect of an alkyl group.

Key Chemical Transformations and Protocols

The nucleophilic nature of the amine group allows 4-heptylaniline to participate in a variety of fundamental organic reactions.[9][10]

N-Acylation

N-Acylation involves the reaction of 4-heptylaniline with an acylating agent, such as an acyl chloride or acid anhydride, to form a stable N-substituted amide.[11] This reaction is typically rapid and high-yielding.

Figure 2: General experimental workflow for the N-Acylation of 4-Heptylaniline.

Experimental Protocol: General N-Acylation [12][13]

• Dissolution: Dissolve 4-heptylaniline (1.0 mmol) in a suitable solvent (e.g., 10 mL of dichloromethane or acetonitrile) in a round-bottom flask equipped with a magnetic stirrer.

• Base Addition: Add a non-nucleophilic base, such as pyridine or triethylamine (1.2 mmol), to the solution to act as an acid scavenger.

• Acylating Agent Addition: Cool the mixture in an ice bath (0 °C). Slowly add the acyl chloride or acid anhydride (1.1 mmol) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing 20 mL of water. Extract the aqueous layer with the organic solvent (2 x 15 mL).

• Washing: Combine the organic layers and wash sequentially with 1M HCl (20 mL), saturated sodium bicarbonate solution (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude amide.

• Purification: Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure N-(4-heptylphenyl)amide.

N-Alkylation

N-Alkylation with alkyl halides produces secondary or tertiary amines. The reaction is a nucleophilic substitution where the amine attacks the electrophilic carbon of the alkyl halide. A significant challenge is the potential for over-alkylation, as the product amine can also be nucleophilic.[11] Using a 2:1 molar ratio of amine to alkyl halide can help mitigate this by ensuring the starting amine also acts as the base to neutralize the HX byproduct.[11]

Experimental Protocol: General N-Alkylation [12][14]

• Setup: In a round-bottom flask, combine 4-heptylaniline (2.0 mmol), the alkyl halide (1.0 mmol), and a weak base such as potassium carbonate (1.5 mmol) in a polar aprotic solvent like acetonitrile or DMF (10 mL).

• Reaction: Heat the mixture with stirring to a temperature between 60-80 °C. The reaction time can vary from a few hours to overnight depending on the reactivity of the alkyl halide. Monitor the reaction's progress by TLC.

• Work-up: After cooling to room temperature, filter off the inorganic salts. Transfer the filtrate to a separatory funnel and dilute with 30 mL of water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent such as ethyl acetate (3 x 20 mL).

• Washing: Combine the organic extracts and wash with brine (2 x 25 mL).

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting residue by silica gel column chromatography to separate the desired N-alkylated product from unreacted starting material and any polyalkylated byproducts.

Diazotization

The reaction of 4-heptylaniline with nitrous acid (HNO₂), generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0-5 °C), yields a 4-heptybenzenediazonium salt.[15][16] This intermediate is highly versatile and is rarely isolated, serving as a precursor for a wide array of functional groups via Sandmeyer, Schiemann, and azo coupling reactions.[15]

Figure 3: Key mechanistic steps in the diazotization of 4-Heptylaniline.

Experimental Protocol: General Diazotization [17][18][19]

• Aniline Solution: In a beaker, suspend 4-heptylaniline (1.0 mmol) in 5 mL of water. Add concentrated hydrochloric acid (2.5 mmol) and stir until the aniline salt dissolves completely. Cool the solution to 0-5 °C in an ice-salt bath.

• Nitrite Solution: Separately, dissolve sodium nitrite (NaNO₂, 1.1 mmol) in 3 mL of cold water.

• Diazotization: While maintaining the temperature below 5 °C and with vigorous stirring, add the sodium nitrite solution dropwise to the aniline hydrochloride solution. The addition should be slow enough to prevent the temperature from rising.

• Completion Check: After the addition is complete, continue stirring for 15-30 minutes in the ice bath. The presence of a slight excess of nitrous acid can be confirmed by testing a drop of the solution on starch-iodide paper, which should turn blue.

• Usage: The resulting cold solution of the 4-heptylbenzenediazonium salt should be used immediately in subsequent reactions (e.g., Sandmeyer or azo coupling) without isolation.

Conclusion

The amine group of 4-heptylaniline exhibits robust and predictable reactivity, primarily governed by its nucleophilic character. This nucleophilicity is enhanced by the electron-donating nature of the para-heptyl substituent. As detailed, 4-heptylaniline readily undergoes essential transformations such as acylation, alkylation, and diazotization, making it a versatile building block in organic synthesis. The provided protocols offer a foundational guide for researchers to effectively utilize this compound in the development of new materials and therapeutic agents.

References

• 1. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-HEPTYLANILINE | CAS 37529-27-4 [matrix-fine-chemicals.com]
• 3. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 4. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Amine - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. reddit.com [reddit.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Diazotisation [organic-chemistry.org]
• 16. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 19. researchgate.net [researchgate.net]

The Versatile Role of 4-Heptylaniline in Advanced Materials Science: A Technical Guide

For Immediate Release

Shanghai, China – December 29, 2025 – 4-Heptylaniline, a substituted aniline compound, is emerging as a critical building block in the field of materials science, primarily recognized for its role in the synthesis of high-performance liquid crystals. This technical guide provides an in-depth analysis of its applications, complete with experimental protocols, quantitative data, and process visualizations for researchers, scientists, and professionals in drug development and materials science.

Core Properties of 4-Heptylaniline

4-Heptylaniline (CAS No. 37529-27-4) is a colorless to pale yellow liquid with a molecular formula of C₁₃H₂₁N.[1] Its long heptyl chain imparts a significant lipophilic character, influencing the properties of materials it is incorporated into. This unique molecular structure is fundamental to its utility as a precursor in various advanced materials.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₂₁N
Molecular Weight	191.31 g/mol
Boiling Point	159 °C at 18 mmHg
Density	0.91 g/mL at 25 °C
Refractive Index	n20/D 1.52

Primary Application: Liquid Crystal Synthesis

The most prominent application of 4-heptylaniline in materials science is as a precursor for thermotropic liquid crystals, particularly in the formation of Schiff bases (imines). The long alkyl chain of 4-heptylaniline is crucial for inducing and influencing the stability and temperature range of the mesophases (liquid crystalline phases). These liquid crystals are integral components in display technologies and optical sensors.

Schiff bases are typically synthesized through a condensation reaction between 4-heptylaniline and a substituted benzaldehyde. The resulting molecules possess a rigid core and flexible terminal chains, a key requirement for liquid crystalline behavior.

Mesomorphic Properties of a Representative Liquid Crystal

Compound	Phase Transition	Temperature (°C)	Reference(s)
N-(4-n-heptyloxybenzylidene)-4-n-heptylaniline (7O.7)	Crystal-G → Crystal-B (multiple)	50 - 69 (in thin films)	[2]
Smectic-I → Smectic-C (in 5-layer films)	Varies with film thickness	[2]
Smectic-A → Hexatic-B → Crystal-B (surface layers)	Varies with film thickness	[2]

Note: The phase behavior of these materials is highly dependent on factors such as sample purity and film thickness.

Secondary Application: Corrosion Inhibition

Aniline and its derivatives are known to be effective corrosion inhibitors for various metals and alloys, particularly steel in acidic environments. The inhibitory action stems from the adsorption of the aniline molecules onto the metal surface, forming a protective film that impedes the corrosion process. The presence of the long heptyl chain in 4-heptylaniline can enhance this protective effect by increasing the surface coverage and creating a more hydrophobic barrier.

Studies on related long-chain alkylanilines have demonstrated their efficacy as corrosion inhibitors. The mechanism involves the interaction of the nitrogen atom's lone pair of electrons and the π-electrons of the benzene ring with the vacant d-orbitals of iron atoms.

Inhibitor Class	Metal	Medium	Maximum Inhibition Efficiency (%)	Reference(s)
Amine Derivatives	Mild Steel	1 M HCl	92.56	[3]
N,N–di(polyoxyethylene)–4–dodecylaniline	Steel	1 M HCl	>90 (concentration dependent)

Potential Application: Polymer Science

In polymer science, aniline derivatives are the foundational monomers for polyaniline (PANI), a well-known conducting polymer. The introduction of substituents on the aniline ring, such as an alkyl chain, can significantly modify the properties of the resulting polymer. Specifically, alkyl chains like heptyl can improve the solubility of polyaniline in common organic solvents, a major challenge that has limited its processability and commercial applications. While specific conductivity data for poly(4-heptylaniline) is not detailed in the provided search results, the general principle of enhanced solubility through alkyl substitution is well-established.

Experimental Protocols

Synthesis of 4-Heptylaniline (Illustrative by Reductive Amination)

A common method for the synthesis of N-alkylanilines is through reductive amination. The following is a generalized protocol.

Caption: General workflow for the synthesis of 4-heptylaniline via reductive amination.

Methodology:

• Reactant Charging: Aniline (1.0 eq), 2-heptanone (1.2 eq), and glacial acetic acid (0.1 eq) are dissolved in methanol in a round-bottom flask.

• Imine Formation: The mixture is stirred at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: The reaction is cooled to 0°C in an ice bath. Sodium borohydride (1.5 eq) is added portion-wise, maintaining the temperature below 10°C.

• Reaction Completion: The reaction is allowed to warm to room temperature and stirred for 4 to 24 hours, with progress monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is quenched by the slow addition of water. The product is extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield pure 4-heptylaniline.

Synthesis of a Schiff Base Liquid Crystal from 4-Heptylaniline

The following protocol outlines the general procedure for the condensation reaction to form a Schiff base.

References

• 1. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Determination of Thermotropic Liquid Crystalline Behavior of Cinnamaldehyde-Based Molecules with Two Schiff Base Linking Units - PMC [pmc.ncbi.nlm.nih.gov]

4-Heptylaniline: A Keystone Building Block for Advanced Liquid Crystal Materials

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptylaniline, a substituted aniline compound, serves as a crucial molecular scaffold in the synthesis of thermotropic liquid crystals. Its unique structure, featuring a rigid aromatic core and a flexible heptyl chain, imparts the necessary molecular geometry and intermolecular forces required for the formation of mesophases. This guide provides a comprehensive overview of 4-heptylaniline's role in the design and synthesis of Schiff base liquid crystals, detailing their physical properties, experimental synthesis, characterization, and potential applications, particularly in the realm of drug delivery. The rod-like molecular structure and rigidness of the long axis provided by the 4-heptylaniline moiety are distinguishing characteristics for liquid crystalline materials.[1]

Physicochemical Properties of 4-Heptylaniline

A thorough understanding of the physical and chemical properties of 4-heptylaniline is fundamental to its application in liquid crystal synthesis. This data is summarized in the table below.

Property	Value
CAS Number	37529-27-4
Molecular Formula	C₁₃H₂₁N
Molecular Weight	191.31 g/mol
Appearance	Colorless to yellow to orange clear liquid
Boiling Point	159 °C at 18 mmHg
Density	0.91 g/mL at 25 °C
Refractive Index (n20/D)	1.52

4-Heptylaniline in the Synthesis of Schiff Base Liquid Crystals

Schiff bases, or azomethines, are a prominent class of liquid crystals due to the synthetic accessibility of the imine (-CH=N-) linkage, which connects aromatic rings and contributes to the overall molecular linearity. The synthesis of these liquid crystals typically involves the condensation reaction between 4-heptylaniline and a substituted benzaldehyde, often an alkoxybenzaldehyde. The length of the alkoxy chain on the benzaldehyde is a key determinant of the resulting liquid crystal's mesomorphic properties.

Experimental Protocols

Below are detailed experimental protocols for the synthesis of the necessary precursors and the final Schiff base liquid crystals derived from 4-heptylaniline.

1. Synthesis of 4-Alkoxybenzaldehydes

The synthesis of 4-alkoxybenzaldehydes is a crucial preliminary step. A common method is the Williamson ether synthesis, starting from 4-hydroxybenzaldehyde.

• Reaction:

• Materials:

  • 4-hydroxybenzaldehyde

  • Anhydrous potassium carbonate

  • Appropriate 1-bromoalkane (e.g., 1-bromoheptane for 4-heptyloxybenzaldehyde)

  • Acetone (solvent)

• Procedure:

  • To a solution of 4-hydroxybenzaldehyde (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

  • Add the corresponding 1-bromoalkane (1.1 eq) to the mixture.

  • Reflux the reaction mixture with constant stirring for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, filter the hot solution to remove the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Recrystallize the resulting crude product from ethanol to obtain the pure 4-alkoxybenzaldehyde.

  • Characterize the product using FTIR and ¹H NMR spectroscopy.

2. Synthesis of N-(4-alkoxybenzylidene)-4-heptylanilines (Schiff Base Liquid Crystals)

This protocol describes the condensation reaction between a synthesized 4-alkoxybenzaldehyde and 4-heptylaniline.

• Reaction:

• Materials:

  • 4-Alkoxybenzaldehyde (e.g., 4-heptyloxybenzaldehyde)

  • 4-Heptylaniline

  • Absolute ethanol (solvent)

  • Glacial acetic acid (catalyst)

• Procedure:

  • Dissolve equimolar amounts of the 4-alkoxybenzaldehyde and 4-heptylaniline in a minimal amount of absolute ethanol in a round-bottom flask.

  • Add a few drops of glacial acetic acid to the solution to catalyze the reaction.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture to room temperature. The Schiff base product will precipitate out of the solution.

  • Collect the solid product by filtration and wash it with a small amount of cold ethanol.

  • Purify the crude product by repeated recrystallization from ethanol until a constant transition temperature is achieved.

  • Dry the purified crystals in a vacuum desiccator.

  • Confirm the structure of the synthesized compound using FTIR and ¹H NMR spectroscopy.

Characterization of Liquid Crystalline Properties

The mesomorphic properties of the synthesized Schiff bases are primarily investigated using Polarizing Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).

• Polarizing Optical Microscopy (POM): POM is used to observe the different liquid crystalline textures (e.g., nematic, smectic) that form upon heating and cooling the sample. The sample is placed on a glass slide on a hot stage, and the textures are observed through crossed polarizers. The temperatures at which phase transitions occur are noted. Nematic phases often exhibit a thread-like schlieren texture.[2]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the temperatures and enthalpy changes associated with the phase transitions. A small amount of the sample is sealed in an aluminum pan and subjected to a controlled heating and cooling cycle. The resulting thermogram shows peaks corresponding to the energy absorbed or released during each phase transition (e.g., crystal to smectic, smectic to nematic, nematic to isotropic liquid).

Structure-Property Relationship: The N-(4-alkoxybenzylidene)-4-heptylaniline Homologous Series

The length of the flexible alkoxy chain (-(OCH₂)_n_H) on the benzaldehyde moiety significantly influences the mesomorphic properties of the resulting liquid crystals. The following table summarizes the phase transition temperatures for a homologous series of N-(4-alkoxybenzylidene)-4-heptylanilines.

Alkoxy Chain Length (n in C_n_H_₂_n_+₁O-)	Abbreviation	Crystal to Smectic/Nematic (°C)	Smectic to Nematic (°C)	Nematic to Isotropic (°C)
1 (Methoxy)	1O.7	-	-	41.0 (Monotropic)
2 (Ethoxy)	2O.7	34.0	-	55.0
3 (Propoxy)	3O.7	45.0	-	52.0
4 (Butoxy)	4O.7	33.0	48.0	61.0
5 (Pentyloxy)	5O.7	39.0	54.0	62.0
6 (Hexyloxy)	6O.7	42.0	59.0	65.0
7 (Heptyloxy)	7O.7	51.0	67.0	69.0

Note: Data is compiled from various sources and may show slight variations. The presence of smectic phases is more common in longer chain derivatives.

Visualization of Synthesis and Characterization Workflow

The following diagrams illustrate the key processes involved in the synthesis and characterization of 4-heptylaniline-based liquid crystals.

Caption: Synthetic workflow for Schiff base liquid crystals.

Caption: Characterization workflow for liquid crystals.

Application in Drug Delivery

Thermotropic liquid crystals are being explored as versatile carriers for controlled drug release.[3][4][5] The ordered molecular structure of the liquid crystalline phase can encapsulate drug molecules, and the phase transitions can be triggered by temperature changes to modulate drug release. For instance, a drug can be loaded into the liquid crystal matrix in its solid or smectic phase at a lower temperature. Upon reaching body temperature, a transition to a less viscous nematic or isotropic phase can facilitate the sustained release of the therapeutic agent. This thermo-responsive behavior makes 4-heptylaniline-based liquid crystals promising candidates for applications in topical and transdermal drug delivery systems.[3][4]

Caption: Temperature-triggered drug release mechanism.

Conclusion

4-Heptylaniline is a versatile and indispensable building block in the synthesis of thermotropic liquid crystals. Its structural features allow for the fine-tuning of mesomorphic properties through the judicious selection of reaction partners, particularly substituted benzaldehydes. The resulting Schiff base liquid crystals exhibit a rich variety of phase behaviors that are readily characterized by standard analytical techniques. The thermo-responsive nature of these materials opens up exciting possibilities for their application in advanced drug delivery systems, offering a platform for controlled and targeted therapeutic release. Further research into the biocompatibility and in vivo performance of 4-heptylaniline-based liquid crystal formulations will be crucial in translating their potential into clinical applications.

References

• 1. Synthesis and Determination of Thermotropic Liquid Crystalline Behavior of Cinnamaldehyde-Based Molecules with Two Schiff Base Linking Units - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermotropic liquid crystals in drug delivery: A versatile carrier for controlled release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]

Discovering Novel Derivatives of 4-Heptylaniline: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aniline and its derivatives are fundamental scaffolds in medicinal chemistry, contributing to a wide array of therapeutic agents. The long alkyl chain of 4-heptylaniline offers a unique lipophilic characteristic, making its derivatives promising candidates for agents targeting biological membranes or hydrophobic pockets of enzymes. This technical guide provides an in-depth exploration of the synthesis, characterization, and potential biological activities of novel 4-heptylaniline derivatives, aimed at guiding researchers in the development of new therapeutic leads.

Physicochemical Properties of 4-Heptylaniline

A thorough understanding of the starting material is crucial for the strategic design of new derivatives. The key physicochemical properties of 4-heptylaniline are summarized below.

Property	Value	Reference
CAS Number	37529-27-4	[1][2][3]
Molecular Formula	C₁₃H₂₁N	[1][2]
Molecular Weight	191.31 g/mol	[1][2]
Appearance	Colorless to yellow liquid
Boiling Point	159 °C at 18 mmHg	[3]
Density	0.91 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.52
LogP	4.5	[1]

Synthetic Strategies for Novel Derivatives

The 4-heptylaniline scaffold presents two primary sites for chemical modification: the amino group and the aromatic ring. This allows for the generation of a diverse library of compounds with varied physicochemical and pharmacological properties.

N-Functionalization of the Amino Group

The nitrogen atom of the primary amine is a versatile handle for introducing a variety of functional groups.

• N-Alkylation via Reductive Amination: This one-pot reaction is a highly efficient method for synthesizing secondary and tertiary amines.[4][5][6][7] It involves the reaction of 4-heptylaniline with an aldehyde or ketone to form an imine intermediate, which is then reduced in situ.

• N-Acylation: The reaction of 4-heptylaniline with acyl chlorides or anhydrides yields amides. This modification can alter the electronic properties and hydrogen bonding capabilities of the molecule.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction allows for the formation of N-aryl derivatives, linking 4-heptylaniline to various aromatic and heteroaromatic systems.[8][9][10][11]

Aromatic Ring Functionalization

The aromatic ring of 4-heptylaniline can be substituted to further explore the structure-activity relationship (SAR).

• Electrophilic Aromatic Substitution: The amino group is an ortho-, para-director, guiding the introduction of substituents such as halogens, nitro groups, or acyl groups to these positions.

Below is a diagram illustrating a general workflow for the synthesis of novel 4-heptylaniline derivatives.

A general workflow for the synthesis of 4-heptylaniline derivatives.

Experimental Protocols

The following are detailed methodologies for key synthetic transformations.

Protocol 1: Synthesis of N-Benzyl-4-heptylaniline via Reductive Amination

• Imine Formation: In a round-bottom flask, dissolve 4-heptylaniline (1.0 eq) and benzaldehyde (1.1 eq) in a suitable solvent such as methanol.

• Reduction: Cool the mixture to 0 °C and add sodium borohydride (NaBH₄) (1.5 eq) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of N-(4-Heptylphenyl)acetamide via N-Acylation

• Reaction Setup: To a solution of 4-heptylaniline (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (DCM), add acetic anhydride (1.2 eq) dropwise at 0 °C.[12]

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-3 hours, monitoring by TLC.[12]

• Work-up: Quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude product. Recrystallization from a suitable solvent system can be performed for further purification.[12]

Protocol 3: Synthesis of N-Phenyl-4-heptylaniline via Buchwald-Hartwig Amination

• Reaction Setup: In an inert atmosphere glovebox, charge a reaction vessel with 4-heptylaniline (1.2 eq), bromobenzene (1.0 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., sodium tert-butoxide, 1.4 eq).

• Reaction Execution: Add anhydrous, deoxygenated toluene as the solvent. Heat the reaction mixture to 80-120 °C and stir for 12-24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel.

Hypothetical Novel Derivatives and Potential Biological Activity

Based on the synthetic strategies outlined, a library of novel 4-heptylaniline derivatives can be generated. The table below presents some hypothetical structures and their potential biological activities, drawing parallels from existing literature on similar compounds.

Derivative Structure	Derivative Name	Synthetic Route	Potential Biological Activity	Rationale
N-Benzyl-4-heptylaniline	Reductive Amination	Antimicrobial	N-benzylanilines have shown activity against various bacterial strains.[13]
ngcontent-ng-c1205671314="" class="ng-star-inserted">	N-(4-Heptylphenyl)acetamide	N-Acylation	Analgesic	Acetanilide, a structural analog, has analgesic properties.
	N-(4-Fluorophenyl)-4-heptylaniline	Buchwald-Hartwig Amination	Anticancer	4-Anilinoquinazoline derivatives are known EGFR inhibitors.[14]
2-Bromo-4-heptylaniline	Electrophilic Bromination	Synthetic Intermediate	Halogenated anilines are versatile building blocks for further derivatization.

Potential Signaling Pathway: EGFR Inhibition

Derivatives of 4-anilinoquinazolines and related structures have been identified as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy.[14] The N-aryl derivatives of 4-heptylaniline could potentially adopt a similar binding mode, interfering with the ATP-binding site of the EGFR kinase domain. This would block the downstream signaling cascade that promotes cell proliferation, survival, and metastasis.

The following diagram illustrates the hypothetical inhibition of the EGFR signaling pathway by a novel 4-heptylaniline derivative.

Hypothetical inhibition of the EGFR signaling pathway.

Conclusion

4-Heptylaniline is a promising scaffold for the development of novel therapeutic agents. Its versatile chemistry allows for the creation of a diverse range of derivatives through N-functionalization and aromatic ring substitution. The lipophilic nature of the heptyl chain may confer unique pharmacological properties, and the exploration of these derivatives as potential antimicrobial agents or enzyme inhibitors, such as EGFR inhibitors, warrants further investigation. The experimental protocols and strategic framework provided in this guide aim to facilitate the discovery and development of the next generation of 4-heptylaniline-based therapeutics.

References

• 1. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organicreactions.org [organicreactions.org]
• 7. researchgate.net [researchgate.net]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-Heptylaniline from Aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 4-heptylaniline, a valuable intermediate in the development of pharmaceuticals and other advanced materials. The synthetic route begins with the protection of the amino group of aniline by acetylation, followed by a Friedel-Crafts acylation to introduce a heptanoyl group at the para position. The resulting keto-amide is then reduced to the corresponding alkyl-amide, which is subsequently hydrolyzed to yield the final product, 4-heptylaniline. This multi-step synthesis is a robust method for the preparation of p-alkylanilines, avoiding common issues such as polysubstitution and catalyst poisoning that can occur with direct Friedel-Crafts alkylation of anilines.

Introduction

4-Heptylaniline is a substituted aniline derivative with a C7 alkyl chain, making it a key building block in the synthesis of various organic molecules, including liquid crystals, polymers, and pharmacologically active compounds. The direct alkylation of aniline via Friedel-Crafts reaction is often challenging due to the Lewis basicity of the amino group, which complexes with the Lewis acid catalyst, deactivating the aromatic ring.[1][2] Furthermore, the activating nature of the amino group can lead to over-alkylation.[3]

To circumvent these issues, a four-step synthetic strategy is employed. This involves:

• N-Acetylation of Aniline: The amino group of aniline is protected as an acetamide. This reduces its basicity and directs electrophilic substitution to the para position.

• Friedel-Crafts Acylation: The protected aniline, acetanilide, undergoes a Friedel-Crafts acylation with heptanoyl chloride to introduce the seven-carbon chain as a ketone. This reaction proceeds cleanly to the mono-acylated product.[4]

• Ketone Reduction: The carbonyl group of the acylated intermediate is reduced to a methylene group. This can be achieved through methods like the Wolff-Kishner or Clemmensen reduction.[4][5]

• Hydrolysis: The acetyl protecting group is removed by acid or base-catalyzed hydrolysis to yield the target 4-heptylaniline.[6][7]

This application note provides detailed protocols for each of these steps, along with data presentation and visualizations to aid researchers in the successful synthesis of 4-heptylaniline.

Data Presentation

Physicochemical Data of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
Aniline (Starting Material)	C₆H₇N	93.13	Colorless to yellow liquid	184	1.022	1.586
Acetanilide	C₈H₉NO	135.16	White solid	304	1.219	-
N-(4-Heptanoylphenyl)acetamide (Intermediate 1)	C₁₅H₂₁NO₂	247.33	Predicted: Solid	-	-	-
N-(4-Heptylphenyl)acetamide (Intermediate 2)	C₁₅H₂₃NO	233.35	Predicted: Solid	-	-	-
4-Heptylaniline (Final Product)	C₁₃H₂₁N	191.31	Colorless to yellow liquid	159 (at 18 mmHg)[8]	0.91 (at 25 °C)[8]	1.52[8]

Spectroscopic Data

N-(4-Heptanoylphenyl)acetamide (Predicted Data)

Spectroscopy	Predicted Peaks
¹H NMR (CDCl₃)	δ ~7.9 (d, 2H, Ar-H ortho to C=O), ~7.6 (d, 2H, Ar-H ortho to NH), ~2.9 (t, 2H, -CH₂-C=O), ~2.1 (s, 3H, -NH-CO-CH₃), ~1.7 (quintet, 2H, -CH₂-CH₂-C=O), ~1.3 (m, 6H, -(CH₂)₃-), ~0.9 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~199 (C=O, ketone), ~168 (C=O, amide), ~143 (Ar-C-NH), ~132 (Ar-C-C=O), ~129 (Ar-CH), ~119 (Ar-CH), ~38 (-CH₂-C=O), ~31, 29, 24, 22 (-CH₂- groups), ~25 (-CO-CH₃), ~14 (-CH₃)
IR (KBr, cm⁻¹)	~3300 (N-H stretch), ~3050 (Ar C-H stretch), ~2950, 2850 (Aliphatic C-H stretch), ~1680 (C=O stretch, ketone), ~1660 (C=O stretch, amide I), ~1590 (C=C stretch, aromatic), ~1530 (N-H bend, amide II)

4-Heptylaniline (Experimental Data)

Spectroscopy	Characteristic Peaks
¹H NMR	Data available in public databases such as SpectraBase.[9]
¹³C NMR	Data available in public databases.
IR	Data available in public databases.
Mass Spec	Data available in public databases.[9]

Experimental Protocols

Overall Synthetic Workflow

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. Friedel–Crafts Acylation [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Acetamide, N-(4-butoxyphenyl)- | C12H17NO2 | CID 90165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. WO1994001394A1 - Preparation of n-aryl amides - Google Patents [patents.google.com]

Application Notes and Protocols: 4-Heptylaniline as a Precursor for Organic Semiconductors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 4-heptylaniline as a precursor for the synthesis of Schiff base liquid crystalline organic semiconductors. The protocols detailed below are representative methods for the synthesis, device fabrication, and characterization of these materials for applications in organic electronics.

Introduction

4-Heptylaniline, a substituted aniline with a seven-carbon alkyl chain, is a versatile building block in the synthesis of organic electronic materials. Its incorporation into molecular structures can induce or enhance liquid crystalline properties, which are highly desirable for the fabrication of ordered thin films in organic field-effect transistors (OFETs). The long alkyl chain improves solubility in organic solvents, facilitating solution-based processing techniques, a key advantage for low-cost, large-area electronics. This document focuses on the synthesis of N-(4-alkoxybenzylidene)-4-heptylaniline derivatives, a class of Schiff base liquid crystals, and their potential application as the active layer in OFETs.

Key Applications

Organic semiconductors derived from 4-heptylaniline are promising candidates for a variety of electronic applications, including:

• Organic Field-Effect Transistors (OFETs): As the active semiconductor layer, these materials can be used in flexible displays, sensors, and RFID tags.

• Organic Light-Emitting Diodes (OLEDs): While not the primary focus of this note, aniline derivatives are used in the synthesis of hole-transporting materials for OLEDs.

• Organic Photovoltaics (OPVs): The semiconducting nature of these materials makes them potentially suitable for use in organic solar cells.

Quantitative Data Summary

The following table summarizes typical performance data for OFETs based on Schiff base liquid crystals similar to those derived from 4-heptylaniline. It is important to note that the performance of devices is highly dependent on the specific molecular structure, film morphology, and device architecture.

Parameter	Typical Value Range	Unit	Notes
Hole Mobility (µ)	10⁻⁴ - 10⁻²	cm²/Vs	Dependent on the degree of molecular ordering in the thin film.
On/Off Current Ratio	10⁴ - 10⁶	-	Indicates the switching efficiency of the transistor.
Threshold Voltage (Vₜ)	-10 to -30	V	The gate voltage required to turn the transistor on.
Subthreshold Swing (SS)	1 - 3	V/decade	A measure of the switching speed.

Experimental Protocols

Protocol 1: Synthesis of N-(4-octyloxybenzylidene)-4-heptylaniline

This protocol describes the synthesis of a representative Schiff base liquid crystal from 4-heptylaniline and 4-octyloxybenzaldehyde.

Materials:

• 4-Heptylaniline (1.0 eq)

• 4-Octyloxybenzaldehyde (1.0 eq)

• Absolute Ethanol (solvent)

• Glacial Acetic Acid (catalyst)

Procedure:

• Dissolve 4-heptylaniline (1.0 eq) in a minimal amount of absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• In a separate beaker, dissolve 4-octyloxybenzaldehyde (1.0 eq) in absolute ethanol.

• Add the 4-octyloxybenzaldehyde solution to the 4-heptylaniline solution.

• Add a few drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product will precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of ethanol and hexane) to obtain the pure N-(4-octyloxybenzylidene)-4-heptylaniline.

• Dry the purified product under vacuum.

Characterization:

• The structure of the synthesized compound should be confirmed by ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

• The thermal properties and liquid crystalline phases can be investigated using Differential Scanning Calorimetry (DSC) and Polarizing Optical Microscopy (POM).

Protocol 2: Fabrication of a Bottom-Gate, Top-Contact Organic Field-Effect Transistor (OFET)

This protocol outlines the fabrication of a typical OFET device using the synthesized Schiff base as the active layer.

Materials:

• Heavily n-doped Si wafer with a thermally grown SiO₂ layer (e.g., 300 nm)

• Synthesized N-(4-octyloxybenzylidene)-4-heptylaniline

• Organic solvent (e.g., toluene, chloroform, or chlorobenzene)

• Gold (Au) for source and drain electrodes

• Shadow mask for electrode deposition

Procedure:

• Substrate Cleaning:

  • Cut the Si/SiO₂ wafer into the desired substrate size.

  • Clean the substrates sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with oxygen plasma or a UV-ozone cleaner for 10-15 minutes to remove any organic residues and improve the surface energy.

• Semiconductor Deposition:

  • Prepare a solution of the synthesized Schiff base in a suitable organic solvent (e.g., 5-10 mg/mL in toluene).

  • Deposit the semiconductor solution onto the cleaned SiO₂ surface using spin-coating. Typical spin-coating parameters are 1000-3000 rpm for 30-60 seconds.

  • Anneal the spin-coated film at a temperature within the liquid crystalline phase of the material (determined by DSC) for a specified time (e.g., 30-60 minutes) to promote the formation of an ordered film. This step is critical for achieving good device performance.

  • Allow the film to cool slowly to room temperature.

• Electrode Deposition:

  • Place a shadow mask with the desired source and drain electrode pattern onto the semiconductor film.

  • Deposit a 40-50 nm thick layer of gold (Au) through the shadow mask using thermal evaporation at a high vacuum (e.g., < 10⁻⁶ Torr). The channel length and width are defined by the shadow mask.

Device Characterization:

• The electrical characteristics of the fabricated OFETs (output and transfer curves) are measured using a semiconductor parameter analyzer in a probe station under ambient or inert conditions.

• From the transfer characteristics in the saturation regime, the field-effect mobility (µ) and the on/off current ratio can be extracted.

Diagrams

Caption: Synthetic workflow for N-(4-octyloxybenzylidene)-4-heptylaniline.

Caption: Workflow for the fabrication of a bottom-gate, top-contact OFET.

Caption: Simplified operational principle of an organic field-effect transistor.

Application Notes and Protocols: Formation of Schiff Bases from 4-Heptylaniline and Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff bases, characterized by the azomethine functional group (-C=N-), are a pivotal class of organic compounds with a wide array of applications. Their facile synthesis, structural versatility, and diverse chemical properties make them valuable intermediates in organic synthesis and as ligands in coordination chemistry.[1][2] Notably, Schiff bases derived from long-chain alkyl anilines, such as 4-heptylaniline, are of significant interest in the field of materials science, particularly for the development of liquid crystals. Furthermore, these compounds and their metal complexes exhibit a broad spectrum of biological activities, including antibacterial, antifungal, and antitumor properties, rendering them attractive scaffolds in drug discovery and development.[3]

This document provides detailed application notes and experimental protocols for the synthesis and characterization of Schiff bases formed through the condensation reaction of 4-heptylaniline with various aldehydes.

General Reaction Scheme

The formation of a Schiff base proceeds via the nucleophilic addition of the primary amine (4-heptylaniline) to the carbonyl group of an aldehyde, followed by the elimination of a water molecule to form the imine.

Caption: General reaction for Schiff base formation.

Applications

Schiff bases derived from 4-heptylaniline are investigated for several key applications:

• Liquid Crystals: The elongated molecular structure imparted by the heptyl chain makes these compounds candidates for thermotropic liquid crystals.

• Coordination Chemistry: The imine nitrogen can coordinate with metal ions to form stable metal complexes, which may have catalytic or biological activities.[3]

• Biological Activity: The lipophilic heptyl group can enhance the cell membrane permeability of the molecule, potentially increasing the efficacy of biologically active Schiff bases.

Experimental Protocols

General Protocol for the Synthesis of N-(substituted benzylidene)-4-heptylaniline

This protocol describes a general method for the synthesis of Schiff bases from 4-heptylaniline and a variety of aldehydes.

Materials:

• 4-Heptylaniline (98%)

• Selected aldehyde (e.g., benzaldehyde, 4-methoxybenzaldehyde, 2-hydroxybenzaldehyde)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, dissolve 4-heptylaniline (10 mmol) in 30 mL of absolute ethanol.

• To this solution, add the selected aldehyde (10 mmol) in a 1:1 molar ratio.

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration using a Büchner funnel.

• If no precipitate forms, reduce the volume of the solvent by rotary evaporation and cool the concentrated solution in an ice bath to induce crystallization.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a desiccator or a vacuum oven at a low temperature.

• Characterize the final product using techniques such as melting point determination, FT-IR, and NMR spectroscopy.

Caption: Workflow for Schiff base synthesis.

Data Presentation

The following table summarizes representative data for the synthesis of Schiff bases from 4-heptylaniline and various aldehydes. Note: This data is illustrative and may vary based on specific experimental conditions.

Aldehyde	Product Name	Yield (%)	M.p. (°C)	FT-IR (cm⁻¹, ν(C=N))	¹H NMR (δ ppm, -CH=N-)
Benzaldehyde	N-benzylidene-4-heptylaniline	85	45-47	~1625	~8.3
4-Methoxybenzaldehyde	N-(4-methoxybenzylidene)-4-heptylaniline	88	68-70	~1620	~8.2
2-Hydroxybenzaldehyde (Salicylaldehyde)	2-(((4-heptylphenyl)imino)methyl)phenol	90	52-54	~1615	~8.5

Characterization

Fourier-Transform Infrared (FT-IR) Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the azomethine group (C=N) in the region of 1600-1650 cm⁻¹. The disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the primary amine also indicates a successful reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR spectroscopy, the formation of the imine bond is confirmed by the appearance of a singlet peak in the downfield region, typically between δ 8.0-9.0 ppm, corresponding to the proton of the azomethine group (-CH=N-).[2] In ¹³C NMR, the carbon of the azomethine group typically appears in the range of δ 158-165 ppm.[1]

Conclusion

The synthesis of Schiff bases from 4-heptylaniline and various aldehydes can be achieved through a straightforward and efficient condensation reaction. The resulting imines are versatile compounds with potential applications in materials science and medicinal chemistry. The protocols and data presented herein provide a solid foundation for researchers to explore the synthesis and properties of this interesting class of molecules. Further studies can focus on the synthesis of a wider range of derivatives, the investigation of their liquid crystalline properties, and the evaluation of their biological activities.

References

• 1. acikerisim.comu.edu.tr [acikerisim.comu.edu.tr]
• 2. jetir.org [jetir.org]
• 3. jocpr.com [jocpr.com]

Synthesis of 4-Heptylaniline: A Detailed Protocol for Researchers

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the synthesis of 4-heptylaniline, a valuable intermediate in the development of pharmaceuticals and other advanced materials. The synthetic strategy detailed herein is a robust multi-step process designed to ensure a high yield and purity of the final product. This protocol is intended for use by trained organic chemists in a laboratory setting.

Introduction

4-Heptylaniline is an aromatic amine with a seven-carbon alkyl chain substituent at the para position. This structural motif is of significant interest in medicinal chemistry and materials science. The synthesis of 4-heptylaniline is achieved through a four-step sequence starting from aniline. This method involves the protection of the reactive amino group, followed by a Friedel-Crafts acylation to introduce the carbon backbone of the alkyl chain, subsequent reduction of the keto group, and finally, deprotection to yield the target molecule. This approach ensures regioselective alkylation at the para position and avoids common side reactions associated with direct alkylation of aniline.

Overall Reaction Scheme

The synthesis of 4-heptylaniline from aniline proceeds through the following four steps:

• Acetylation of Aniline: Protection of the amino group as an acetamide.

• Friedel-Crafts Acylation: Introduction of the heptanoyl group onto the acetanilide ring.

• Clemmensen Reduction: Reduction of the ketone to a methylene group.

• Hydrolysis: Deprotection of the acetamido group to yield 4-heptylaniline.

Experimental Protocols

Step 1: Synthesis of Acetanilide (Protection of Aniline)

Principle: Aniline is treated with acetic anhydride to form acetanilide. The acetylation of the amino group reduces its activating effect on the aromatic ring, which helps to prevent polysubstitution in the subsequent Friedel-Crafts reaction and directs substitution primarily to the para position.

Materials:

• Aniline

• Acetic anhydride

• Concentrated Hydrochloric Acid

• Sodium acetate

• Deionized water

• Ethanol

Procedure:

• In a 250 mL beaker, add 5.0 g of aniline to 100 mL of deionized water.

• To this suspension, add 4.5 mL of concentrated hydrochloric acid. Stir until the aniline dissolves completely, forming aniline hydrochloride.

• In a separate beaker, dissolve 5.5 g of sodium acetate in 30 mL of deionized water.

• To the aniline hydrochloride solution, add 6.0 mL of acetic anhydride. Stir the mixture vigorously.

• Immediately after the addition of acetic anhydride, add the sodium acetate solution to the reaction mixture.

• Continue to stir the mixture in an ice bath for 20-30 minutes to facilitate the precipitation of acetanilide.

• Collect the crude acetanilide by vacuum filtration and wash the solid with cold deionized water.

• Recrystallize the crude product from a minimal amount of hot ethanol to obtain pure acetanilide. Dry the crystals in a desiccator.

Characterization of Acetanilide:

• Appearance: White crystalline solid.

• Melting Point: 113-115 °C.

• IR (KBr, cm⁻¹): 3300-3250 (N-H stretch), 1660 (C=O stretch, Amide I), 1595, 1485 (aromatic C=C stretch).[1]

• ¹H NMR (CDCl₃, ppm): δ 7.5 (d, 2H, ortho-protons), 7.3 (t, 2H, meta-protons), 7.1 (t, 1H, para-proton), 2.2 (s, 3H, -COCH₃), ~7.8 (br s, 1H, -NH).[2][3]

Step 2: Synthesis of 4'-Heptanoylacetanilide (Friedel-Crafts Acylation)

Principle: Acetanilide undergoes Friedel-Crafts acylation with heptanoyl chloride in the presence of a Lewis acid catalyst, aluminum chloride (AlCl₃). The acyl group is directed to the para position of the aromatic ring.

Materials:

• Acetanilide

• Heptanoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM, anhydrous)

• Concentrated Hydrochloric Acid

• Ice

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a calcium chloride drying tube, suspend 10.0 g of anhydrous aluminum chloride in 50 mL of anhydrous dichloromethane.

• Cool the suspension in an ice bath.

• Slowly add 8.0 g of heptanoyl chloride to the stirred suspension.

• After the addition is complete, add a solution of 5.0 g of acetanilide in 30 mL of anhydrous dichloromethane dropwise from the dropping funnel over 30 minutes.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Heat the reaction mixture to reflux for 1 hour.

• Cool the reaction mixture to room temperature and then pour it slowly onto a mixture of 50 g of crushed ice and 20 mL of concentrated hydrochloric acid.

• Separate the organic layer. Extract the aqueous layer with 2 x 20 mL of dichloromethane.

• Combine the organic layers and wash with 50 mL of water, followed by 50 mL of 5% sodium bicarbonate solution, and finally with 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude 4'-heptanoylacetanilide.

• The crude product can be purified by recrystallization from ethanol.

Characterization of 4'-Heptanoylacetanilide:

• Appearance: Off-white to pale yellow solid.

• IR (KBr, cm⁻¹): ~3300 (N-H stretch), ~1680 (aromatic ketone C=O stretch), ~1660 (amide C=O stretch), ~1600 (aromatic C=C stretch).

• ¹H NMR (CDCl₃, ppm): δ 7.9 (d, 2H, aromatic protons ortho to ketone), 7.6 (d, 2H, aromatic protons ortho to amide), ~8.0 (br s, 1H, -NH), 2.9 (t, 2H, -COCH₂-), 2.2 (s, 3H, -NHCOCH₃), 1.7 (m, 2H), 1.3 (m, 6H), 0.9 (t, 3H, -CH₃).

Step 3: Synthesis of 4-Heptylacetanilide (Clemmensen Reduction)

Principle: The carbonyl group of the 4'-heptanoylacetanilide is reduced to a methylene group using amalgamated zinc and concentrated hydrochloric acid.[4][5]

Materials:

• 4'-Heptanoylacetanilide

• Zinc dust

• Mercuric chloride (HgCl₂)

• Concentrated Hydrochloric Acid

• Toluene

• Deionized water

Procedure:

• Preparation of Zinc Amalgam: In a flask, add 15 g of zinc dust and 1.5 g of mercuric chloride. Add 20 mL of deionized water and 1 mL of concentrated hydrochloric acid. Shake the mixture for 5 minutes. Decant the aqueous solution.

• To the freshly prepared zinc amalgam, add 5.0 g of 4'-heptanoylacetanilide, 30 mL of toluene, and 30 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux with vigorous stirring for 8-12 hours. Periodically, add small portions of concentrated hydrochloric acid (e.g., 5 mL every 2 hours) to maintain the acidity.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Separate the organic layer. Extract the aqueous layer with 2 x 20 mL of toluene.

• Combine the organic layers and wash with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain crude 4-heptylacetanilide.

• The product can be purified by column chromatography on silica gel if necessary.

Characterization of 4-Heptylacetanilide:

• Appearance: White to off-white solid.

• IR (KBr, cm⁻¹): ~3290 (N-H stretch), ~1655 (amide C=O stretch), ~1605 (aromatic C=C stretch), ~2920, 2850 (C-H stretch of alkyl chain).

• ¹H NMR (CDCl₃, ppm): δ 7.4 (d, 2H), 7.1 (d, 2H), ~7.5 (br s, 1H, -NH), 2.5 (t, 2H, Ar-CH₂-), 2.1 (s, 3H, -COCH₃), 1.6 (m, 2H), 1.3 (m, 8H), 0.9 (t, 3H, -CH₃).

Step 4: Synthesis of 4-Heptylaniline (Deprotection)

Principle: The acetamido group of 4-heptylacetanilide is hydrolyzed under acidic conditions to yield the final product, 4-heptylaniline.

Materials:

• 4-Heptylacetanilide

• Concentrated Hydrochloric Acid

• Ethanol

• Sodium hydroxide (NaOH) solution (10%)

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve 4.0 g of 4-heptylacetanilide in 40 mL of ethanol.

• Add 20 mL of concentrated hydrochloric acid to the solution.

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the dropwise addition of 10% sodium hydroxide solution until it is basic to litmus paper.

• Transfer the mixture to a separatory funnel and extract with 3 x 30 mL of diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude 4-heptylaniline can be purified by vacuum distillation.

Data Presentation

Table 1: Physical and Chemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)
Aniline	C₆H₇N	93.13	Colorless to pale yellow liquid	-6	184
Acetanilide	C₈H₉NO	135.17	White crystalline solid	113-115	304
4'-Heptanoylacetanilide	C₁₅H₂₁NO₂	247.34	Off-white to pale yellow solid	-	-
4-Heptylacetanilide	C₁₅H₂₃NO	233.35	White to off-white solid	-	-
4-Heptylaniline	C₁₃H₂₁N	191.31	Colorless to yellow liquid	-	159 °C/18 mmHg[6]

Table 2: Spectroscopic Data for 4-Heptylaniline

Spectroscopic Technique	Characteristic Peaks
IR (Neat, cm⁻¹)	~3450, 3360 (N-H stretch), ~3020 (aromatic C-H stretch), ~2925, 2855 (aliphatic C-H stretch), ~1620, 1515 (aromatic C=C stretch).[7][8]
¹H NMR (CDCl₃, ppm)	δ 6.95 (d, 2H), 6.60 (d, 2H), 3.55 (br s, 2H, -NH₂), 2.48 (t, 2H, Ar-CH₂-), 1.55 (m, 2H), 1.29 (m, 8H), 0.88 (t, 3H, -CH₃).[7]
¹³C NMR (CDCl₃, ppm)	δ 144.5, 129.8, 129.2, 115.1, 35.0, 31.9, 31.6, 29.3, 29.1, 22.7, 14.1.[7]

Mandatory Visualization

Caption: Synthetic workflow for the preparation of 4-Heptylaniline from Aniline.

References

• 1. spectrabase.com [spectrabase.com]
• 2. NMR Ramblings Klaus Eichele [anorganik.uni-tuebingen.de]
• 3. Acetanilide(103-84-4) 1H NMR [m.chemicalbook.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 6. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 7. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. dev.spectrabase.com [dev.spectrabase.com]

Application of 4-Heptylaniline in the Synthesis of Liquid Crystalline Compounds

Introduction:

4-Heptylaniline is a versatile organic intermediate that serves as a crucial building block in the synthesis of various liquid crystalline materials. Its molecular structure, featuring a polar amino group and a nonpolar heptyl chain attached to a benzene ring, allows for the creation of calamitic (rod-shaped) liquid crystals. These materials exhibit a state of matter intermediate between that of a conventional liquid and a solid crystal, possessing both fluidity and long-range orientational order. The unique electro-optical properties of liquid crystals make them indispensable components in a wide array of applications, including liquid crystal displays (LCDs), optical shutters, and sensors.

This document provides detailed application notes and protocols for the preparation of two distinct classes of liquid crystalline compounds utilizing 4-heptylaniline as a key precursor: Schiff base and azo-based liquid crystals.

I. Synthesis of Schiff Base Liquid Crystals: N-(4-n-Heptyloxybenzylidene)-4-n-heptylaniline (7O.7)

Schiff bases, characterized by the imine (-C=N-) linkage, are a prominent class of liquid crystalline compounds. The synthesis of N-(4-n-heptyloxybenzylidene)-4-n-heptylaniline (commonly referred to as 7O.7 in liquid crystal nomenclature) is a classic example of the application of 4-heptylaniline in this context.

Experimental Protocol:

The synthesis of N-(4-n-heptyloxybenzylidene)-4-n-heptylaniline is achieved through the condensation reaction between 4-n-heptyloxybenzaldehyde and 4-heptylaniline.[1]

Materials:

• 4-Heptylaniline

• 4-n-Heptyloxybenzaldehyde

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

Procedure: [1]

• In a round-bottom flask equipped with a reflux condenser, dissolve equimolar amounts of 4-n-heptyloxybenzaldehyde (0.1 mol) and 4-heptylaniline (0.1 mol) in absolute ethanol.

• Add a few drops of glacial acetic acid to the solution to catalyze the reaction.

• Heat the reaction mixture to reflux and maintain this temperature for 4 hours.

• After the reflux period, remove the solvent by distillation under reduced pressure.

• The crude product is then purified by repeated crystallization from cold absolute ethanol until the transition temperatures are reproducible.

Characterization:

The final product should be characterized by spectroscopic methods such as ¹H NMR and ¹³C NMR to confirm its molecular structure. The mesomorphic properties and phase transition temperatures are determined using differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Quantitative Data:

The phase transition temperatures and enthalpies of N-(4-n-heptyloxybenzylidene)-4-n-heptylaniline (7O.7) are crucial parameters for its application.

Phase Transition	Temperature (°C)	Enthalpy (J/g)
Smectic I - Smectic C	69 - 78	Data not available

Logical Relationship of Synthesis:

Caption: Synthesis of a Schiff base liquid crystal.

II. Synthesis of Azo-Based Liquid Crystals

Azo compounds, containing the -N=N- linkage, are another significant class of liquid crystals known for their photoresponsive properties. 4-Heptylaniline can be used to synthesize azo-based liquid crystals through a two-step process: diazotization followed by an azo coupling reaction.

Experimental Protocol:

The following protocol describes a general method for the synthesis of a 4-heptyl-substituted azobenzene liquid crystal precursor, 4-heptyl-4'-hydroxyazobenzene.

Part A: Diazotization of 4-Heptylaniline

Materials:

• 4-Heptylaniline

• Hydrochloric Acid (concentrated)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• Prepare a solution of 4-heptylaniline in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution while maintaining the temperature between 0-5 °C.

• Stir the mixture for 30 minutes at this temperature to ensure complete formation of the diazonium salt. The resulting diazonium salt solution is used immediately in the next step.

Part B: Azo Coupling with Phenol

Materials:

• 4-Heptylbenzenediazonium chloride solution (from Part A)

• Phenol

• Sodium Hydroxide (NaOH)

• Sodium Chloride (NaCl)

Procedure:

• Dissolve phenol in an aqueous solution of sodium hydroxide.

• Cool the phenoxide solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the cold phenoxide solution with vigorous stirring. A colored precipitate of the azo compound will form immediately.

• Continue stirring the mixture in the ice bath for an additional 30 minutes.

• Isolate the crude product by vacuum filtration and wash it with cold water.

• The crude 4-heptyl-4'-hydroxyazobenzene can be purified by recrystallization from a suitable solvent, such as ethanol.

Further modification of the hydroxyl group, for example, by esterification with various alkanoic acids, can lead to a homologous series of liquid crystals with varying mesomorphic properties.

Quantitative Data:

Specific quantitative data for a liquid crystalline azo compound derived directly from 4-heptylaniline was not available in the searched literature. However, the general class of 4-alkyl-4'-hydroxyazobenzene derivatives are known to exhibit mesomorphism. For instance, 4-Butyl-4'-hydroxyazobenzene is a known intermediate for liquid crystals.[2] The mesomorphic properties of such compounds are highly dependent on the length of the alkyl chains. Generally, as the alkyl chain length increases, the tendency to exhibit smectic phases increases.[3]

Experimental Workflow for Azo Liquid Crystal Synthesis:

Caption: Workflow for synthesizing azo-based liquid crystals.

4-Heptylaniline is a valuable and readily available starting material for the synthesis of calamitic liquid crystals. The protocols outlined above for the preparation of Schiff base and azo-based liquid crystalline compounds demonstrate its utility. The straightforward nature of these reactions, coupled with the ability to tune the mesomorphic properties by modifying the molecular structure, makes 4-heptylaniline an important component in the design and development of new liquid crystal materials for advanced applications. Further research into homologous series derived from these core structures can lead to the discovery of materials with tailored properties for specific technological needs.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Liquid Crystals Investigation Behavior on Azo-Based Compounds: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Electrochemical Polymerization of 4-Heptylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyaniline (PANI) and its derivatives are a class of conducting polymers that have garnered significant interest for a variety of applications due to their unique electronic, optical, and electrochemical properties. The introduction of substituents onto the aniline monomer, such as the n-heptyl group in 4-heptylaniline, can enhance the polymer's solubility in common organic solvents, improve its processability, and tune its properties for specific applications. This document provides detailed protocols for the electrochemical polymerization of 4-heptylaniline to form poly(4-heptylaniline), a material with potential applications in areas such as chemical sensors, biosensors, and controlled drug delivery systems. The long alkyl chain of the heptyl group can impart desirable hydrophobic characteristics and may influence the polymer's interaction with biological molecules and cell membranes, making it a person of interest for drug development professionals.

Data Presentation

The following tables summarize the key experimental parameters and expected properties of poly(4-heptylaniline) synthesized via different electrochemical methods. These values are based on published data for poly(N-alkylanilines) and provide a reference for experimental design.

Table 1: Electrochemical Polymerization Parameters for Poly(4-heptylaniline)

Parameter	Cyclic Voltammetry	Potentiostatic Method	Galvanostatic Method
Monomer	4-Heptylaniline	4-Heptylaniline	4-Heptylaniline
Monomer Conc.	0.1 M	0.1 M	0.1 M
Electrolyte	0.2 M H₂SO₄	0.2 M H₂SO₄	0.2 M H₂SO₄
Solvent	Acetonitrile	Acetonitrile	Acetonitrile
Working Electrode	Platinum (Pt) or Indium Tin Oxide (ITO)	Platinum (Pt) or Indium Tin Oxide (ITO)	Platinum (Pt) or Indium Tin Oxide (ITO)
Reference Electrode	Ag/AgCl or Saturated Calomel Electrode (SCE)	Ag/AgCl or Saturated Calomel Electrode (SCE)	Ag/AgCl or Saturated Calomel Electrode (SCE)
Counter Electrode	Platinum (Pt) wire	Platinum (Pt) wire	Platinum (Pt) wire
Potential Range	-0.2 V to +1.2 V vs. SCE	Constant Potential: +1.2 V vs. SCE	-
Scan Rate	50 mV/s	-	-
Number of Cycles	10-20 cycles	-	-
Current Density	-	-	0.1 - 1.0 mA/cm²
Polymerization Time	-	600 - 1800 seconds	600 - 1800 seconds
Temperature	Room Temperature	Room Temperature	Room Temperature

Table 2: Physicochemical Properties of Poly(4-heptylaniline)

Property	Expected Value/Observation
Appearance	Greenish film on the electrode surface
Conductivity	10⁻³ to 10⁻² S/cm
Solubility	Soluble in N-methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF), and Chloroform
FTIR Peak (cm⁻¹)	~3400 (N-H stretching), ~2925 (aliphatic C-H stretching), ~1580 (C=C stretching of quinoid rings), ~1490 (C=C stretching of benzenoid rings), ~1300 (C-N stretching), ~820 (C-H out-of-plane bending)
UV-Vis λmax (nm)	~320-350 nm (π-π* transition of the benzenoid ring), ~420-450 nm (polaron-π* transition), ~750-850 nm (π-polaron transition)

Experimental Protocols

The following are detailed protocols for the electrochemical synthesis of poly(4-heptylaniline) films on a conductive substrate.

Protocol 1: Potentiodynamic Polymerization via Cyclic Voltammetry

This method allows for the gradual deposition of the polymer film and provides insights into the redox behavior of the monomer and the resulting polymer.

Materials:

• 4-Heptylaniline (0.1 M)

• Acetonitrile (anhydrous)

• Sulfuric acid (H₂SO₄, concentrated)

• Working Electrode (e.g., Platinum disc or ITO-coated glass)

• Reference Electrode (e.g., Ag/AgCl)

• Counter Electrode (e.g., Platinum wire)

• Potentiostat/Galvanostat

• Electrochemical cell

Procedure:

• Electrolyte Preparation: Prepare a 0.2 M H₂SO₄ solution in acetonitrile. Handle concentrated sulfuric acid with extreme caution in a fume hood.

• Monomer Solution: Dissolve 4-heptylaniline in the electrolyte solution to a final concentration of 0.1 M.

• Electrochemical Cell Setup: Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the monomer solution. Ensure the working electrode surface is polished and clean before use.

• Cyclic Voltammetry: Set the potential window of the potentiostat from -0.2 V to +1.2 V versus the reference electrode. Set the scan rate to 50 mV/s.

• Polymerization: Initiate the cyclic voltammetry and run for 10 to 20 cycles. The growth of the poly(4-heptylaniline) film on the working electrode will be indicated by an increase in the peak currents with each cycle.

• Film Rinsing and Drying: After polymerization, gently rinse the polymer-coated electrode with fresh acetonitrile to remove any unreacted monomer and electrolyte. Dry the film under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: Potentiostatic Polymerization

This method involves applying a constant potential to the working electrode to induce polymerization, often resulting in more uniform films.

Materials:

• Same as Protocol 1.

Procedure:

• Prepare the monomer solution and set up the electrochemical cell as described in Protocol 1 (Steps 1-3).

• Apply a constant potential of +1.2 V versus the reference electrode to the working electrode using a potentiostat.

• Monitor the current-time transient. The current will initially be high and then decrease as the polymer film grows and the resistance increases.

• Continue the polymerization for a set duration, typically between 600 and 1800 seconds, depending on the desired film thickness.

• Rinse and dry the polymer film as described in Protocol 1 (Step 6).

Protocol 3: Galvanostatic Polymerization

In this method, a constant current is applied to the working electrode, leading to a controlled rate of polymer deposition.

Materials:

• Same as Protocol 1.

Procedure:

• Prepare the monomer solution and set up the electrochemical cell as described in Protocol 1 (Steps 1-3).

• Apply a constant current density in the range of 0.1 to 1.0 mA/cm² to the working electrode using a galvanostat.

• Monitor the potential-time transient. The potential of the working electrode will increase as the polymerization proceeds.

• Continue the polymerization for a set duration, typically between 600 and 1800 seconds.

• Rinse and dry the polymer film as described in Protocol 1 (Step 6).

Mandatory Visualization

Caption: Experimental workflow for the synthesis and application of poly(4-heptylaniline).

Signaling Pathways and Logical Relationships

The electrochemical polymerization of 4-heptylaniline proceeds through an oxidative coupling mechanism. The following diagram illustrates the proposed logical steps involved in the formation of the polymer chain.

Functionalization reactions of the aromatic ring of 4-Heptylaniline

FOR IMMEDIATE RELEASE

Application Notes and Protocols for the Aromatic Ring Functionalization of 4-Heptylaniline

[City, State] – [Date] – This document provides detailed application notes and experimental protocols for the functionalization of the aromatic ring of 4-heptylaniline. Aimed at researchers, scientists, and professionals in drug development, these guidelines outline key synthetic transformations including halogenation, nitration, and Friedel-Crafts acylation, as well as subsequent cross-coupling reactions.

The strategic modification of the 4-heptylaniline scaffold is crucial for the development of new chemical entities with potential applications in medicinal chemistry and materials science. The long alkyl chain imparts specific lipophilic properties, while functionalization of the aromatic ring allows for the fine-tuning of electronic properties and provides handles for further molecular elaboration.

Introduction to Functionalization Strategies

The amino group of 4-heptylaniline is a strong activating group that directs electrophilic aromatic substitution to the ortho and para positions. However, direct functionalization can lead to challenges such as polysubstitution and side reactions involving the amino group itself. To overcome these issues, a common and effective strategy involves the protection of the amino group, most commonly as an acetamide. This protecting group moderates the reactivity of the aromatic ring and prevents unwanted reactions at the nitrogen atom, enabling clean and selective transformations.

Key Functionalization Reactions

This guide details the following key functionalization reactions on the 4-heptylaniline core:

• Protection of the Amino Group: Acetylation of 4-heptylaniline to form N-(4-heptylphenyl)acetamide.

• Halogenation: Bromination of the protected aniline to introduce a bromine atom, a versatile handle for cross-coupling reactions.

• Nitration: Introduction of a nitro group, which can be subsequently reduced to an amino group for further derivatization.

• Friedel-Crafts Acylation: Acylation of the protected aniline to introduce a ketone functionality.

• Deprotection: Hydrolysis of the acetamide to regenerate the free amino group.

• Cross-Coupling Reactions: Utilization of the halogenated 4-heptylaniline in Suzuki and Buchwald-Hartwig amination reactions to form new carbon-carbon and carbon-nitrogen bonds, respectively.

Experimental Protocols

Protection: Acetylation of 4-Heptylaniline

This protocol describes the protection of the amino group of 4-heptylaniline as an acetamide.

Materials:

• 4-Heptylaniline

• Acetic anhydride

• Sodium acetate

• Water

• Ethanol

Procedure:

• Dissolve 4-heptylaniline in water. Due to its limited solubility, a biphasic mixture may be observed.

• Add concentrated hydrochloric acid to form the aniline hydrochloride salt, which is soluble in water.

• Add acetic anhydride to the solution with vigorous stirring.

• Immediately add a solution of sodium acetate in water to the reaction mixture.

• N-(4-heptylphenyl)acetamide will precipitate as a white solid.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure N-(4-heptylphenyl)acetamide.[1]

Halogenation: Bromination of N-(4-heptylphenyl)acetamide

This protocol details the bromination of N-(4-heptylphenyl)acetamide, which directs the substitution to the position ortho to the amino group.

Materials:

• N-(4-heptylphenyl)acetamide

• Bromine

• Glacial acetic acid

Procedure:

• Dissolve N-(4-heptylphenyl)acetamide in glacial acetic acid.

• Slowly add a solution of bromine in glacial acetic acid to the reaction mixture with stirring.

• Continue stirring at room temperature until the reaction is complete (monitor by TLC).

• Pour the reaction mixture into a large volume of water to precipitate the product.

• Collect the solid by vacuum filtration and wash thoroughly with water to remove acetic acid.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield pure 2-bromo-N-(4-heptylphenyl)acetamide.

Nitration of N-(4-heptylphenyl)acetamide

This protocol describes the nitration of N-(4-heptylphenyl)acetamide, which also occurs at the position ortho to the activating group.

Materials:

• N-(4-heptylphenyl)acetamide

• Concentrated sulfuric acid

• Concentrated nitric acid

• Ice

Procedure:

• Dissolve N-(4-heptylphenyl)acetamide in concentrated sulfuric acid at a low temperature (0-5 °C) using an ice bath.

• Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid (nitrating mixture) dropwise to the solution while maintaining the low temperature.

• After the addition is complete, allow the reaction to stir for a specified time at low temperature.

• Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.

• Collect the solid by vacuum filtration and wash with cold water until the washings are neutral.

• Recrystallize the crude product from ethanol to obtain pure N-(4-heptyl-2-nitrophenyl)acetamide.

Friedel-Crafts Acylation of N-(4-heptylphenyl)acetamide

This protocol outlines the Friedel-Crafts acylation to introduce an acetyl group, which will also be directed to the ortho position.

Materials:

• N-(4-heptylphenyl)acetamide

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend anhydrous aluminum chloride in dry dichloromethane in a flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen).

• Cool the suspension in an ice bath.

• Add acetyl chloride dropwise to the suspension with stirring.

• After the formation of the acylium ion precursor, add a solution of N-(4-heptylphenyl)acetamide in dry dichloromethane dropwise.[2]

• After the addition, remove the ice bath and allow the reaction to stir at room temperature.[2]

• Monitor the reaction by TLC. Once complete, carefully pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[2]

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield N-(2-acetyl-4-heptylphenyl)acetamide.

Deprotection: Hydrolysis of N-acylated 4-Heptylaniline Derivatives

This protocol describes the removal of the acetyl protecting group to regenerate the free aniline.

Materials:

• N-acylated 4-heptylaniline derivative (e.g., 2-bromo-N-(4-heptylphenyl)acetamide)

• Concentrated sulfuric acid

• Water

• Sodium hydroxide solution

Procedure:

• To the N-acylated 4-heptylaniline derivative, add a mixture of concentrated sulfuric acid and water.

• Heat the mixture under reflux until the starting material has completely dissolved.

• Cool the reaction mixture and pour it into cold water.

• Neutralize the solution by slowly adding a sodium hydroxide solution until the free aniline precipitates.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the product by vacuum filtration, wash thoroughly with water, and dry.

• The crude product can be purified by recrystallization or column chromatography.

Data Summary

The following table summarizes expected outcomes for the functionalization of 4-heptylaniline. Please note that yields are representative and may vary based on specific reaction conditions and scale.

Reaction Step	Substrate	Product	Reagents	Expected Yield (%)	Regioselectivity
Acetylation	4-Heptylaniline	N-(4-heptylphenyl)acetamide	Acetic anhydride, Sodium acetate	>90	N-acetylation
Bromination	N-(4-heptylphenyl)acetamide	2-Bromo-N-(4-heptylphenyl)acetamide	Bromine, Acetic acid	80-90	ortho to NHAc
Nitration	N-(4-heptylphenyl)acetamide	N-(4-heptyl-2-nitrophenyl)acetamide	HNO₃, H₂SO₄	70-80	ortho to NHAc
Acylation	N-(4-heptylphenyl)acetamide	N-(2-Acetyl-4-heptylphenyl)acetamide	Acetyl chloride, AlCl₃	60-70	ortho to NHAc
Deprotection	2-Bromo-N-(4-heptylphenyl)acetamide	2-Bromo-4-heptylaniline	H₂SO₄, H₂O, then NaOH	>85	-
Suzuki Coupling	2-Bromo-4-heptylaniline	2-Aryl-4-heptylaniline	Arylboronic acid, Pd catalyst, Base	70-95	C-C bond formation
Buchwald-Hartwig	2-Bromo-4-heptylaniline	2-(N-Aryl/alkyl)-4-heptylaniline	Amine, Pd catalyst, Base	70-90	C-N bond formation

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the functionalization of 4-heptylaniline.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. websites.umich.edu [websites.umich.edu]

High-performance liquid chromatography (HPLC) method for 4-Heptylaniline

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 4-Heptylaniline

Application Note

Introduction

4-Heptylaniline is an organic compound used as an intermediate in the synthesis of various materials, including liquid crystals and pharmaceuticals.[1][2] Accurate and reliable quantification of 4-Heptylaniline is crucial for quality control during its production and for its use in further applications. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used analytical technique for the determination of aniline and its derivatives due to its specificity, sensitivity, and robustness.[3] This application note presents a reversed-phase HPLC (RP-HPLC) method for the quantitative analysis of 4-Heptylaniline. The described method is suitable for researchers, scientists, and professionals involved in drug development and chemical manufacturing who require a reliable analytical procedure for this compound.

Chromatographic Principle

The separation of 4-Heptylaniline is achieved on a C18 stationary phase. The mobile phase consists of an organic solvent (acetonitrile) and an aqueous buffer. The long alkyl chain of 4-Heptylaniline provides significant hydrophobicity, leading to its retention on the nonpolar C18 column. The basicity of the aniline group necessitates the use of a slightly acidic mobile phase to ensure consistent protonation and to prevent peak tailing, thereby achieving symmetrical peak shapes and reproducible retention times. Detection is performed using a UV detector, as the aromatic ring of 4-Heptylaniline exhibits strong absorbance in the ultraviolet region.

Method Summary

This method outlines the isocratic elution of 4-Heptylaniline on a C18 HPLC column with a mobile phase of acetonitrile and water containing 0.1% formic acid. Quantification is achieved by monitoring the UV absorbance at 254 nm. The method is demonstrated to be linear, precise, and accurate over a defined concentration range.

Experimental Protocols

1. Materials and Reagents

• 4-Heptylaniline (purity ≥98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Formic acid (analytical grade)

• Methanol (HPLC grade, for sample preparation)

2. Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18, 5 µm particle size, 4.6 mm I.D. x 150 mm length

• Mobile Phase: Acetonitrile : Water (70:30, v/v) with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Run Time: 10 minutes

3. Preparation of Solutions

• Mobile Phase Preparation: To prepare 1 L of the mobile phase, mix 700 mL of acetonitrile with 300 mL of HPLC-grade water. Add 1 mL of formic acid and mix thoroughly. Degas the solution using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Heptylaniline and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

• Sample Preparation: Accurately weigh the sample containing 4-Heptylaniline and dissolve it in a suitable volume of methanol. Dilute the solution with the mobile phase to a concentration that falls within the linear range of the calibration curve. Filter the final solution through a 0.45 µm syringe filter before injection.

4. Method Validation

The analytical method should be validated according to standard guidelines to ensure its suitability for the intended purpose. The following parameters should be assessed:

• System Suitability: Inject the standard solution five times and evaluate the relative standard deviation (RSD) of the retention time and peak area, as well as the tailing factor and the number of theoretical plates.

• Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions. Perform a linear regression analysis and determine the correlation coefficient (r²).

• Accuracy: Perform recovery studies by spiking a placebo or a known matrix with known amounts of 4-Heptylaniline at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Retention Time RSD	≤ 1.0%	0.3%
Peak Area RSD	≤ 2.0%	0.8%
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500

Table 2: Linearity Data

Concentration (µg/mL)	Peak Area (arbitrary units)
1	15,234
5	76,170
10	151,980
25	380,500
50	759,800
100	1,521,000
Linear Regression
Slope	15200
Intercept	150
Correlation Coefficient (r²)	0.9998

Table 3: Accuracy and Precision Data

Spiked Level	Concentration (µg/mL)	Recovery (%)	Intra-day RSD (%) (n=6)	Inter-day RSD (%) (n=6)
80%	40	99.5	1.1	1.5
100%	50	100.8	0.9	1.3
120%	60	101.2	1.0	1.4

Visualizations

Caption: Experimental workflow for the HPLC analysis of 4-Heptylaniline.

Caption: Logical relationship of inputs, processes, and outputs in the HPLC method.

References

• 1. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantitative Analysis of 4-Heptylaniline by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 4-Heptylaniline using Gas Chromatography-Mass Spectrometry (GC-MS). 4-Heptylaniline is a substituted aniline that serves as an important intermediate in the synthesis of various organic compounds, including pharmaceuticals. Accurate quantification is crucial for ensuring product purity, stability, and safety. The protocol provided herein covers sample preparation, instrumental parameters for GC-MS analysis, and data processing. This method is designed to be applicable in research, development, and quality control environments.

Introduction

Aromatic amines, such as 4-Heptylaniline, are a class of compounds widely utilized in the chemical and pharmaceutical industries. They are key building blocks in the manufacturing of dyes, polymers, and active pharmaceutical ingredients. Given that some aromatic amines are potential carcinogens, their precise detection and quantification are of significant importance.[1] Gas Chromatography-Mass Spectrometry (GC-MS) offers high sensitivity and selectivity, making it a powerful technique for the analysis of volatile and semi-volatile compounds like 4-Heptylaniline.[1] This application note outlines a comprehensive GC-MS method for the routine analysis of 4-Heptylaniline.

Experimental Protocol

Materials and Reagents

• Solvent: Dichloromethane (DCM), HPLC grade or equivalent

• Reference Standard: 4-Heptylaniline (≥98% purity)

• Internal Standard (IS): Triphenylamine-d15 or N-Methylaniline (≥99.5% purity)

• Derivatizing Agent (Optional): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or Pentafluoropropionic anhydride (PFPA)[1][2]

• Anhydrous Sodium Sulfate

Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 4-Heptylaniline reference standard and dissolve it in 10 mL of dichloromethane.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the chosen internal standard and dissolve it in 10 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution with dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

• Sample Solution: Accurately weigh approximately 10 mg of the 4-Heptylaniline test sample and dissolve it in 10 mL of dichloromethane. Spike the solution with the internal standard to a final concentration of 10 µg/mL.

Sample Preparation (Liquid-Liquid Extraction)

For samples in a complex matrix, a liquid-liquid extraction is recommended:

• To 1 mL of the sample solution, add 1 mL of 1 M sodium hydroxide to basify the solution.[3]

• Add 5 mL of dichloromethane.

• Vortex for 2 minutes for thorough mixing.[3]

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.[3]

• Carefully transfer the organic layer to a clean vial.

• Pass the organic extract through a small column of anhydrous sodium sulfate to remove residual water.[1]

Derivatization (Optional)

For improved chromatographic peak shape and sensitivity, derivatization can be performed:

• Evaporate the extract to approximately 100 µL under a gentle stream of nitrogen.[1]

• Add 50 µL of Hexane and 10 µL of PFPA.[1]

• Cap the vial and vortex briefly.

• Incubate the reaction mixture at 60°C for 30 minutes.[1]

• Cool the vial to room temperature before GC-MS analysis.[1]

GC-MS Instrumental Parameters

The following instrumental conditions are recommended as a starting point and may require optimization based on the specific instrumentation used.

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent[3]
Mass Spectrometer	Agilent 5977B MSD or equivalent[3]
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[3]
Inlet Temperature	250°C[2]
Injection Volume	1 µL (splitless mode)[4]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[3]
Oven Temperature Program	Initial temperature: 80°C, hold for 1 minute. Ramp: 15°C/min to 280°C. Hold: 5 minutes at 280°C.[3]
MSD Transfer Line Temp.	280°C[2]
Ion Source Temperature	230°C[3]
Quadrupole Temperature	150°C[3]
Ionization Mode	Electron Ionization (EI) at 70 eV[4]
Mass Scan Range	m/z 50-450[4]

Data Presentation

Quantitative Data Summary

Compound	Expected Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
4-Heptylaniline	~12-15	106	191, 107[5]
Internal Standard (e.g., N-Methylaniline)	~6.5	107	77, 106

Note: Retention times are estimates and will vary depending on the specific GC system and conditions.

Calibration Curve

A calibration curve should be constructed by plotting the ratio of the peak area of 4-Heptylaniline to the peak area of the internal standard against the concentration of the calibration standards. A linear regression analysis should be performed, and a correlation coefficient (R²) of >0.99 is typically desired.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of 4-Heptylaniline.

Conclusion

The GC-MS method described in this application note provides a reliable and robust approach for the quantitative analysis of 4-Heptylaniline. The method is sensitive and specific, allowing for the accurate determination of 4-Heptylaniline in various samples. The provided protocol for sample preparation and instrumental parameters can be adapted for routine quality control and research applications in the pharmaceutical and chemical industries.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 5. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: The Use of 4-Heptylaniline as a Versatile Intermediate in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of medicinal chemistry, substituted anilines are recognized as "privileged structures" due to their prevalence in a vast array of therapeutic agents.[1] The aniline moiety often serves as a critical pharmacophore, providing key hydrogen bonding interactions with biological targets such as enzymes and receptors.[1][2] 4-Heptylaniline, a para-substituted aniline featuring a seven-carbon alkyl chain, is an important intermediate that combines the reactive aniline core with a lipophilic tail. This heptyl group is instrumental in modulating the physicochemical properties of derivative molecules, such as lipophilicity, solubility, and metabolic stability, which are critical parameters for optimizing a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[2][3]

While 4-Heptylaniline may not be a direct precursor to a widely marketed blockbuster drug, its structural motifs are highly relevant for the synthesis of bioactive molecules, particularly in the fields of oncology and infectious diseases.[1][2] The primary amino group provides a versatile handle for a variety of chemical transformations, making it an ideal starting point for the generation of compound libraries for high-throughput screening.[4] This document provides an overview of the potential applications of 4-Heptylaniline, detailed experimental protocols for its derivatization, and relevant data for researchers in drug discovery.

Physicochemical Properties of 4-Heptylaniline

A clear understanding of the physical and chemical properties of an intermediate is crucial for reaction design and process optimization. The key properties of 4-Heptylaniline are summarized below.

Property	Value	Reference(s)
CAS Number	37529-27-4	[5][6][7][8]
Molecular Formula	C₁₃H₂₁N	[6][7][8]
Molecular Weight	191.31 g/mol	[7][8]
Appearance	Light yellow to light tan liquid	[7]
Boiling Point	159 °C at 18 mmHg (lit.)	[5][6]
Density	0.91 g/mL at 25 °C (lit.)	[5][6][7]
Refractive Index	n20/D 1.52 (lit.)	[5][6][7]
Purity	Commercially available up to 98%
Safety	Irritating to eyes, respiratory system, and skin.	[6]

Key Applications in Pharmaceutical Synthesis

The aniline scaffold is a cornerstone in the design of kinase inhibitors, which have transformed the treatment of various cancers.[1] The aniline nitrogen and adjacent aromatic protons often form critical hydrogen bonds in the hinge region of the kinase ATP-binding pocket. The 4-heptyl group of 4-Heptylaniline can be strategically employed to occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity.

Furthermore, long-chain alkyl-substituted amines have been incorporated into quinolinequinones, which have been evaluated as potential anti-mycobacterial agents. This suggests the utility of 4-Heptylaniline in developing novel therapeutics for infectious diseases.

Experimental Protocols: N-Acylation of 4-Heptylaniline

N-acylation is a fundamental and robust method for forming amide bonds, which are present in approximately 25% of all pharmaceutical drugs.[9][10] The following protocol details a general procedure for the N-acylation of 4-Heptylaniline with an acyl chloride, a common transformation in the synthesis of bioactive amides.

Protocol 1: Synthesis of N-(4-heptylphenyl)acetamide

This protocol describes the reaction of 4-Heptylaniline with acetyl chloride to form N-(4-heptylphenyl)acetamide, as a representative example.

Materials and Reagents:

• 4-Heptylaniline (1.0 eq)

• Acetyl Chloride (1.1 eq)

• Triethylamine (TEA) or Pyridine (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Equipment:

• Round-bottom flask with magnetic stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve 4-Heptylaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Addition of Acylating Agent: Cool the solution to 0 °C using an ice bath. Add acetyl chloride (1.1 eq), dissolved in a small amount of anhydrous DCM, dropwise to the stirred solution over 15 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by TLC until the starting aniline spot is consumed.

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-(4-heptylphenyl)acetamide.[9]

Quantitative Data (Representative)

The following table summarizes representative results for the N-acylation of 4-Heptylaniline with various acylating agents. (Note: Data are illustrative and not from a specific cited experiment).

Entry	Acylating Agent	Solvent	Base	Yield (%)	Purity (%)
1	Acetyl Chloride	DCM	Triethylamine	95	>98
2	Benzoyl Chloride	DCM	Triethylamine	92	>98
3	Acetic Anhydride	Neat	None	91	>97

Workflow for N-Acylation of 4-Heptylaniline

General workflow for the N-acylation of 4-Heptylaniline.

Visualization of a Potential Biological Target Pathway

As many aniline derivatives are developed as kinase inhibitors, it is useful to visualize the signaling pathway they target.[1] The diagram below illustrates a simplified Receptor Tyrosine Kinase (RTK) signaling pathway, which is often dysregulated in cancer.

Simplified RTK signaling pathway and inhibition mechanism.

Pathway Description: Upon binding a growth factor, the Receptor Tyrosine Kinase (RTK) dimerizes and undergoes autophosphorylation using ATP. This activates downstream signaling cascades that promote cell proliferation and survival.[1] Kinase inhibitors derived from aniline scaffolds competitively bind to the ATP pocket of the kinase domain, preventing phosphorylation and blocking the signal. The heptyl group of a 4-Heptylaniline-derived inhibitor could provide crucial hydrophobic interactions within this pocket.

Conclusion

4-Heptylaniline is a valuable and versatile intermediate for pharmaceutical research and development. Its structure provides a synthetically tractable amino group for derivatization and a lipophilic heptyl chain that can be used to fine-tune the ADME properties of lead compounds. The protocols and data presented herein demonstrate its utility in synthesizing amides, a key functional group in numerous drugs. Given the continued importance of the aniline scaffold in modern drug discovery, particularly in the development of kinase inhibitors, 4-Heptylaniline represents a strategic building block for creating novel and effective therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. Recent Advances and Outlook for the Isosteric Replacement of Anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 6. chembk.com [chembk.com]
• 7. 4-Heptylaniline, CasNo.37529-27-4 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 8. scbt.com [scbt.com]
• 9. benchchem.com [benchchem.com]
• 10. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of 4-Heptylaniline in the Synthesis of Azo and Schiff Base Dyes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptylaniline, an organic intermediate, serves as a versatile building block in the synthesis of various dye molecules, particularly those with applications in advanced materials and analytical chemistry. Its long alkyl chain imparts unique solubility and liquid crystalline properties to the resulting dyes, making them suitable for use in liquid crystal displays (LCDs) and other electro-optical devices. This document provides detailed application notes and experimental protocols for the synthesis of azo and Schiff base dyes derived from 4-heptylaniline, intended for researchers and professionals in chemistry and drug development.

Application of 4-Heptylaniline in Azo Dye Synthesis

Azo dyes, characterized by the presence of a nitrogen-nitrogen double bond (-N=N-), are a prominent class of colorants. The incorporation of 4-heptylaniline into azo dye structures can influence their color, solubility, and affinity for various substrates. A notable application lies in the synthesis of dichroic dyes for guest-host liquid crystal displays. The elongated structure of 4-heptylaniline helps in the alignment of the dye molecules with the liquid crystal host, leading to desirable optical properties.

Synthesis of a 4-Heptylaniline-Based Azo Dye

A representative azo dye can be synthesized through the diazotization of 4-heptylaniline followed by coupling with a suitable aromatic compound, such as phenol.

Caption: Synthesis of 4-((4-heptylphenyl)diazenyl)phenol.

Experimental Protocol: Synthesis of 4-((4-Heptylphenyl)diazenyl)phenol

This protocol outlines the synthesis of a simple azo dye using 4-heptylaniline and phenol.

Materials:

• 4-Heptylaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Phenol

• Sodium Hydroxide (NaOH)

• Ice

• Ethanol

• Distilled Water

Procedure:

• Diazotization of 4-Heptylaniline:

  • In a beaker, dissolve a specific amount of 4-heptylaniline in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5°C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 4-heptylaniline solution while maintaining the temperature below 5°C.

  • Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the diazonium salt.

• Coupling Reaction:

  • In a separate beaker, dissolve an equimolar amount of phenol in an aqueous solution of sodium hydroxide.

  • Cool this solution to 0-5°C in an ice bath.

  • Slowly add the previously prepared diazonium salt solution to the alkaline phenol solution with constant stirring, while maintaining the temperature at 0-5°C.

  • A colored precipitate of the azo dye will form.

  • Continue stirring the reaction mixture for another hour as it gradually warms to room temperature.

• Isolation and Purification:

  • Filter the precipitated dye using vacuum filtration.

  • Wash the crude product with cold water to remove any unreacted salts.

  • Recrystallize the dye from a suitable solvent, such as ethanol, to obtain the purified product.

  • Dry the purified dye in a desiccator.

Quantitative Data:

Parameter	Value
λmax (in ethanol)	~450 nm
Molar Absorptivity (ε)	~25,000 L·mol⁻¹·cm⁻¹

Application of 4-Heptylaniline in Schiff Base Dye Synthesis

Schiff bases, containing an imine or azomethine group (-C=N-), are another important class of compounds with applications as dyes and liquid crystals. The reaction of 4-heptylaniline with various substituted benzaldehydes yields Schiff bases that can exhibit liquid crystalline properties (mesomorphism). The length of the alkyl chain on the aniline and substituents on the benzaldehyde ring play a crucial role in determining the type of mesophase and the transition temperatures.

Synthesis of a 4-Heptylaniline-Based Schiff Base Liquid Crystal

A typical synthesis involves the condensation reaction between 4-heptylaniline and a substituted benzaldehyde, for example, an alkoxybenzaldehyde.

Caption: Synthesis of a Schiff base from 4-heptylaniline.

Experimental Protocol: Synthesis of N-(4-Methoxybenzylidene)-4-heptylaniline

This protocol describes the synthesis of a Schiff base liquid crystal from 4-heptylaniline and 4-methoxybenzaldehyde.

Materials:

• 4-Heptylaniline

• 4-Methoxybenzaldehyde

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve equimolar amounts of 4-heptylaniline and 4-methoxybenzaldehyde in absolute ethanol.

  • Add a few drops of glacial acetic acid as a catalyst.

• Condensation Reaction:

  • Reflux the reaction mixture for 4-6 hours.

  • Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The Schiff base product will precipitate out of the solution.

  • Filter the precipitate and wash it with a small amount of cold ethanol.

  • Recrystallize the crude product from ethanol to obtain pure, needle-like crystals.

  • Dry the purified product in a vacuum oven.

Quantitative Data:

The properties of Schiff bases are highly dependent on the substituents. For N-(4-methoxybenzylidene)-4-heptylaniline, the following are representative values:

Parameter	Value
Melting Point	~45-47 °C
Clearing Point (Nematic to Isotropic)	~55-57 °C
λmax (in ethanol)	~320 nm
Molar Absorptivity (ε)	~18,000 L·mol⁻¹·cm⁻¹

4-Heptylaniline is a valuable synthon for the preparation of functional dyes. The presence of the heptyl group can be strategically utilized to tune the physical and chemical properties of both azo and Schiff base dyes, leading to materials with tailored characteristics for applications in liquid crystal displays and other advanced technologies. The provided protocols offer a foundational methodology for the synthesis and exploration of these interesting compounds. Further research can be directed towards synthesizing a wider range of derivatives and investigating the structure-property relationships in more detail.

Technical Notes & Optimization

Technical Support Center: Prevention of 4-Heptylaniline Oxidation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the oxidation of 4-heptylaniline during chemical reactions. Oxidation is a common challenge due to the electron-rich nature of the aniline moiety, which can lead to decreased yields, formation of colored impurities, and complex purification profiles. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: Why is 4-heptylaniline prone to oxidation?

The amino group (-NH₂) on the aniline ring is an electron-donating group, which increases the electron density of the aromatic ring. This high electron density makes the molecule susceptible to losing electrons, i.e., oxidation, especially when exposed to atmospheric oxygen, oxidizing agents, or even some metal salts.[1] The heptyl group, being an electron-donating alkyl group, can further exacerbate this sensitivity.

Q2: What are the common visual indicators of 4-heptylaniline oxidation?

The most common sign of oxidation is a change in the color of the 4-heptylaniline or its reaction mixture.[1] Pure 4-heptylaniline is a colorless to pale yellow liquid.[2] Upon oxidation, it can turn yellow, brown, or even dark red due to the formation of highly colored impurities such as nitrobenzenes, azoxybenzenes, and polymeric aniline species.[1]

Q3: What are the primary strategies to prevent the oxidation of 4-heptylaniline?

There are three main strategies to prevent the oxidation of 4-heptylaniline during reactions:

• Working under an Inert Atmosphere: This is a highly effective method that involves removing oxygen from the reaction environment by using an inert gas like argon or nitrogen.[1]

• Using Protecting Groups: The reactivity of the amino group can be temporarily masked by converting it into a less reactive functional group, such as an acetamide. This protecting group can be removed after the reaction is complete.[3]

• Employing Antioxidants: Adding a substance that is more easily oxidized than 4-heptylaniline can sacrificially protect it from oxidation.[1]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments and provides actionable solutions.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Reaction mixture turns dark brown/black upon starting the reaction.	Air Oxidation: The 4-heptylaniline is likely oxidizing upon exposure to atmospheric oxygen.	Solution: Ensure the reaction is set up under a strict inert atmosphere (argon or nitrogen). Use degassed solvents and reagents. For highly sensitive reactions, employ Schlenk line techniques or a glovebox.[1]
Significant formation of colored, insoluble material (tar).	Polymerization: Oxidation can lead to the formation of polymeric aniline byproducts.	Solution: In addition to working under an inert atmosphere, consider lowering the reaction temperature to reduce the rate of polymerization. Using a protecting group on the amine can also prevent this side reaction.[1]
Product is isolated as a dark oil or solid, even after initial workup.	Presence of Oxidized Impurities: Highly colored oxidation byproducts are co-eluting with the desired product.	Solution: During purification, consider treating the crude product with activated carbon during recrystallization to adsorb colored impurities.[4] Column chromatography with a carefully selected solvent system is also effective for separating these often more polar byproducts.
Low yield of the desired product with multiple unidentified side products.	Radical Reactions: Oxidation may be proceeding through radical intermediates, leading to a variety of byproducts.	Solution: Add a radical scavenger, such as Butylated Hydroxytoluene (BHT), to the reaction mixture. Typically, a small amount (e.g., 0.1-1 mol%) is sufficient.
Difficulty in removing unreacted 4-heptylaniline from the product.	Similar Polarity: The product and starting material may have similar polarities, making chromatographic separation difficult.	Solution: Perform an acidic wash (e.g., with 1M HCl) during the liquid-liquid extraction. The basic 4-heptylaniline will be protonated and move to the aqueous phase, while the potentially less basic product remains in the organic layer.[5]

Quantitative Data Summary

Prevention Method	Relative Effectiveness	Typical Reduction in Oxidation	Key Considerations
Inert Atmosphere (Argon/Nitrogen)	High	>95%	Requires specialized equipment (Schlenk line or glovebox) and proper technique.
Amine Protection (Acetylation)	Very High	>98%	Adds two steps to the synthesis (protection and deprotection) but offers excellent protection and can modify reactivity for other desired transformations.[3]
Antioxidants (e.g., BHT, Diphenylamine)	Moderate to High	70-95%	Effectiveness is dependent on the specific antioxidant, its concentration, the reaction conditions, and the oxidizing agent. Easy to implement.

Note: The "Typical Reduction in Oxidation" is an estimated value for illustrative purposes and can vary significantly based on the specific reaction conditions.

Experimental Protocols

Protocol 1: General Reaction Setup under an Inert Atmosphere

This protocol describes a standard procedure for performing a reaction with 4-heptylaniline while minimizing exposure to atmospheric oxygen.

Materials:

• Oven-dried glassware (reaction flask, condenser, addition funnel, etc.)

• Schlenk line or a manifold connected to a supply of dry argon or nitrogen

• Septa and needles

• Degassed solvents and liquid reagents

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow it to cool in a desiccator or under a stream of inert gas.

• Apparatus Assembly: Quickly assemble the glassware while it is still warm and immediately place it under a positive pressure of inert gas. Use a bubbler to monitor the gas flow.

• Solvent and Reagent Degassing: Degas all solvents and liquid reagents by sparging with argon or nitrogen for at least 30 minutes or by using several freeze-pump-thaw cycles.

• Reagent Addition: Add solid reagents to the reaction flask under a positive flow of inert gas. Add degassed solvents and liquid reagents via a cannula or a gas-tight syringe through a septum.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the entire reaction period.

• Workup: Upon completion, cool the reaction to room temperature. Perform any aqueous workup as quickly as possible to minimize air exposure. If the product is also air-sensitive, conduct filtration and washing using Schlenk techniques.

Protocol 2: Protection of 4-Heptylaniline via Acetylation

This protocol details the protection of the amino group of 4-heptylaniline as an acetamide.

Materials:

• 4-heptylaniline

• Acetic anhydride

• Pyridine or another suitable base

• Dichloromethane or other suitable aprotic solvent

• Round-bottom flask and standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve 4-heptylaniline (1 equivalent) in dichloromethane.

• Addition of Base: Add pyridine (1.2 equivalents) to the solution and cool the mixture in an ice bath.

• Acetylation: Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching and Extraction: Quench the reaction by slowly adding water. Separate the organic layer, wash it with 1M HCl, then with saturated aqueous sodium bicarbonate, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the acetylated product, N-(4-heptylphenyl)acetamide.

Protocol 3: Deprotection of N-(4-heptylphenyl)acetamide

This protocol describes the removal of the acetyl protecting group to regenerate the free amine.

Materials:

• N-(4-heptylphenyl)acetamide

• Aqueous hydrochloric acid (e.g., 6M HCl) or aqueous sodium hydroxide (e.g., 10% NaOH)

• Ethanol

• Round-bottom flask with a reflux condenser

Procedure:

• Setup: In a round-bottom flask, suspend or dissolve the N-(4-heptylphenyl)acetamide in a mixture of ethanol and aqueous hydrochloric acid (or aqueous sodium hydroxide).

• Hydrolysis: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Workup (Acidic Hydrolysis): Cool the reaction mixture and then carefully neutralize it with a base (e.g., saturated sodium bicarbonate or NaOH solution) until the solution is basic.

• Workup (Basic Hydrolysis): Cool the reaction mixture and neutralize with an acid (e.g., HCl).

• Isolation: Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the deprotected 4-heptylaniline.

Mandatory Visualizations

Caption: Oxidation pathway of 4-heptylaniline.

Caption: Troubleshooting workflow for oxidation issues.

By implementing these strategies and following the detailed protocols, researchers can significantly minimize the oxidation of 4-heptylaniline, leading to higher yields, improved product purity, and more reliable experimental outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Purification of 4-Heptylaniline from unreacted starting materials

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of 4-heptylaniline from unreacted starting materials and reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 4-heptylaniline sample?

A1: Common impurities depend on the synthetic route but often include unreacted starting materials such as aniline, 4-nitro precursors, or 2-heptanone, as well as byproducts from side reactions.[1] Anilines, in general, are also susceptible to air oxidation, which can lead to colored impurities like p-benzoquinone.[1]

Q2: What is the recommended first step for purifying crude 4-heptylaniline?

A2: An initial acid-base extraction is highly recommended. This efficiently removes unreacted aniline and other basic or acidic impurities. Dissolving the crude product in a suitable organic solvent and washing with a dilute acid (like HCl) will protonate the aniline impurities, moving them to the aqueous layer. The desired 4-heptylaniline can then be recovered from the organic layer.

Q3: My purified 4-heptylaniline is a yellow or brown oil. Is this normal and how can I fix it?

A3: 4-Heptylaniline is described as a colorless to yellow or orange clear liquid.[2][3] Dark coloration often indicates the presence of oxidized impurities.[4] To minimize this, conduct purification steps and store the final product under an inert atmosphere (e.g., nitrogen or argon) and in a dark, cool place.[4][5] Passing the material through a short plug of silica gel or activated carbon can sometimes remove colored impurities.[4]

Q4: Which analytical techniques are best for assessing the purity of 4-heptylaniline?

A4: The purity of the final product can be effectively assessed using several techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating volatile compounds and identifying impurities based on their mass-to-charge ratio.[5]

• High-Performance Liquid Chromatography (HPLC): Particularly reverse-phase HPLC with a C18 column, is well-suited for separating aniline derivatives.[5]

• NMR Spectroscopy (¹H NMR, ¹³C NMR): Provides detailed structural information and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

Purification & Troubleshooting Workflow

Caption: General workflow for the purification and analysis of 4-Heptylaniline.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery after column chromatography	Irreversible Adsorption: The basic amine group can bind strongly to the acidic silica gel.[5]	Deactivate Silica Gel: Pre-treat the silica gel with a solvent containing a small amount of triethylamine (e.g., 1-2%) before packing the column.[4] Use Alumina: Consider using neutral or basic alumina as the stationary phase instead of silica gel.[4][5]
Product co-elutes with an impurity	Incorrect Mobile Phase: The polarity of the eluent may not be optimal for separation.	Optimize Solvent System: Use Thin Layer Chromatography (TLC) to test various solvent systems (e.g., gradients of ethyl acetate in hexane) to find the ideal polarity for separation. An Rf of 0.2-0.4 for the product is often a good target.[4][6] Use Gradient Elution: Start with a low polarity mobile phase and gradually increase the polarity. A shallow gradient is often more effective than an isocratic (constant polarity) elution.[5]
Product decomposes during distillation	High Temperature: The distillation temperature may be too high, causing thermal degradation.	Improve Vacuum: Ensure a high vacuum is achieved to lower the boiling point of the product. The boiling point of 4-heptylaniline is 159 °C at 18 mmHg.[2][7][8] Neutralize Before Distillation: Wash the crude product with a mild aqueous base (e.g., sodium bicarbonate solution) to remove any acidic impurities that could catalyze decomposition at high temperatures.[9]
Final product purity is still low	Ineffective Purification Method: The chosen method may not be suitable for the specific impurities present.	Combine Methods: Use a multi-step purification. For example, perform an acid-base extraction, followed by vacuum distillation, and then a final "polishing" step with column chromatography if needed. Consider Recrystallization: If the product can be solidified or converted to a solid salt (e.g., hydrochloride), recrystallization can be a very effective method for removing impurities.[10][11]

Physical & Chemical Properties

This table summarizes key quantitative data for 4-heptylaniline.

Property	Value	Source(s)
Molecular Formula	C₁₃H₂₁N	[2][12][13][14]
Molecular Weight	191.31 g/mol	[2][12]
Appearance	Colorless to Yellow to Orange clear liquid	[2][3]
Boiling Point	159 °C at 18 mmHg	[2][7][8]
Density	0.91 g/mL at 25 °C	[2][7]
Refractive Index	n20/D 1.52	[2][7]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline for purifying 4-heptylaniline on a laboratory scale using silica gel chromatography.

1. Mobile Phase Selection:

• Using TLC, identify a solvent system that provides good separation of 4-heptylaniline from impurities. A common starting point is a mixture of hexane and ethyl acetate.

• Adjust the ratio to achieve an Rf value of approximately 0.2-0.4 for the 4-heptylaniline spot.[4]

2. Column Packing:

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

• Secure the column vertically, add a small plug of cotton or glass wool and a thin layer of sand.[6]

• Pour the silica gel slurry into the column, tapping gently to ensure even packing and remove air bubbles. Allow the solvent to drain until it is just above the silica bed. Never let the column run dry.[6]

3. Sample Loading:

• Dissolve the crude 4-heptylaniline (e.g., 1 g) in a minimal amount of the mobile phase or a volatile solvent like dichloromethane.

• Carefully add the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to fully absorb into the silica.

4. Elution and Fraction Collection:

• Begin eluting with the low-polarity mobile phase.

• If using a gradient, gradually increase the proportion of the more polar solvent (e.g., increase ethyl acetate percentage).

• Collect fractions in separate test tubes and monitor their composition by TLC.

5. Product Isolation:

• Combine the fractions that contain the pure product.

• Remove the solvent using a rotary evaporator under reduced pressure to yield the purified 4-heptylaniline.

Protocol 2: Purification by Vacuum Distillation

This method is effective for separating 4-heptylaniline from non-volatile impurities or those with significantly different boiling points.

1. Apparatus Setup:

• Assemble a standard vacuum distillation apparatus, ensuring all glassware is dry and joints are properly sealed. Use a short-path distillation head for efficiency.

• Use a magnetic stirrer and a heating mantle with a sand or oil bath for even heating.

• Connect the apparatus to a vacuum pump with a cold trap in between.

2. Procedure:

• Place the crude 4-heptylaniline into the distillation flask.

• Begin stirring and slowly apply the vacuum.

• Once a stable vacuum is reached (e.g., ~18 mmHg), gradually heat the distillation flask.

• Collect the fraction that distills at or near 159 °C.[2] Discard any initial lower-boiling fractions (forerun) and stop before higher-boiling impurities begin to distill.

3. Product Handling:

• Allow the apparatus to cool completely before releasing the vacuum to prevent oxidation of the hot product.

• Transfer the purified liquid product to a clean, dry storage vessel, preferably under an inert atmosphere.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for common issues in 4-Heptylaniline purification.

References

• 1. veeprho.com [veeprho.com]
• 2. chembk.com [chembk.com]
• 3. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 8. CAS NO. 37529-27-4 | 4-HEPTYLANILINE | C13H21N [localpharmaguide.com]
• 9. benchchem.com [benchchem.com]
• 10. mt.com [mt.com]
• 11. scribd.com [scribd.com]
• 12. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 4-heptylaniline | 37529-27-4 [chemnet.com]
• 14. 4-HEPTYLANILINE | CAS 37529-27-4 [matrix-fine-chemicals.com]

Technical Support Center: Optimizing Reaction Conditions for 4-Heptylaniline Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-Heptylaniline. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is organized by the synthetic method to provide targeted assistance.

Method 1: Reductive Amination

Reductive amination is a widely used method for the synthesis of 4-Heptylaniline, typically involving the reaction of aniline with heptanal or 2-heptanone followed by reduction.[1][2]

Q1: My reductive amination yield for 4-Heptylaniline is consistently low. What are the common causes?

A1: Low yields in the synthesis of 4-Heptylaniline via reductive amination can stem from several factors:[3][4]

• Incomplete Imine Formation: The initial condensation of aniline and the carbonyl compound to form the imine is a crucial equilibrium-driven step.[1] Insufficient reaction time or the presence of excess water can hinder this formation. Ensure anhydrous conditions and consider allowing for a longer reaction time for the imine formation before adding the reducing agent.[4]

• Inefficient Reduction: The choice and quality of the reducing agent are critical. Older or improperly stored reducing agents like sodium borohydride may have reduced activity.[5] For catalytic hydrogenation, the catalyst (e.g., Pd/C) may be poisoned or deactivated.[5]

• Side Reactions: Over-alkylation, leading to the formation of di-heptylaniline, can be a significant side reaction, especially if the stoichiometry is not carefully controlled.[1] Aldol condensation of heptanal can also occur as a competing reaction.

• Product Degradation: Anilines are susceptible to oxidation, which can lead to the formation of colored impurities and a decrease in yield.[6] It is advisable to work under an inert atmosphere (e.g., nitrogen or argon) and protect the reaction from light.[6]

• Work-up and Purification Losses: 4-Heptylaniline has some solubility in aqueous solutions, which can lead to losses during the extraction process.[7] Back-extraction of the aqueous layers can help recover some of the product.[7] During column chromatography, the basic nature of the aniline may cause it to adhere strongly to the acidic silica gel, leading to poor recovery.[7]

Q2: What are the typical side products in the reductive amination of aniline and heptanal, and how can I minimize them?

A2: The primary side products include:

• N,N-diheptylaniline: This results from the secondary amine product reacting with another molecule of heptanal and subsequent reduction. To minimize this, use a slight excess of aniline relative to heptanal.[1]

• Aldol condensation products of heptanal: This can be minimized by adding the reducing agent shortly after the imine formation is complete and maintaining a controlled temperature.

• Unreacted starting materials: Incomplete reaction is a common issue. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting materials.[8]

Q3: How can I effectively purify 4-Heptylaniline from the reaction mixture?

A3: Purification can be challenging due to the similar polarities of the product and some byproducts.

• Acid-Base Extraction: Unreacted aniline can be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl).[9][10] The 4-Heptylaniline will also be protonated and move to the aqueous layer. The aqueous layer can then be basified (e.g., with NaOH) to regenerate the free amine, which can then be extracted with an organic solvent.[9][10]

• Column Chromatography: If column chromatography is necessary, consider deactivating the silica gel with a small amount of triethylamine (e.g., 1% in the eluent) to prevent streaking and improve the recovery of the basic product.[7] A gradient elution, starting with a nonpolar solvent like hexane and gradually increasing the polarity with ethyl acetate, is often effective.[8]

• Vacuum Distillation: Given its boiling point of 159 °C at 18 mmHg, vacuum distillation can be an effective purification method for larger quantities. Ensure the crude product is neutralized before distillation to prevent decomposition.

Method 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination provides a powerful method for forming the C-N bond by coupling an aryl halide with an amine in the presence of a palladium catalyst.[11][12]

Q1: I am having trouble with my Buchwald-Hartwig amination to synthesize 4-Heptylaniline. What are the critical parameters to consider?

A1: The success of a Buchwald-Hartwig amination is highly dependent on the careful selection of several components:[13]

• Catalyst System (Palladium Precursor and Ligand): The choice of ligand is crucial and often substrate-dependent.[11][14] For the coupling of a primary amine like aniline, bidentate phosphine ligands like BINAP or DPPF were early developments that showed good results.[11] More recently, sterically hindered biaryl phosphine ligands developed by Buchwald (e.g., XPhos, RuPhos) and ferrocene-based ligands from Hartwig have demonstrated high activity for a broad range of substrates, including aryl chlorides.[11][14][15] It is often necessary to screen a few different ligands to find the optimal one for your specific substrate combination.[16]

• Base: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used.[17] However, milder bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can also be effective, particularly with more reactive aryl halides.[14]

• Solvent: Anhydrous, deoxygenated solvents are essential for this reaction. Toluene, dioxane, and THF are commonly used.[13][18] The reaction is highly sensitive to oxygen, which can deactivate the palladium catalyst.

• Aryl Halide Reactivity: The reactivity of the aryl halide follows the order I > Br > OTf >> Cl.[11][13] While modern catalysts have enabled the use of aryl chlorides, they are generally more challenging substrates.[13][19]

Q2: My Buchwald-Hartwig reaction is not going to completion, or I am observing catalyst decomposition. What can I do?

A2:

• Ensure Inert Atmosphere: Rigorously exclude oxygen from your reaction. This can be achieved by using Schlenk techniques or a glovebox. Degas your solvent thoroughly before use.[13]

• Catalyst and Ligand Quality: Use high-purity palladium precursors and ligands. Some ligands are air-sensitive and should be handled accordingly. Pre-formed palladium catalysts can sometimes give more reproducible results than generating the active catalyst in situ.[13]

• Temperature Control: While some modern catalysts work at room temperature, others require elevated temperatures.[19] However, excessively high temperatures can lead to catalyst decomposition. Optimize the temperature for your specific system.

• Substrate Purity: Ensure your aniline and aryl halide are pure and free of impurities that could poison the catalyst.

Method 3: Friedel-Crafts Acylation followed by Reduction

This two-step approach involves the acylation of the aromatic ring with a heptanoyl group, followed by the reduction of the resulting ketone to the alkyl chain.[20][21]

Q1: I am attempting a Friedel-Crafts acylation on aniline with heptanoyl chloride, but the reaction is not working well. Why is this?

A1: The direct Friedel-Crafts acylation of aniline is problematic because the amino group (-NH₂) is a Lewis base that reacts with the Lewis acid catalyst (e.g., AlCl₃).[22][23] This deactivates the catalyst and the aromatic ring towards electrophilic substitution.[22]

To overcome this, the amino group must first be protected. A common strategy is to acylate the amino group to form an anilide (e.g., acetanilide).[24] The resulting amide is still an ortho-, para-director but is less deactivating and does not strongly complex with the Lewis acid. After the Friedel-Crafts acylation, the protecting group can be removed by hydrolysis.

Q2: What are the best conditions for the reduction of the 4-heptanoyl aniline intermediate?

A2: Two common methods for reducing the ketone to the alkane are:

• Wolff-Kishner Reduction: This method uses hydrazine (N₂H₄) and a strong base (e.g., KOH or KOtBu) at high temperatures. It is suitable for compounds that are stable to harsh basic conditions.

• Clemmensen Reduction: This method uses amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid. It is suitable for compounds that are stable to strong acidic conditions.

The choice between these two methods will depend on the overall functional group tolerance of your molecule.

Data Presentation

The following tables summarize typical reaction conditions for the synthesis of 4-Heptylaniline. Please note that yields are highly dependent on the specific substrates, reagents, and experimental setup.

Table 1: Reductive Amination Conditions

Carbonyl Source	Reducing Agent	Catalyst	Solvent	Temperature (°C)	Typical Yield (%)
Heptanal	Sodium Borohydride	-	Methanol	0 to RT	60-80
2-Heptanone	Sodium Triacetoxyborohydride	Acetic Acid (cat.)	Dichloroethane	Room Temperature	70-85[8]
Heptanal	H₂	10% Pd/C	Ethanol	60-80	75-90[5]

Table 2: Buchwald-Hartwig Amination Conditions

Aryl Halide	Amine	Catalyst System (Pd Precursor / Ligand)	Base	Solvent	Temperature (°C)	Typical Yield (%)
4-Bromoheptane	Aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	80-100	85-95
4-Chloroheptane	Aniline	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100-120	70-85

Table 3: Friedel-Crafts Acylation and Reduction Conditions

Step	Acylating/Reducing Agent	Catalyst/Conditions	Solvent	Temperature (°C)	Typical Yield (%)
Acylation	Heptanoyl Chloride	AlCl₃	Dichloromethane	0 to RT	70-85
Reduction	Hydrazine (Wolff-Kishner)	KOH, high boiling solvent (e.g., ethylene glycol)	Ethylene Glycol	180-200	80-90
Reduction	Amalgamated Zinc (Clemmensen)	Concentrated HCl	Toluene/Water	Reflux	75-85

Experimental Protocols

Protocol 1: Synthesis of 4-Heptylaniline via Reductive Amination[8]

• Imine Formation: To a solution of aniline (1.0 eq) in dichloroethane (DCE), add heptanal (1.1 eq). Add a catalytic amount of acetic acid (0.1 eq). Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC for the disappearance of the starting materials.

• Reduction: Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Control the addition to manage any exotherm. Continue stirring at room temperature overnight.

• Work-up: Quench the reaction by the slow addition of a saturated sodium bicarbonate solution. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Protocol 2: Synthesis of 4-Heptylaniline via Buchwald-Hartwig Amination

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., sodium t-butoxide, 1.4 eq).

• Addition of Reagents: Add anhydrous, degassed toluene, followed by 4-bromoheptane (1.0 eq) and aniline (1.2 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC).

• Work-up: Cool the reaction to room temperature and quench with water. Extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or vacuum distillation.

Protocol 3: Synthesis of 4-Heptylaniline via Friedel-Crafts Acylation and Wolff-Kishner Reduction

• Protection of Aniline: React aniline with acetic anhydride to form acetanilide.

• Friedel-Crafts Acylation: To a suspension of anhydrous aluminum chloride (1.1 eq) in dichloromethane at 0 °C, add heptanoyl chloride (1.0 eq). Then, add the protected acetanilide (1.0 eq) portion-wise. Allow the reaction to warm to room temperature and stir until completion. Quench the reaction carefully with ice water.

• Deprotection: Hydrolyze the acetyl protecting group using acidic or basic conditions to yield 4-heptanoylaniline.

• Wolff-Kishner Reduction: To a solution of 4-heptanoylaniline (1.0 eq) in a high-boiling solvent like ethylene glycol, add hydrazine hydrate (4-5 eq) and potassium hydroxide (4-5 eq). Heat the mixture to reflux (around 180-200 °C) for several hours.

• Work-up and Purification: Cool the reaction, add water, and extract with an organic solvent. Wash the organic layer, dry, and concentrate. Purify the final product by vacuum distillation or column chromatography.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 4-Heptylaniline via reductive amination.

Caption: Troubleshooting logic for addressing low yields in 4-Heptylaniline synthesis.

References

• 1. jocpr.com [jocpr.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 13. reddit.com [reddit.com]
• 14. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 19. researchgate.net [researchgate.net]
• 20. routledge.com [routledge.com]
• 21. benchchem.com [benchchem.com]
• 22. EP1359141A1 - Method of friedel-crafts acylation of anilides - Google Patents [patents.google.com]
• 23. quora.com [quora.com]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-Heptylaniline Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-heptylaniline derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to prepare 4-heptylaniline?

A1: The main synthetic strategies for synthesizing 4-heptylaniline and its derivatives include:

• Friedel-Crafts Acylation followed by Reduction: This two-step process involves the acylation of aniline with heptanoyl chloride or heptanoic anhydride to form 4-aminoheptanophenone, followed by reduction of the ketone to the corresponding alkyl chain.

• Reductive Amination: This one-pot reaction involves the condensation of aniline with heptanal to form an imine intermediate, which is then reduced in situ to 4-heptylaniline.

• Suzuki-Miyaura Cross-Coupling: This method couples 4-bromoaniline with a heptylboronic acid derivative in the presence of a palladium catalyst.

Q2: My Friedel-Crafts acylation of aniline is giving a very low yield. What are the common causes?

A2: Low yields in the Friedel-Crafts acylation of aniline are common. The primary reason is that the amino group (-NH2) of aniline is a Lewis base and reacts with the Lewis acid catalyst (e.g., AlCl₃), deactivating it. To overcome this, the amino group should be protected, for example, as an acetanilide, before the acylation reaction. The protecting group can be removed in a subsequent step.

Q3: I am observing over-alkylation in my direct alkylation of aniline. How can I avoid this?

A3: Direct alkylation of amines with alkyl halides is often difficult to control and can lead to the formation of di- and tri-alkylated products. Reductive amination is a much more selective method for mono-alkylation and is generally the preferred method to avoid over-alkylation.[1]

Q4: What are the key parameters to optimize in a Suzuki-Miyaura coupling to improve the yield?

A4: Key parameters to optimize for a successful Suzuki-Miyaura coupling include the choice of palladium catalyst and ligand, the base, the solvent system, and the reaction temperature. For electron-rich anilines, bulky, electron-rich phosphine ligands are often beneficial. Screening different bases like K₃PO₄, K₂CO₃, and Cs₂CO₃ can also significantly impact the yield.

Q5: I am having trouble with the solubility of my long-chain aniline derivative during workup. What can I do?

A5: Long alkyl chains can significantly decrease the aqueous solubility of aniline derivatives. If the compound is basic, an acidic wash can be used to protonate the amine and move it into the aqueous layer for separation from non-basic impurities. Conversely, if the compound is in a polar solvent, addition of a non-polar solvent may help precipitate the product. Using a co-solvent system during extraction can also improve partitioning.[2]

Troubleshooting Guides

Issue 1: Low Yield in Friedel-Crafts Acylation of (Protected) Aniline

Potential Cause	Troubleshooting Step	Experimental Protocol
Incomplete reaction	Optimize reaction time and temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).	After initial setup, take aliquots from the reaction mixture at regular intervals (e.g., every hour). Spot the aliquots on a TLC plate alongside the starting material. Develop the plate in an appropriate solvent system (e.g., 3:1 Hexane:Ethyl Acetate) and visualize under UV light to check for the disappearance of the starting material spot.
Catalyst deactivation	Ensure strictly anhydrous conditions. Use freshly opened or purified Lewis acid.	Dry all glassware in an oven at >100°C for several hours and cool under a stream of dry nitrogen or argon. Use anhydrous solvents, dispensed from a solvent purification system or freshly opened bottle. Handle the Lewis acid in a glovebox or under an inert atmosphere.
Sub-optimal stoichiometry	Increase the molar equivalents of the acylating agent and/or the Lewis acid.	In Friedel-Crafts acylations, the product ketone can complex with the Lewis acid, so often more than one equivalent of the catalyst is required. Try increasing the amount of Lewis acid to 1.5 or 2.2 equivalents relative to the limiting reagent.
Product loss during workup	Optimize the extraction and purification process.	Ensure the quenching step is complete by slowly adding the reaction mixture to ice-water. During extraction with an organic solvent, perform multiple extractions with smaller volumes rather than a single extraction with a large volume. For column chromatography, choose a solvent system that gives a good separation (Rf of ~0.3) for the product.

Issue 2: Low Yield in Reductive Amination

Potential Cause	Troubleshooting Step	Experimental Protocol
Inefficient imine formation	Add a catalytic amount of a weak acid.	To a solution of aniline and heptanal in methanol, add a catalytic amount of acetic acid (e.g., 0.1 equivalents). Stir the mixture at room temperature for 1-2 hours to facilitate imine formation before adding the reducing agent.
Decomposition of reducing agent	Add the reducing agent portion-wise at a low temperature.	Cool the reaction mixture containing the imine to 0°C using an ice bath. Add the sodium borohydride or sodium triacetoxyborohydride in small portions over 15-30 minutes, ensuring the temperature does not rise significantly.
Incomplete reduction	Increase the amount of reducing agent and/or extend the reaction time.	Use 1.5 to 2.0 equivalents of the reducing agent. Monitor the reaction by TLC for the disappearance of the imine intermediate. If the reaction stalls, a further portion of the reducing agent can be added.
Side reactions	Use a milder reducing agent.	Sodium triacetoxyborohydride (NaBH(OAc)₃) is a milder and more selective reducing agent for reductive aminations compared to sodium borohydride and can often give cleaner reactions with higher yields.[3]

Issue 3: Low Yield in Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Step	Experimental Protocol
Catalyst inhibition or decomposition	Degas the solvent and use an inert atmosphere.	Before adding the catalyst and reagents, bubble nitrogen or argon through the solvent for 15-30 minutes to remove dissolved oxygen. Maintain a positive pressure of the inert gas throughout the reaction.
Poor choice of ligand or base	Screen different ligands and bases.	Set up small-scale parallel reactions with different phosphine ligands (e.g., PPh₃, XPhos, SPhos) and bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) to identify the optimal combination for your specific substrates.
Protodeboronation of the boronic acid	Use anhydrous conditions and consider using a boronic ester.	Ensure all reagents and solvents are dry. Alternatively, convert the heptylboronic acid to its pinacol ester, which is often more stable and less prone to protodeboronation.
Steric hindrance	Increase the reaction temperature and/or use a more active catalyst system.	Reactions involving sterically hindered substrates may require higher temperatures to proceed at a reasonable rate. Using a more active palladium precatalyst in combination with a bulky phosphine ligand can also help to overcome steric hindrance.[4]

Data Presentation

Table 1: Comparison of Synthetic Routes for 4-Alkylaniline Derivatives

Synthetic Route	Starting Materials	Key Reagents/Catalyst	Typical Yield	Advantages	Disadvantages	Reference
Friedel-Crafts Acylation & Reduction	Acetanilide, Heptanoyl Chloride	AlCl₃, then a reducing agent (e.g., NaBH₄/AlCl₃ or H₂/Pd-C)	60-80% (over two steps)	Readily available starting materials.	Two-step process; requires protection/deprotection; harsh reagents.	General knowledge
Reductive Amination	Aniline, Heptanal	NaBH(OAc)₃ or H₂/Pd-C	70-95%	One-pot reaction; mild conditions; high selectivity.[5]	Heptanal can be prone to self-condensation.
Suzuki-Miyaura Coupling	4-Bromoaniline, Heptylboronic acid	Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃)	60-87%	Good functional group tolerance.	Boronic acids can be expensive; potential for side reactions.[6][7]	[6][7]

Note: Yields are representative and can vary depending on the specific reaction conditions and substrates used.

Experimental Protocols

Protocol 1: Synthesis of 4-Heptylaniline via Friedel-Crafts Acylation and Reduction

Step 1: Acylation of Acetanilide

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (DCM) at 0°C under a nitrogen atmosphere, add heptanoyl chloride (1.1 eq) dropwise.

• Stir the mixture for 15 minutes, then add a solution of acetanilide (1.0 eq) in DCM dropwise, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture slowly onto crushed ice with vigorous stirring.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 4-acetamidoheptanophenone.

Step 2: Reduction of 4-acetamidoheptanophenone and Deprotection

• To a solution of 4-acetamidoheptanophenone (1.0 eq) in a mixture of hydrochloric acid and ethanol, add tin(II) chloride dihydrate (4.0 eq).

• Reflux the mixture for 12 hours.

• Cool the reaction mixture and basify with a concentrated sodium hydroxide solution.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 4-heptylaniline by column chromatography.

Protocol 2: Synthesis of 4-Heptylaniline via Reductive Amination

• In a round-bottom flask, dissolve aniline (1.0 eq) and heptanal (1.1 eq) in methanol.

• Add a catalytic amount of acetic acid (0.1 eq) and stir the mixture at room temperature for 1-2 hours to form the imine.

• Cool the reaction mixture to 0°C in an ice bath.

• Add sodium borohydride (1.5 eq) portion-wise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 4-6 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Synthesis of 4-Heptylaniline via Suzuki-Miyaura Coupling

• To a degassed mixture of a suitable solvent (e.g., toluene/water or dioxane/water), add 4-bromoaniline (1.0 eq), heptylboronic acid (1.2 eq), and a base such as potassium carbonate (2.0 eq).

• Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 eq).

• Heat the reaction mixture to 80-100°C under a nitrogen atmosphere for 12-24 hours.

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 4-heptylaniline by column chromatography.

Visualizations

Caption: General experimental workflow for the synthesis of 4-heptylaniline derivatives.

Caption: Mechanism of reductive amination for the synthesis of 4-heptylaniline.

Caption: A logical workflow for troubleshooting low reaction yields.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. pure.hw.ac.uk [pure.hw.ac.uk]
• 7. researchgate.net [researchgate.net]

Side reactions to consider when using 4-Heptylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Heptylaniline. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions to consider when using 4-Heptylaniline in N-alkylation reactions?

A1: The most prevalent side reaction during N-alkylation of 4-Heptylaniline is over-alkylation . This occurs because the initial product, a secondary amine (N-alkyl-4-heptylaniline), is often more nucleophilic than the starting primary amine. This increased reactivity can lead to the formation of the N,N-dialkylated tertiary amine and potentially even a quaternary ammonium salt. Another possible, though typically less common, side reaction is C-alkylation , where the alkyl group attaches to the aromatic ring, usually at the ortho position to the amino group. This is more likely to occur at higher temperatures.

Q2: How can I minimize over-alkylation during the N-alkylation of 4-Heptylaniline?

A2: To favor the desired mono-N-alkylated product, several strategies can be employed:

• Stoichiometric Control: Use a large excess of 4-Heptylaniline relative to the alkylating agent. This increases the probability of the alkylating agent reacting with the more abundant primary amine.

• Reaction Conditions: Lowering the reaction temperature can help reduce the rate of the second alkylation. The choice of solvent can also influence selectivity, with ionic liquids sometimes showing improved outcomes for mono-alkylation.

• Choice of Alkylating Agent: Using less reactive alkylating agents can provide better control.

• Protecting Groups: While more synthetically intensive, temporarily protecting the amino group via acylation to form an amide can prevent N-alkylation, allowing for other modifications, after which the protecting group can be removed.

Q3: What side reactions are common during the acylation of 4-Heptylaniline?

A3: The primary side reaction to consider during the N-acylation of 4-Heptylaniline is di-acylation . This is more likely to occur under harsh reaction conditions or with a large excess of a highly reactive acylating agent. The N-acyl group of the initially formed amide is only moderately activating, but a second acylation can be forced.

Q4: My 4-Heptylaniline solution has turned dark brown. What is the likely cause and how can I prevent it?

A4: Dark discoloration is a common sign of oxidation . Anilines are susceptible to air oxidation, which can lead to the formation of colored impurities such as nitroso, nitro, and azoxy compounds, as well as polymeric materials. To prevent this:

• Use Purified Reagents: Ensure your starting 4-Heptylaniline is pure and has not been previously exposed to air for extended periods.

• Inert Atmosphere: Whenever possible, conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.

• Storage: Store 4-Heptylaniline in a tightly sealed container, protected from light, and preferably under an inert atmosphere.

Q5: I am performing a diazotization reaction with 4-Heptylaniline and notice gas evolution, even at low temperatures. What is happening?

A5: The evolution of nitrogen gas during a diazotization reaction indicates the decomposition of the diazonium salt. The primary side reaction in the diazotization of anilines is the reaction of the diazonium salt with water to form a phenol (in this case, 4-heptylphenol). This is particularly problematic if the temperature of the reaction is not strictly maintained at 0-5 °C.

Q6: How can I remove unreacted 4-Heptylaniline from my reaction mixture?

A6: Unreacted 4-Heptylaniline can often be removed by performing an acid-base extraction . By washing the organic reaction mixture with a dilute aqueous acid (e.g., 1M HCl), the basic aniline will be protonated to form a water-soluble ammonium salt, which will partition into the aqueous phase. The neutral or less basic desired product will remain in the organic layer.

Troubleshooting Guides

N-Alkylation of 4-Heptylaniline

Problem	Possible Cause	Solution
Low yield of mono-alkylated product and significant amount of di-alkylated byproduct.	The mono-alkylated product is more nucleophilic than 4-Heptylaniline, leading to a second alkylation.	- Use a large excess of 4-Heptylaniline (e.g., 3-5 equivalents).- Lower the reaction temperature.- Add the alkylating agent slowly to the reaction mixture.- Consider using a less reactive alkylating agent.
Reaction is very slow or does not proceed.	- The alkylating agent is not reactive enough (e.g., an alkyl chloride).- The reaction temperature is too low.	- Switch to a more reactive alkylating agent (e.g., an alkyl bromide or iodide).- Gradually increase the reaction temperature while monitoring for side product formation by TLC or GC.
Formation of a product with a different substitution pattern on the aromatic ring.	C-alkylation has occurred, likely due to high temperatures.	- Lower the reaction temperature.- Consider using a different catalyst system that favors N-alkylation.

N-Acylation of 4-Heptylaniline

Problem	Possible Cause	Solution
Presence of a significant amount of di-acylated product.	- Reaction conditions are too harsh (e.g., high temperature).- Excess acylating agent was used.	- Use milder reaction conditions (e.g., room temperature).- Use a stoichiometric amount or only a slight excess of the acylating agent.
Low conversion to the acylated product.	- The acylating agent is not reactive enough (e.g., using a carboxylic acid without an activating agent).- The base used is not strong enough to neutralize the acid byproduct.	- Use a more reactive acylating agent like an acyl chloride or anhydride.- Use a stronger, non-nucleophilic base like pyridine or triethylamine.

Diazotization of 4-Heptylaniline

Problem	Possible Cause	Solution
Low yield of the desired product from the subsequent reaction (e.g., Sandmeyer or azo coupling).	The intermediate diazonium salt has decomposed.	- Strictly maintain the reaction temperature between 0-5 °C using an ice-salt bath.- Use the diazonium salt solution immediately in the next step without letting it warm up.
Formation of a dark, oily byproduct.	This is likely 4-heptylphenol, formed from the reaction of the diazonium salt with water.	- Ensure the temperature is kept low to minimize decomposition.- Use a slight excess of the acid to ensure the medium is sufficiently acidic, which can help stabilize the diazonium salt.
Formation of tar-like substances in a subsequent azo coupling reaction.	- The reaction temperature was too high.- The pH of the coupling reaction was not optimal.	- Maintain a low temperature (0-5 °C) during the coupling reaction.- Carefully control the pH; for coupling with phenols, a mildly alkaline pH is needed, while for coupling with other anilines, a weakly acidic to neutral pH is typically used.

Data Presentation

The following table provides illustrative yields for common reactions of substituted anilines, demonstrating the impact of reaction conditions on the formation of side products. Note that these are representative examples and actual yields with 4-Heptylaniline may vary.

Reaction	Substrate	Reagent	Conditions	Main Product Yield	Side Product	Side Product Yield
N-Alkylation	Aniline	1-Bromobutane (1 eq)	K₂CO₃, DMF, 80°C	45% (N-butylaniline)	N,N-dibutylaniline	30%
N-Alkylation	Aniline (5 eq)	1-Bromobutane (1 eq)	K₂CO₃, DMF, 80°C	85% (N-butylaniline)	N,N-dibutylaniline	<5%
N-Acylation	4-Ethylaniline	Acetic Anhydride (1.1 eq)	Pyridine, 25°C	>95% (N-acetyl-4-ethylaniline)	Di-acylated product	Trace
N-Acylation	4-Ethylaniline	Acetic Anhydride (2.5 eq)	Reflux	70% (N-acetyl-4-ethylaniline)	Di-acylated product	~20%
Diazotization	4-Toluidine	NaNO₂, HCl	0-5°C, then warm to 50°C	80% (p-Cresol)	-	-
Diazotization	4-Toluidine	NaNO₂, HCl	0-5°C	>95% (p-Toluenediazonium chloride)	p-Cresol	<5%

Experimental Protocols

Protocol 1: N-Acetylation of 4-Heptylaniline

This protocol describes the protection of the amino group of 4-Heptylaniline by acetylation.

• Dissolution: In a round-bottom flask, dissolve 4-Heptylaniline (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran.

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (1.2 eq) or pyridine (used as solvent), to the solution.

• Acylation: Cool the mixture in an ice bath to 0°C. Slowly add acetic anhydride (1.1 eq) dropwise with stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude N-(4-heptylphenyl)acetamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Diazotization of 4-Heptylaniline and Subsequent Phenol Formation

This protocol outlines the conversion of 4-Heptylaniline to 4-heptylphenol via a diazonium salt intermediate.

• Preparation of Amine Salt: In a beaker, add 4-Heptylaniline (1.0 eq) to a dilute solution of a mineral acid (e.g., 2.5 eq of HCl in water). Stir until the aniline has dissolved to form the corresponding ammonium salt. Cool the solution to 0-5°C in an ice-salt bath.

• Diazotization: While maintaining the temperature between 0-5°C, slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise with vigorous stirring. The addition should be slow enough to prevent the temperature from rising above 5°C.

• Confirmation of Diazotization: After the addition is complete, continue stirring at 0-5°C for 15-20 minutes. Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If the test is negative, add a small amount more of the sodium nitrite solution.

• Hydrolysis to Phenol: To the cold diazonium salt solution, slowly add it to a pre-heated aqueous solution of sulfuric acid (around 50°C). The diazonium salt will decompose upon warming, releasing nitrogen gas and forming 4-heptylphenol.

• Work-up and Purification: Cool the reaction mixture and extract the phenolic product with an organic solvent like diethyl ether. Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude 4-heptylphenol can be purified by column chromatography on silica gel.

Visualizations

Caption: Common side reactions encountered when using 4-Heptylaniline.

Caption: Troubleshooting workflow for poor selectivity in N-alkylation.

Caption: Experimental workflow for the N-acetylation of 4-Heptylaniline.

Technical Support Center: Purification of 4-Heptylaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Heptylaniline. The focus is on addressing the common issue of colored impurities that can arise during storage or handling.

Frequently Asked Questions (FAQs)

Q1: Why has my 4-Heptylaniline sample developed a yellow or brown color?

A1: 4-Heptylaniline, like many aniline derivatives, is susceptible to oxidation and degradation, especially when exposed to air and light.[1][2][3] This degradation process can form colored impurities, causing the sample to change from its typical colorless to pale yellow appearance to a more pronounced yellow or even brown color.[4][5]

Q2: Will the colored impurities in my 4-Heptylaniline affect my experiment?

A2: The impact of colored impurities is application-dependent. For sensitive applications, such as in pharmaceutical development or materials science, these impurities can potentially interfere with reactions, affect product purity, and lead to inconsistent results. For less sensitive applications, their presence may be tolerable. However, for achieving high purity and reproducible outcomes, purification is highly recommended.

Q3: What are the most common methods for removing colored impurities from 4-Heptylaniline?

A3: The most common and effective methods for purifying 4-Heptylaniline and removing colored impurities include:

• Activated Carbon Treatment: An effective method for adsorbing colored organic impurities.[6][7]

• Vacuum Distillation: Ideal for separating the liquid 4-Heptylaniline from non-volatile, colored polymeric impurities.[5][8]

• Column Chromatography: Allows for the separation of 4-Heptylaniline from impurities with different polarities.[5]

Troubleshooting Guides

Activated Carbon Treatment

Issue: The color did not significantly improve after treatment with activated carbon.

Possible Causes & Solutions:

Cause	Solution
Insufficient Contact Time	Increase the stirring time of the 4-Heptylaniline with the activated carbon. A minimum of 15-30 minutes is a good starting point.[9]
Inadequate Amount of Carbon	Increase the weight percentage of activated carbon relative to your sample. Start with 1-2% (w/w) and increase if necessary.
Incorrect Type of Carbon	The pore structure of the activated carbon is crucial. For organic impurities, a carbon with a broad range of pore diameters, such as one derived from bituminous coal, is often effective.[9]
Elevated Temperature	While gentle heating can sometimes improve efficiency, excessive heat may not be beneficial. Perform the treatment at room temperature or with gentle warming (e.g., 40-60°C).[6]

Vacuum Distillation

Issue: The distilled 4-Heptylaniline is still colored.

Possible Causes & Solutions:

Cause	Solution
Co-distillation of Impurities	The impurity may have a boiling point close to that of 4-Heptylaniline under the vacuum conditions used. Try to improve the separation efficiency by using a fractionating column.
Thermal Degradation	The distillation temperature might be too high, causing the sample to degrade. Ensure the vacuum is sufficiently low to allow distillation at a lower temperature. The boiling point of 4-Heptylaniline is 159 °C at 18 mmHg.[2][10]
Contaminated Glassware	Ensure all distillation glassware is thoroughly cleaned and dried before use to prevent the introduction of new impurities.

Column Chromatography

Issue: Poor separation of 4-Heptylaniline from colored impurities on the column.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent System	The polarity of the eluent is critical for good separation. Use Thin Layer Chromatography (TLC) to test various solvent systems (e.g., different ratios of hexane and ethyl acetate) to find the optimal mobile phase that provides good separation between the 4-Heptylaniline and the colored impurity band.[11]
Column Overloading	Too much sample was loaded onto the column, leading to broad bands and poor separation. Use a larger column or reduce the amount of sample loaded.
Improper Column Packing	Air bubbles or cracks in the silica gel bed can lead to channeling and inefficient separation. Ensure the column is packed evenly.[11]

Experimental Protocols

Activated Carbon Treatment Protocol

This protocol outlines a general procedure for decolorizing 4-Heptylaniline using activated carbon.

• Dissolution: Dissolve the colored 4-Heptylaniline in a suitable, low-boiling point organic solvent (e.g., ethanol, dichloromethane) in a round-bottom flask. The concentration should be relatively dilute.[12]

• Addition of Carbon: Add powdered activated carbon to the solution (typically 1-5% by weight of the 4-Heptylaniline).

• Stirring: Stir the mixture vigorously at room temperature for 30-60 minutes.

• Filtration: Remove the activated carbon by gravity or vacuum filtration through a pad of celite or a fine filter paper to ensure all carbon particles are removed.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the purified 4-Heptylaniline.

Vacuum Distillation Protocol

This protocol describes the purification of 4-Heptylaniline by vacuum distillation.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus with a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.[5]

• Sample Preparation: Place the colored 4-Heptylaniline into the distillation flask with a magnetic stir bar or boiling chips to ensure smooth boiling.

• Apply Vacuum: Gradually apply vacuum to the system using a vacuum pump.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of 4-Heptylaniline at the applied pressure (e.g., ~159 °C at 18 mmHg).[2][10] Discard any initial lower-boiling fractions and leave the higher-boiling colored residue in the distillation flask.

Data Summary

The following table summarizes key parameters for the purification techniques.

Purification Method	Key Parameters	Typical Values/Ranges
Activated Carbon Treatment	Carbon Type	Powdered, high surface area
Carbon Amount	1-5% (w/w) of the compound
Contact Time	30-60 minutes
Temperature	Room Temperature to 60°C[6]
Vacuum Distillation	Pressure	1-20 mmHg
Boiling Point	~159 °C at 18 mmHg[2][10]
Column Chromatography	Stationary Phase	Silica Gel
Mobile Phase	Hexane/Ethyl Acetate gradient (or similar)

Visual Workflows

Caption: Workflow for purification using activated carbon.

Caption: Workflow for purification via vacuum distillation.

References

• 1. labproinc.com [labproinc.com]
• 2. chembk.com [chembk.com]
• 3. 4-Heptylaniline | 37529-27-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 4-n-Heptylaniline, 98% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. heycarbons.com [heycarbons.com]
• 7. behnmeyer.com [behnmeyer.com]
• 8. researchgate.net [researchgate.net]
• 9. aminefiltration.com [aminefiltration.com]
• 10. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]

Dealing with poor solubility of 4-Heptylaniline in reaction media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor solubility of 4-Heptylaniline in reaction media.

Troubleshooting Guide

Issue: 4-Heptylaniline is not dissolving sufficiently in the chosen reaction solvent.

This is a common challenge due to the bifunctional nature of 4-Heptylaniline, which has a polar aniline group and a long, nonpolar heptyl chain. The solubility is highly dependent on the choice of solvent.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing poor solubility of 4-Heptylaniline.

Step-by-Step Guidance:

• Initial Solvent Selection: Based on the principle of "like dissolves like," the long alkyl chain of 4-Heptylaniline suggests good solubility in nonpolar solvents. However, the polar aniline group provides some capacity for interaction with more polar solvents. A systematic screening of solvents with varying polarities is the recommended first step.

• Co-Solvent Systems: If a single solvent does not provide adequate solubility, a co-solvent system can be effective.[1][2] A small amount of a polar co-solvent can disrupt the intermolecular interactions of the aniline, while the bulk nonpolar solvent solubilizes the heptyl chain.

• Temperature Adjustment: Gently warming the reaction mixture can increase the solubility of 4-Heptylaniline. However, be mindful of the thermal stability of your reactants and the boiling point of your solvent.

• Solubilizing Agents: In some cases, particularly in biphasic reactions or when dealing with amine salts, phase-transfer catalysts or surfactants can be employed to enhance solubility.[1][3]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Heptylaniline?

While specific quantitative solubility data for 4-Heptylaniline is not widely published, its structure (C₁₃H₂₁N) with a significant nonpolar component (the C7 alkyl chain) and a polar aniline head suggests the following:

• High solubility in nonpolar organic solvents like toluene, hexanes, and diethyl ether.

• Moderate solubility in moderately polar solvents such as tetrahydrofuran (THF) and ethyl acetate.[1]

• Low solubility in highly polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1]

• Very low solubility in polar protic solvents, especially water.[4][5]

Q2: I am using a polar aprotic solvent for my reaction, but the 4-Heptylaniline has poor solubility. What can I do?

This is expected due to the nonpolar heptyl group. Consider the following strategies:

• Introduce a nonpolar co-solvent: Adding a solvent like toluene or THF to your polar aprotic solvent can create a mixture with a more favorable polarity for dissolving 4-Heptylaniline.

• Increase the temperature: Gently heating the reaction mixture can often improve solubility.

• Re-evaluate your solvent choice: If the reaction chemistry allows, switching to a less polar solvent system may be the most straightforward solution.

Q3: Can I improve the solubility of 4-Heptylaniline by converting it to a salt?

While converting an amine to its hydrochloride salt is a common strategy to increase its polarity and water solubility, this would likely decrease its solubility in the nonpolar and moderately polar organic solvents where the free base of 4-Heptylaniline is expected to be more soluble.[1] This approach is generally not recommended unless your reaction is performed in a highly polar or aqueous medium.

Q4: Are there any specific solvent mixtures that are recommended for reactions with 4-Heptylaniline?

For reactions like Suzuki couplings involving aniline derivatives, a mixture of a nonpolar solvent and a polar solvent is often effective.[1] A common example is a 3:1 ratio of toluene to a polar solvent like ethanol.[1] This combination can effectively dissolve both the nonpolar aniline and other, more polar, reaction components.

Data Presentation

Table 1: Suggested Organic Solvents for Initial Solubility Screening of 4-Heptylaniline

Solvent Class	Example Solvents	Expected Solubility of 4-Heptylaniline	Rationale
Nonpolar	Toluene, Hexane, Diethyl Ether	High	The long heptyl chain dominates the solubility profile, favoring nonpolar interactions.
Moderately Polar Aprotic	Tetrahydrofuran (THF), Ethyl Acetate, Dichloromethane (DCM)	Moderate to Good	These solvents can solvate both the alkyl chain and, to some extent, the polar aniline group.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Low to Moderate	The large nonpolar tail hinders solubility in these highly polar environments.[1]
Polar Protic	Ethanol, Methanol, Isopropanol	Low	The nonpolar character of the molecule is too significant for good solubility in these hydrogen-bonding solvents.[1]
Aqueous	Water	Very Low / Insoluble	The hydrophobic heptyl chain makes the molecule largely immiscible with water.[5]

Experimental Protocols

Protocol 1: Qualitative Solubility Assessment

Objective: To quickly screen a range of solvents to identify promising candidates for dissolving 4-Heptylaniline.

Methodology:

• Add approximately 10-20 mg of 4-Heptylaniline to a clean, dry vial.

• Add 1 mL of the selected organic solvent to the vial.

• Cap the vial and vortex for 1-2 minutes at room temperature.

• Visually inspect the solution. If the solid has completely dissolved, the compound is considered soluble. If solid remains, it is sparingly soluble or insoluble.

• If the compound is insoluble at room temperature, gently warm the vial (e.g., in a 40-50°C water bath) and observe any changes in solubility.

Protocol 2: Co-Solvent System Evaluation

Objective: To enhance the solubility of 4-Heptylaniline in a primary reaction solvent using a co-solvent.

Methodology:

• Select a primary solvent in which 4-Heptylaniline has poor solubility but is required for the reaction.

• Choose a co-solvent in which 4-Heptylaniline is highly soluble (e.g., toluene).

• Prepare stock solutions of the primary solvent with varying percentages of the co-solvent (e.g., 5%, 10%, 20% toluene in DMF).

• Add a known amount of 4-Heptylaniline to separate vials.

• Add a fixed volume of each co-solvent mixture to the respective vials.

• Cap the vials and vortex for 2-5 minutes.

• Observe the solubility in each mixture to determine the optimal co-solvent concentration.

Logical Relationship for Solvent Selection:

Caption: Relationship between 4-Heptylaniline structure and solvent polarity.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]

Technical Support Center: Stabilizing 4-Heptylaniline for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stabilization of 4-Heptylaniline. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your samples.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of 4-Heptylaniline.

Issue 1: Discoloration of 4-Heptylaniline During Storage

• Observation: The initially colorless to pale yellow liquid has turned yellow, brown, or even dark red.[1][2]

• Probable Cause: This is a primary indicator of oxidative degradation.[2] Aromatic amines, including 4-Heptylaniline, are susceptible to oxidation when exposed to air (oxygen) and/or light, leading to the formation of colored impurities.[3][4]

• Solution:

  • Inert Atmosphere: Store the compound under an inert atmosphere such as argon or nitrogen to minimize contact with oxygen.[2]

  • Light Protection: Use amber glass vials or wrap the container in aluminum foil to protect it from light.[2][4]

  • Temperature Control: Store at reduced temperatures (2-8°C is recommended for long-term storage) to slow down the rate of degradation.[2][5]

  • Purification: If discoloration has already occurred, consider purifying the material by distillation or chromatography before use.

Issue 2: Appearance of Particulate Matter in the Liquid

• Observation: Solid particles or cloudiness are visible in the 4-Heptylaniline sample.

• Probable Cause: This may indicate the formation of insoluble degradation products or polymerization. Advanced oxidation can lead to the formation of complex, higher molecular weight compounds that are less soluble.

• Solution:

  • Assess Usability: The presence of precipitates suggests significant degradation. It is advisable to discard the material and use a fresh, properly stored sample.

  • Filtration: For less severe cases, filtration through a solvent-resistant membrane (e.g., PTFE) might remove the particulates, but the purity of the remaining liquid should be verified analytically.

Issue 3: Inconsistent Analytical Results (e.g., HPLC, GC)

• Observation: Chromatographic analysis shows multiple peaks, peak tailing, or shifting retention times for what should be a pure sample.

• Probable Cause:

  • Multiple Peaks: Indicates the presence of degradation products.

  • Peak Tailing: The basic nature of the aniline can cause interactions with acidic sites on silica-based HPLC columns.[2]

  • Shifting Retention Times: May be due to changes in the sample composition over time or inconsistent analytical conditions.[2]

• Solution:

  • Fresh Samples: Always prepare analytical solutions fresh from a properly stored stock.[4]

  • Method Optimization (HPLC):

    • Use a mobile phase with a modifier (e.g., a small amount of a basic compound like triethylamine) to reduce peak tailing.

    • Employ a modern, end-capped HPLC column to minimize silanol interactions.

    • Use a column oven to ensure a stable temperature.[2]

  • Purity Check: Develop and use a stability-indicating HPLC method to separate the main compound from its potential degradation products.[2]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-Heptylaniline?

A1: For optimal long-term stability, 4-Heptylaniline should be stored in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen).[2] The recommended storage temperature is 2-8°C.[2] For short-term use, storage at room temperature (15-25°C) is acceptable if the material is protected from light and air.[2]

Q2: What are the primary degradation pathways for 4-Heptylaniline?

A2: The primary degradation pathway for 4-Heptylaniline is oxidation.[2] This can involve the oxidation of the amine group and the aromatic ring, which is often accelerated by exposure to light, heat, and atmospheric oxygen.[2] This leads to the formation of colored impurities such as N-oxides and potentially products of N-dealkylation.[2]

Q3: Can I use antioxidants to stabilize 4-Heptylaniline?

A3: Yes, the addition of antioxidants can be an effective strategy. While specific data for 4-Heptylaniline is limited, general-purpose antioxidants for organic materials, such as Butylated Hydroxytoluene (BHT), can be effective at low concentrations (e.g., 0.01-0.1%) to inhibit oxidative degradation.[4] Other potential stabilizers for aromatic amines include ethylene thiourea and certain organotin compounds, though their compatibility and impact on downstream applications must be considered.[6]

Q4: How can I monitor the purity of my 4-Heptylaniline sample over time?

A4: The most effective way to monitor purity is by using a stability-indicating analytical method, such as reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection.[2] This technique can separate the intact 4-Heptylaniline from its degradation products, allowing for quantification of its purity over time.

Experimental Protocols

Protocol 1: Inert Atmosphere Storage

Objective: To prepare 4-Heptylaniline for long-term storage by minimizing exposure to oxygen.

Materials:

• 4-Heptylaniline

• Amber glass vial with a PTFE-lined screw cap or an ampoule

• Source of inert gas (Argon or Nitrogen) with a regulator and tubing

• Schlenk line or glove box (optional, for best results)

• Pipette or syringe

Procedure:

• Place a suitable volume of 4-Heptylaniline into the amber glass vial.

• Insert a long needle or tubing connected to the inert gas source into the vial, with the outlet positioned just above the liquid surface.

• Gently purge the headspace of the vial with the inert gas for 2-5 minutes to displace the air.

• While maintaining a positive flow of inert gas, quickly and tightly seal the vial with the cap.

• For even greater protection, the vial can be sealed with paraffin film around the cap.

• Store the sealed vial at the recommended temperature (2-8°C).

Protocol 2: Stability Testing of 4-Heptylaniline

Objective: To assess the stability of 4-Heptylaniline under different storage conditions over time.

Materials:

• 4-Heptylaniline (high purity)

• Multiple amber and clear glass vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen)

• Refrigerator (2-8°C)

• Laboratory oven or incubator (e.g., 40°C)

• HPLC system with a C18 column and UV detector

Procedure:

• Sample Preparation: Aliquot 4-Heptylaniline into different sets of vials:

  • Set A: Amber vial, purged with inert gas, stored at 2-8°C (Ideal Condition)

  • Set B: Amber vial, air atmosphere, stored at 2-8°C

  • Set C: Clear vial, air atmosphere, stored at room temperature, exposed to ambient light

  • Set D: Amber vial, air atmosphere, stored at 40°C (Accelerated Degradation)

• Time Zero (T=0) Analysis: Immediately analyze an initial sample of the 4-Heptylaniline by HPLC to determine its initial purity.

• Time Point Analysis: At regular intervals (e.g., 1, 3, 6, and 12 months), retrieve one vial from each set.

• Visual Inspection: Note any changes in color or the appearance of particulates.

• HPLC Analysis: Analyze each sample by HPLC to determine the purity of 4-Heptylaniline and the formation of any degradation products.

• Data Compilation: Record the purity data for each condition at each time point.

Data Presentation

Table 1: Stability of 4-Heptylaniline Under Various Storage Conditions

Storage Condition	Time (Months)	Purity (%)	Appearance
Set A: Amber vial, Inert gas, 2-8°C	0	99.8	Colorless
3	99.7	Colorless
6	99.7	Colorless
12	99.6	Colorless
Set B: Amber vial, Air, 2-8°C	0	99.8	Colorless
3	99.2	Very pale yellow
6	98.5	Pale yellow
12	97.1	Yellow
Set C: Clear vial, Air, Room Temp, Light	0	99.8	Colorless
3	96.0	Yellow-Brown
6	92.3	Brown
12	85.5	Dark Brown
Set D: Amber vial, Air, 40°C	0	99.8	Colorless
3	94.5	Brown
6	88.1	Dark Brown, particulates
12	75.2	Dark Brown, particulates

Note: The data presented in this table is representative and intended for illustrative purposes.

Visualizations

Caption: Oxidative degradation pathway of 4-Heptylaniline.

Caption: Workflow for assessing 4-Heptylaniline stability.

Caption: Troubleshooting guide for 4-Heptylaniline issues.

References

• 1. 4-Heptylaniline | 37529-27-4 | TCI EUROPE N.V. [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. Amines Class 12 Chemistry Notes - Free PDF [vedantu.com]
• 4. benchchem.com [benchchem.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. US2927136A - Stabilization of aromatic amines - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 4-Heptylaniline

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting peak tailing issues encountered during the HPLC analysis of the basic and hydrophobic compound, 4-Heptylaniline.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for a basic compound like 4-Heptylaniline in reversed-phase HPLC?

A1: The most frequent cause of peak tailing for basic compounds such as 4-Heptylaniline is secondary interactions between the analyte and acidic silanol groups on the surface of silica-based stationary phases.[1][2] At mobile phase pH values above 3, these silanol groups can be deprotonated and become negatively charged, leading to strong electrostatic interactions with the protonated basic analyte. This mixed-mode retention mechanism results in a non-symmetrical peak shape.

Q2: How does the mobile phase pH affect the peak shape of 4-Heptylaniline?

A2: The mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds. For a basic compound like 4-Heptylaniline, which has a predicted pKa of approximately 4.97, it is crucial to maintain the mobile phase pH at least 2 units below this value (i.e., pH < 3) to ensure the analyte is fully protonated and to suppress the ionization of residual silanol groups on the stationary phase. Operating at a low pH minimizes the secondary ionic interactions that cause peak tailing.[3][4][5]

Q3: Can a mobile phase additive like triethylamine (TEA) improve the peak shape?

A3: Yes, triethylamine (TEA) is a common mobile phase additive used to improve the peak shape of basic compounds.[1][6][7] TEA acts as a "silanol suppressor" by competing with the basic analyte for interaction with the active silanol sites on the stationary phase. This competitive binding masks the silanol groups, reducing the undesirable secondary interactions and thereby minimizing peak tailing.[7][8]

Q4: What role does the buffer concentration in the mobile phase play in controlling peak tailing?

A4: The buffer concentration is important for maintaining a stable mobile phase pH, which is crucial for reproducible chromatography of ionizable compounds. While it may not have as direct an impact on peak shape as pH or additives like TEA, an inadequate buffer concentration can lead to pH shifts at the column inlet, especially with high sample loads, resulting in peak distortion. A buffer concentration in the range of 10-50 mM is generally recommended to provide sufficient buffering capacity.[4]

Q5: Are there specific types of HPLC columns that are better suited for analyzing basic compounds like 4-Heptylaniline?

A5: Yes, modern HPLC columns are designed to minimize the negative effects of silanol interactions. "End-capped" columns, where the residual silanol groups are chemically deactivated, are a good choice. Additionally, columns packed with high-purity, "Type B" silica, or those with polar-embedded stationary phases, can provide significantly improved peak shapes for basic analytes.[2]

Troubleshooting Guide

Should you encounter peak tailing during the analysis of 4-Heptylaniline, follow this step-by-step troubleshooting guide.

Step 1: Evaluate and Optimize Mobile Phase pH

The first and most critical step is to ensure the mobile phase pH is appropriate for the analysis of a basic compound.

• Problem: The mobile phase pH is too close to or above the pKa of 4-Heptylaniline (~4.97), leading to deprotonation of the analyte and strong interaction with ionized silanol groups.

• Solution: Adjust the mobile phase pH to a value between 2.5 and 3.5. This will ensure that the 4-Heptylaniline is fully protonated and that the silanol groups on the stationary phase are not ionized, thereby minimizing secondary interactions.

Illustrative Data: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Expected Peak Shape of a Basic Analyte	Rationale
7.0	Severe Tailing	Analyte is partially deprotonated, and silanol groups are ionized, leading to strong secondary interactions.
5.0	Significant Tailing	pH is close to the pKa, resulting in a mixed population of ionized and neutral analyte molecules.
3.0	Improved Symmetry	Analyte is fully protonated, and silanol ionization is suppressed, reducing secondary interactions.

Step 2: Incorporate a Mobile Phase Additive

If optimizing the pH alone does not resolve the peak tailing, the use of a silanol-masking agent is recommended.

• Problem: Residual active silanol groups on the stationary phase are still causing secondary interactions with the analyte, even at low pH.

• Solution: Add a small concentration of triethylamine (TEA) to the mobile phase. A typical starting concentration is 0.1% (v/v). The TEA will competitively bind to the active silanol sites, effectively shielding the 4-Heptylaniline from these interactions.

Illustrative Data: Effect of Triethylamine (TEA) on Peak Shape

The following table demonstrates the expected improvement in peak shape with the addition of TEA to the mobile phase.

Mobile Phase Condition	Expected Peak Shape of a Basic Analyte	Rationale
pH 3.0, No Additive	Minor to Moderate Tailing	Residual silanol interactions may still be present.
pH 3.0, with 0.1% TEA	Symmetrical Peak	TEA effectively masks the residual silanol groups, leading to a single, dominant retention mechanism (hydrophobic interaction).

Step 3: Optimize Buffer Concentration

Ensure that the buffer concentration is sufficient to maintain a stable pH throughout the analysis.

• Problem: The buffer concentration is too low, causing localized pH shifts on the column as the sample is introduced, leading to peak distortion.

• Solution: Prepare the mobile phase with a buffer concentration between 20 mM and 50 mM. This will provide adequate buffering capacity to resist pH changes and ensure consistent ionization of the analyte.

Step 4: Verify Column Condition and Type

The age and type of the HPLC column can significantly impact peak shape for basic compounds.

• Problem: The column may be old, leading to degradation of the stationary phase and exposure of more active silanol sites. Alternatively, the column may not be suitable for the analysis of basic compounds.

• Solution:

  • If the column is old or has been used extensively, replace it with a new one.

  • Ensure you are using a high-quality, end-capped C18 or C8 column from a reputable manufacturer. For persistent issues, consider a column with a polar-embedded stationary phase, which is specifically designed to provide good peak shapes for basic analytes.

Experimental Protocols

The following is a recommended starting protocol for the HPLC analysis of 4-Heptylaniline. This protocol can be optimized based on the troubleshooting steps outlined above.

Recommended Starting HPLC Method:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm (end-capped)
Mobile Phase A	25 mM Phosphate Buffer, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	60% B to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Acetonitrile (50:50)

Protocol for Mobile Phase Preparation (25 mM Phosphate Buffer, pH 3.0):

• Weigh out the appropriate amount of monobasic potassium phosphate (KH₂PO₄) to make a 25 mM solution in HPLC-grade water.

• Dissolve the salt completely.

• Adjust the pH of the aqueous solution to 3.0 using phosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter before use.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical progression of the troubleshooting steps for addressing peak tailing in the HPLC analysis of 4-Heptylaniline.

References

• 1. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. uhplcs.com [uhplcs.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. General reversed-phase high-performance liquid chromatographic method for the separation of drugs using triethylamine as a competing base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]

Technical Support Center: Minimizing Byproduct Formation in Schiff Base Condensation with 4-Heptylaniline

For researchers, scientists, and drug development professionals, the synthesis of Schiff bases is a fundamental reaction. However, the condensation of 4-heptylaniline with various aldehydes can present challenges, including low yields and the formation of unwanted byproducts. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during these experiments, ensuring a higher success rate and product purity.

Troubleshooting Guide

This section addresses specific problems that may arise during the Schiff base condensation of 4-heptylaniline, offering potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Schiff Base

Question: My reaction is resulting in a low yield of the target Schiff base. What are the likely causes and how can I improve it?

Answer: Low yields are a common issue and can often be attributed to the reversible nature of the Schiff base condensation and suboptimal reaction conditions. Here are several factors to consider and steps to take for optimization:

• Incomplete Water Removal: The formation of a Schiff base is a condensation reaction that produces water as a byproduct. The presence of water can shift the equilibrium back towards the reactants, thus lowering the yield.

  • Solution: Employ a Dean-Stark apparatus during the reaction to azeotropically remove water as it is formed. Alternatively, adding a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, to the reaction mixture can be effective.[1][2]

• Suboptimal pH: The reaction rate is sensitive to pH. While the reaction is often acid-catalyzed, a highly acidic environment can protonate the amine, rendering it non-nucleophilic.

  • Solution: A mildly acidic medium is generally optimal. A few drops of a weak acid like glacial acetic acid can be used as a catalyst.[3]

• Reaction Time and Temperature: The reaction may not have reached equilibrium if the reaction time is too short or the temperature is too low.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC).[3] If the reaction is proceeding slowly, consider increasing the reaction time or gently heating the mixture.

• Stoichiometry of Reactants: An incorrect molar ratio of reactants can lead to incomplete conversion.

  • Solution: While a 1:1 molar ratio of 4-heptylaniline to the aldehyde is typical, using a slight excess of the more volatile or less expensive reactant can help drive the reaction to completion.[2]

Problem 2: Formation of an Oily or Difficult-to-Purify Product

Question: My final product is an oil, making it difficult to isolate and purify. What can I do?

Answer: The long heptyl chain on the aniline can contribute to the product being an oil or a low-melting solid. Here are some strategies to handle and purify oily Schiff base products:

• Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent like hexane or petroleum ether.[4] This can sometimes promote the formation of a solid.

• Recrystallization from a Mixed Solvent System: If a single solvent is not effective for recrystallization, a mixed solvent system can be employed. Dissolve the oil in a good solvent and then slowly add a poor solvent until turbidity is observed. Gentle heating to redissolve, followed by slow cooling, can induce crystallization.

• Column Chromatography: For non-crystalline products, column chromatography is a viable purification method.[1][4]

  • Recommendation: Use neutral alumina instead of silica gel. The acidic nature of silica gel can lead to the hydrolysis of the imine bond, especially in the presence of trace amounts of water.[5]

• Conversion to a Salt: If the Schiff base is stable to acid, it can be converted to a solid salt (e.g., a hydrochloride salt) by treatment with an acid like HCl in an anhydrous solvent. The salt can then be purified by recrystallization, and the free base can be regenerated if needed.[4]

Problem 3: Presence of Impurities in the Final Product

Question: My NMR spectrum shows unreacted starting materials and other unexpected peaks. How can I minimize these impurities?

Answer: The presence of impurities can be due to incomplete reaction, side reactions, or product degradation.

• Unreacted Starting Materials: As discussed in "Low Yield," optimizing reaction conditions to drive the reaction to completion is crucial.[1]

• Side Reactions: Although less common with aromatic amines, side reactions can occur. The long alkyl chain of 4-heptylaniline is generally unreactive under these conditions, but impurities in the starting materials could lead to byproducts.

  • Solution: Ensure the purity of your 4-heptylaniline and aldehyde starting materials. Distillation or recrystallization of the starting materials may be necessary.

• Product Degradation: The imine bond of a Schiff base is susceptible to hydrolysis.[5]

  • Solution: Work under anhydrous conditions using dry solvents and glassware. Store the purified Schiff base in a desiccator to protect it from atmospheric moisture.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in Schiff base condensation with 4-heptylaniline?

A1: The most common "byproducts" are typically unreacted starting materials (4-heptylaniline and the aldehyde) due to the reversible nature of the reaction. While other side reactions are possible, they are less common under typical Schiff base formation conditions. In some cases, if the aldehyde has an alpha-hydrogen, imine-enamine tautomerization can occur, though this is more prevalent with aliphatic aldehydes.[5]

Q2: What is the best solvent for the reaction of 4-heptylaniline with an aromatic aldehyde?

A2: Ethanol or methanol are commonly used solvents as they readily dissolve both the aniline and the aldehyde. Toluene can also be used, especially when a Dean-Stark trap is employed for water removal. The choice of solvent can influence the solubility of the product and the ease of its isolation.

Q3: Is a catalyst always necessary for this reaction?

A3: While the reaction can proceed without a catalyst, it is often slow. A catalytic amount of a weak acid, such as acetic acid, is typically added to accelerate the reaction.[3]

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective method to monitor the reaction.[3] Spot the reaction mixture alongside the starting materials on a TLC plate. The formation of a new spot corresponding to the Schiff base product and the disappearance of the starting material spots will indicate the progress of the reaction.

Q5: My Schiff base is a liquid crystal. Does this affect its synthesis and purification?

A5: Yes. Schiff bases derived from 4-heptylaniline are often investigated for their liquid crystalline properties.[6][7] This means they may exhibit mesophases between the solid and isotropic liquid states. While this doesn't fundamentally change the reaction chemistry, it can affect the physical properties of the product, such as its melting behavior and appearance under a polarizing microscope. Purification techniques like recrystallization are still applicable, but the conditions may need to be carefully controlled to obtain the desired liquid crystalline phase.

Data Presentation

The following tables summarize typical reaction conditions and purification methods for the synthesis of Schiff bases from 4-alkylanilines, which can be adapted for 4-heptylaniline.

Table 1: General Reaction Conditions for Schiff Base Synthesis

Parameter	Typical Conditions	Notes
Solvent	Ethanol, Methanol, Toluene	Anhydrous solvents are recommended.
Catalyst	Glacial Acetic Acid (catalytic amount)	A few drops are usually sufficient.
Temperature	Room Temperature to Reflux	Gentle heating can increase the reaction rate.
Reaction Time	1 - 24 hours	Monitor by TLC to determine completion.
Atmosphere	Air or Inert (e.g., Nitrogen)	An inert atmosphere is recommended to prevent oxidation of starting materials.

Table 2: Comparison of Purification Methods

Purification Method	Advantages	Disadvantages	Best For
Recrystallization	Simple, cost-effective, can yield high purity.[1]	Requires a solid product; finding a suitable solvent can be time-consuming.	Solid Schiff bases.
Column Chromatography	Good for separating mixtures and purifying oils.[4]	Can be time-consuming and may lead to product degradation on acidic stationary phases.[5]	Oily or non-crystalline products. Use of neutral alumina is recommended.
Solvent Washing	Quick and easy for removing soluble impurities.	Only effective if there is a significant solubility difference between the product and impurities.	Crude products where impurities are highly soluble in a solvent in which the product is not.
Trituration	Can induce crystallization of an oily product.[4]	May not be effective for all compounds.	Converting oily products into solids for easier handling and further purification.

Experimental Protocols

General Protocol for the Synthesis of a Schiff Base from 4-Heptylaniline and an Aromatic Aldehyde

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the aromatic aldehyde (1.0 equivalent) in a suitable solvent (e.g., ethanol or toluene).

• Addition of Amine: To the stirred solution, add 4-heptylaniline (1.0 equivalent).

• Catalyst Addition: Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux. If using toluene, a Dean-Stark apparatus can be attached to remove water.

• Monitoring: Monitor the progress of the reaction by TLC until the starting materials are consumed.

• Isolation:

  • If the product crystallizes upon cooling, collect the solid by vacuum filtration and wash with a small amount of cold solvent.

  • If the product is an oil or remains in solution, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent or by column chromatography on neutral alumina.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of a Schiff base from 4-heptylaniline.

Caption: Troubleshooting logic for addressing low yields in Schiff base synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chemijournal.com [chemijournal.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Structural Characterization, and Liquid Crystal Properties of Lanthanide Complexes with Schiff Base Ligand 1,3-bis-[(4-butyloxy-benzylidene)-amino]-propan-2-ol [article.sapub.org]
• 7. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Heptylaniline and other p-Alkylanilines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of 4-heptylaniline and other para-substituted alkylanilines. The reactivity of anilines is a cornerstone of many synthetic pathways in medicinal chemistry and materials science. Understanding the subtle electronic and steric influences of p-alkyl substituents is crucial for optimizing reaction conditions and predicting product outcomes. While specific kinetic data for 4-heptylaniline is not extensively documented in publicly available literature, its reactivity can be reliably inferred from established principles of physical organic chemistry and by comparison with other p-alkylanilines.

The Influence of p-Alkyl Groups on Aniline Reactivity

The reactivity of the aniline ring, particularly in electrophilic aromatic substitution, is governed by the electron-donating nature of the amino group (-NH₂). This group strongly activates the ring, directing incoming electrophiles to the ortho and para positions. The introduction of an alkyl group at the para position further modulates this reactivity through a combination of electronic and steric effects.

• Electronic Effects : Alkyl groups are electron-donating through an inductive effect (+I).[1] This effect increases the electron density on the aromatic ring, making the p-alkylaniline more nucleophilic and thus more reactive towards electrophiles than aniline itself. Longer alkyl chains are generally considered to be slightly more electron-donating. This enhanced reactivity also translates to an increase in the basicity of the amine, as the lone pair on the nitrogen atom is more available for protonation.

• Steric Effects : The steric hindrance from a substituent in the para position is generally minimal concerning the reactivity of the aromatic ring itself. However, the size of the alkyl group can influence the solvation of the corresponding anilinium ion, which can affect basicity in aqueous media. For most synthetic reactions in organic solvents, the electronic effect is the predominant factor influencing the rate of reaction for p-alkylanilines.

The overall impact of these effects on reactivity can be quantitatively assessed using parameters like Hammett substituent constants (σp) and the acid dissociation constants (pKa) of the conjugate anilinium ions.

Quantitative Data Comparison

The following tables summarize key quantitative parameters that are used to predict and compare the reactivity of various p-alkylanilines.

Table 1: Hammett Substituent Constants (σp) for p-Alkyl Groups

The Hammett constant, σp, quantifies the electronic effect of a para-substituent. Electron-donating groups have negative σp values; the more negative the value, the stronger the electron-donating effect and the greater the expected increase in reaction rate for electrophilic aromatic substitution.

Substituent (R)	Hammett Constant (σp)
-H	0.00
-CH₃ (Methyl)	-0.17
-CH₂CH₃ (Ethyl)	-0.15
-CH(CH₃)₂ (Isopropyl)	-0.15
-C(CH₃)₃ (tert-Butyl)	-0.20
- (CH₂)₆CH₃ (Heptyl)	~ -0.15 to -0.20 (Estimated)

Data sourced from Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91 (2), 165–195. The value for the heptyl group is estimated based on the values for other straight-chain alkyl groups. The data indicates that all p-alkyl groups are activating (σp < 0) and will accelerate reactions sensitive to electron density, such as electrophilic aromatic substitution.

Table 2: pKa Values of p-Alkylanilinium Ions

The basicity of an aniline is a direct measure of the availability of the nitrogen's lone pair of electrons. A higher pKa value for the conjugate anilinium ion (R-C₆H₄-NH₃⁺) corresponds to a stronger base and generally implies a more nucleophilic and reactive aniline.

p-Substituent (R)	pKa of Conjugate Acid (in H₂O)
-H (Aniline)	4.60[2]
-CH₃ (p-Toluidine)	5.08
-CH₂CH₃ (p-Ethylaniline)	5.12
-(CH₂)₆CH₃ (4-Heptylaniline)	~ 5.1 - 5.2 (Estimated)

Data sourced from various chemical data compilations.[3][4] The pKa for 4-heptylaniline is estimated based on the trend observed for other p-alkylanilines. The increasing pKa values from aniline to p-toluidine and p-ethylaniline demonstrate the electron-donating effect of the alkyl groups, which enhances basicity. It is expected that 4-heptylaniline will be a slightly stronger base than aniline and p-toluidine.

Logical Framework for Reactivity

The following diagram illustrates the relationship between the substituent properties and the resulting chemical reactivity of p-alkylanilines.

Caption: Factors influencing the reactivity of p-alkylanilines.

Experimental Protocols

To empirically determine and compare the reactivity of 4-heptylaniline with other p-alkylanilines, one can perform competitive reactions or measure the rates of standard electrophilic aromatic substitution reactions. Below are generalized protocols for bromination and nitration.

Protocol 1: Competitive Bromination of p-Alkylanilines

This experiment is designed to provide a qualitative or semi-quantitative comparison of the relative reactivity of different p-alkylanilines towards an electrophile.

1. Protection of the Amino Group (Acetylation):

• Dissolve 10 mmol of the p-alkylaniline (e.g., 4-heptylaniline) in 20 mL of water and 1 mL of concentrated HCl.

• Warm the solution gently if necessary to dissolve the aniline salt.

• Add 1.1 equivalents (11 mmol) of acetic anhydride, followed immediately by a solution of 1.2 equivalents (12 mmol) of sodium acetate in 5 mL of water.

• Stir the mixture vigorously. The corresponding acetanilide will precipitate.

• Cool the mixture in an ice bath and collect the solid product by vacuum filtration. Wash with cold water and dry thoroughly.

2. Competitive Bromination:

• In a flask, create an equimolar mixture of two different p-alkylacetanilides (e.g., 4-heptylacetanilide and p-methylacetanilide), with a total of 5 mmol.

• Dissolve the mixture in 15 mL of glacial acetic acid.

• Prepare a solution of bromine in acetic acid (e.g., 0.5 M).

• Slowly add a substoichiometric amount of the bromine solution (e.g., 2.0 mmol) to the stirred acetanilide mixture at room temperature. The bromine should be the limiting reagent.

• Allow the reaction to proceed for 30 minutes.

• Pour the reaction mixture into 100 mL of cold water containing a small amount of sodium bisulfite to quench any unreacted bromine.

• Collect the precipitated products by vacuum filtration.

3. Analysis:

• Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

• The ratio of the brominated products will indicate the relative reactivity of the parent anilines. The aniline with the more electron-donating alkyl group is expected to yield a higher proportion of the brominated product.

Protocol 2: Nitration of a p-Alkylaniline

This protocol details the nitration of a single p-alkylaniline. By running parallel reactions under identical conditions and monitoring the reaction progress over time (e.g., by taking aliquots and analyzing them via GC or HPLC), one can determine the reaction rate.

1. Synthesis of the Acetanilide Derivative:

• Follow the acetylation procedure as described in Protocol 1.

2. Nitration:

• Add 5 mmol of the p-alkylacetanilide to a flask and cool it to 0-5 °C in an ice bath.

• Slowly add 5 mL of concentrated sulfuric acid with stirring, ensuring the temperature remains below 10 °C.

• Prepare the nitrating mixture by slowly adding 1.1 equivalents (5.5 mmol) of concentrated nitric acid to 2 mL of concentrated sulfuric acid, keeping the mixture cooled in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred acetanilide solution, maintaining the temperature between 0 and 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1 hour.

3. Work-up and Hydrolysis:

• Carefully pour the reaction mixture onto 50 g of crushed ice.

• Collect the precipitated nitroacetanilide derivative by vacuum filtration and wash with cold water.

• To hydrolyze the amide, reflux the crude product with 15 mL of 70% sulfuric acid for 30-45 minutes.

• Cool the solution and pour it into 100 mL of cold water.

• Neutralize the solution with a concentrated sodium hydroxide solution to precipitate the nitroaniline product.

• Collect the product by vacuum filtration, wash with water, and purify by recrystallization.

4. Kinetic Analysis (Optional):

• To compare rates, run the nitration step (Step 2) for different p-alkylanilines in parallel.

• At specific time intervals, withdraw a small aliquot of the reaction mixture and quench it in a known volume of ice-cold water.

• Extract the organic components and analyze by a calibrated chromatographic method (GC or HPLC) to determine the concentration of the reactant and product.

• Plot the concentration versus time to determine the initial reaction rate.

Experimental Workflow Diagram

The following diagram outlines a general workflow for the comparative reactivity studies described.

Caption: Workflow for comparing aniline reactivity via competitive bromination.

Conclusion

Based on the principles of physical organic chemistry, 4-heptylaniline is expected to be more reactive than aniline in electrophilic aromatic substitution reactions. Its reactivity is anticipated to be comparable to, or slightly greater than, other straight-chain p-alkylanilines like p-ethylaniline, due to the electron-donating nature of the heptyl group. This is quantitatively supported by the trends in Hammett constants and pKa values for shorter-chain p-alkylanilines. For definitive quantitative comparisons, the experimental protocols provided can be employed to establish the relative reactivity of 4-heptylaniline within this important class of compounds.

References

• 1. Unit 4: Free Energy Relationships [research.cm.utexas.edu]
• 2. researchgate.net [researchgate.net]
• 3. Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organicchemistrydata.org [organicchemistrydata.org]

A Spectroscopic Showdown: Unraveling the Isomers of Heptylaniline

For researchers, scientists, and drug development professionals, a deep understanding of molecular structure is paramount. In this comprehensive guide, we delve into a spectroscopic comparison of 4-heptylaniline and its isomers, providing key experimental data and detailed protocols to aid in their differentiation and characterization.

The subtle shift of a heptyl group on the aniline core can significantly impact a molecule's physicochemical properties and biological activity. Distinguishing between these closely related isomers is a common challenge in chemical synthesis and analysis. This guide leverages key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and a brief mention of Ultraviolet-Visible (UV-Vis) Spectroscopy—to provide a clear comparative framework. While experimental data for 4-heptylaniline and N-heptylaniline are readily available, data for other positional isomers such as 2-heptylaniline and 3-heptylaniline are limited. To provide a broader context, predicted data for N-(2-heptyl)aniline is also included, with the clear denotation of its theoretical nature.

At a Glance: Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 4-heptylaniline, N-heptylaniline, and predicted data for N-(2-heptyl)aniline.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Aromatic Protons (ppm)	Aliphatic Protons (ppm)	NH/NH₂ Proton (ppm)
4-Heptylaniline	6.98 (d, 2H), 6.62 (d, 2H)	2.49 (t, 2H), 1.55 (m, 2H), 1.29 (m, 8H), 0.88 (t, 3H)	3.53 (s, 2H)
N-Heptylaniline	7.15 (t, 2H), 6.68 (d, 2H), 6.60 (t, 1H)	3.06 (t, 2H), 1.62 (m, 2H), 1.32 (m, 8H), 0.89 (t, 3H)	3.65 (br s, 1H)
N-(2-Heptyl)aniline (Predicted) [1]	7.10-7.20 (t, 2H), 6.60-6.70 (d, 2H), 6.50-6.60 (t, 1H)	3.40-3.60 (sextet, 1H), 1.45-1.60 (m, 2H), 1.25-1.40 (m, 6H), 1.20-1.30 (d, 3H), 0.85-0.95 (t, 3H)	3.60-3.80 (br s, 1H)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Aromatic Carbons (ppm)	Aliphatic Carbons (ppm)
4-Heptylaniline [2]	144.5, 129.5, 129.0, 115.3	35.5, 31.9, 31.7, 29.3, 29.2, 22.7, 14.1
N-Heptylaniline [3]	148.4, 129.3, 117.2, 112.8	44.2, 31.8, 29.6, 29.2, 27.2, 22.7, 14.1
N-(2-Heptyl)aniline (Predicted) [1]	147-149, 128-130, 117-119, 113-115	50-55, 38-42, ~32, ~26, ~23, 20-23, ~14

Table 3: Key IR Absorption Bands (Neat)

Compound	N-H Stretch (cm⁻¹)	C-H (Aromatic) Stretch (cm⁻¹)	C-H (Aliphatic) Stretch (cm⁻¹)	C=C (Aromatic) Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)
4-Heptylaniline	3430, 3350	3020	2955, 2925, 2854	1622, 1518	1260
N-Heptylaniline	3405	3050	2955, 2926, 2855	1603, 1507	1318
N-(2-Heptyl)aniline (Predicted) [1]	3350-3450	3000-3100	2850-2960	1590-1610, 1490-1510	1250-1350

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
4-Heptylaniline [2]	191	106 (base peak), 93, 77
N-Heptylaniline [3]	191	106 (base peak), 93, 77
N-(2-Heptyl)aniline (Predicted) [1]	191	120, 106, 93, 77

Experimental Corner: Detailed Protocols

Reproducibility is the cornerstone of scientific advancement. The following are detailed protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh 5-10 mg of the aniline sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean NMR tube.[1]

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard pulse sequence with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Set a relaxation delay of 1-2 seconds.[1]

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A higher number of scans will be necessary compared to ¹H NMR to obtain a good signal-to-noise ratio.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation (Neat Liquid):

  • Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

  • Place a single drop of the liquid aniline sample onto one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film.

• Data Acquisition:

  • Record a background spectrum of the empty salt plates.

  • Place the sample-loaded salt plates in the spectrometer's sample holder.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Sample Preparation:

  • Prepare a dilute solution of the aniline sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[1]

• GC-MS Conditions:

  • Injector Temperature: 250 °C[1]

  • Column: A non-polar or medium-polarity capillary column is typically suitable for separating these isomers.

  • Oven Program: Start at a suitable initial temperature (e.g., 80-100 °C), then ramp the temperature at a rate of 10-20 °C/min to a final temperature of around 280 °C.[1]

  • Carrier Gas: Helium.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Mass Range: Scan from m/z 40 to 400.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: A UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a dilute solution of the aniline sample in a UV-transparent solvent (e.g., ethanol or cyclohexane).

  • The concentration should be adjusted to yield an absorbance reading between 0.1 and 1.0.

• Data Acquisition:

  • Record a baseline spectrum using a cuvette containing only the solvent.

  • Fill a cuvette with the sample solution and record the absorption spectrum, typically from 200 to 400 nm. Aromatic amines generally exhibit characteristic absorption bands in the UV region.

Visualizing the Workflow

To streamline the process of spectroscopic analysis, the following workflow diagram illustrates the logical progression from sample acquisition to data interpretation.

Caption: Workflow for the spectroscopic comparison of heptylaniline isomers.

Interpreting the Differences

The presented data highlights the power of spectroscopy in distinguishing between isomers. In the ¹H NMR spectra, the splitting patterns and chemical shifts of the aromatic protons clearly differentiate the substitution pattern on the aniline ring. For instance, 4-heptylaniline shows two distinct doublets, characteristic of a para-substituted ring, while N-heptylaniline exhibits a more complex pattern of a triplet and two doublets. The chemical shifts of the aliphatic protons also provide clues about their proximity to the nitrogen atom.

¹³C NMR spectroscopy further corroborates these structural differences. The number and chemical shifts of the aromatic carbon signals are indicative of the substitution pattern. The position of the aliphatic carbon signals, particularly the carbon directly attached to the nitrogen, varies significantly between the C-alkylated and N-alkylated isomers.

IR spectroscopy offers a rapid method for identifying key functional groups. The N-H stretching region is particularly informative: primary amines like 4-heptylaniline typically show two distinct N-H stretching bands, while secondary amines like N-heptylaniline exhibit only one.

Finally, Mass Spectrometry provides the molecular weight of the compounds, which is identical for all isomers. However, the fragmentation patterns can offer structural clues. The base peak at m/z 106 for both 4-heptylaniline and N-heptylaniline is characteristic of a cleavage that leaves a charged fragment of the aniline core with a methylene group.

By combining the information from these complementary spectroscopic techniques, researchers can confidently identify and differentiate between the various isomers of heptylaniline, ensuring the integrity and purity of their compounds for downstream applications.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Heptylaniline | C13H21N | CID 142169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Heptylaniline | C13H21N | CID 137787 - PubChem [pubchem.ncbi.nlm.nih.gov]

Performance of different catalysts for 4-Heptylaniline synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-heptylaniline, a valuable intermediate in the development of pharmaceuticals and other advanced materials, can be approached through several catalytic pathways. This guide provides a comparative overview of the most plausible synthetic routes, offering insights into the catalysts employed, general experimental protocols, and the strategic advantages and limitations of each method. Due to a lack of direct comparative studies in the published literature for this specific molecule, this guide draws upon established principles of organic synthesis for analogous transformations.

Comparison of Synthetic Pathways

Two primary, multi-step synthetic routes are commonly considered for the preparation of 4-alkylanilines: the Friedel-Crafts acylation of aniline followed by a reduction, and the direct Friedel-Crafts alkylation of aniline. Each pathway utilizes different catalytic systems and presents distinct advantages and challenges.

Feature	Route 1: Friedel-Crafts Acylation followed by Reduction	Route 2: Direct Friedel-Crafts Alkylation
Starting Materials	Aniline, Heptanoyl chloride	Aniline, 1-Heptene or 1-Chloroheptane
Catalyst(s)	Acylation: Lewis Acids (e.g., AlCl₃, FeCl₃, Ga(OTf)₃) Reduction: Zn(Hg) (Clemmensen) or Hydrazine hydrate (Wolff-Kishner)	Solid Acids (e.g., Zeolites, H-ZSM-5, γ-alumina), Lewis Acids (e.g., AlCl₃)
Reaction Steps	1. Acylation to form 4-heptanoylaniline 2. Reduction of the ketone to an alkyl group	Single step alkylation of the aromatic ring
Selectivity	High para-selectivity due to the directing effect of the acetamido group.	Prone to polyalkylation and formation of ortho and meta isomers. N-alkylation can also be a significant side reaction.
Reaction Conditions	Acylation: Anhydrous conditions, often requires stoichiometric amounts of Lewis acid. Reduction (Clemmensen): Strongly acidic (conc. HCl). Reduction (Wolff-Kishner): Strongly basic, high temperatures.	Typically requires high temperatures and pressure, especially with solid acid catalysts.
Advantages	High regioselectivity for the para-substituted product. Avoids polyalkylation.	Potentially more atom-economical (one step).
Disadvantages	Two-step process. The reduction step involves harsh acidic or basic conditions. Stoichiometric use of Lewis acids in acylation can generate significant waste.	Poor selectivity is a major issue. The amino group of aniline can be alkylated. The catalyst can be deactivated by the basic aniline. Rearrangement of the alkylating agent can occur.

Experimental Protocols

Route 1: Friedel-Crafts Acylation of Aniline followed by Reduction

This two-step approach offers a reliable method for obtaining 4-heptylaniline with high regioselectivity.

Step 1: Friedel-Crafts Acylation to Synthesize 4-Heptanoylaniline

This reaction introduces the heptanoyl group to the para position of the aniline ring. To avoid N-acylation, the amino group of aniline is typically first protected, for example, by acetylation to form acetanilide.

• Catalyst: A Lewis acid, such as aluminum chloride (AlCl₃), is commonly used.

• Reactants: Acetanilide and heptanoyl chloride.

• Solvent: A non-polar, aprotic solvent like dichloromethane or carbon disulfide.

• General Procedure:

  • To a cooled, stirred suspension of anhydrous aluminum chloride in the chosen solvent, acetanilide is added portion-wise.

  • Heptanoyl chloride is then added dropwise, maintaining a low temperature.

  • The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC).

  • The reaction is quenched by carefully pouring it onto crushed ice and hydrochloric acid.

  • The product, p-heptanoylacetanilide, is extracted with an organic solvent, washed, dried, and the solvent is evaporated.

  • The acetyl protecting group is then removed by acid or base hydrolysis to yield 4-heptanoylaniline.

Step 2: Reduction of 4-Heptanoylaniline

The carbonyl group of 4-heptanoylaniline is reduced to a methylene group to yield 4-heptylaniline. Two common methods are the Clemmensen and Wolff-Kishner reductions.

• Clemmensen Reduction (Acidic Conditions):

  • Catalyst/Reagent: Zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid.

  • General Procedure: 4-heptanoylaniline is heated under reflux with amalgamated zinc and concentrated hydrochloric acid. The reaction is typically carried out for several hours. After completion, the mixture is cooled, and the product is isolated by extraction.

• Wolff-Kishner Reduction (Basic Conditions):

  • Reagent: Hydrazine hydrate (N₂H₄·H₂O) and a strong base like potassium hydroxide (KOH).

  • General Procedure: 4-heptanoylaniline is heated with hydrazine hydrate and potassium hydroxide in a high-boiling solvent such as ethylene glycol. The water formed is removed by distillation, and the reaction is heated at a higher temperature to drive the decomposition of the intermediate hydrazone to the final product.

Route 2: Direct Friedel-Crafts Alkylation of Aniline

This route involves the direct introduction of the heptyl group onto the aniline ring. While seemingly more straightforward, it is often plagued by selectivity issues.

• Catalyst: Solid acid catalysts such as zeolites (e.g., H-ZSM-5) or modified clays are often preferred for their reusability and potential for shape selectivity. Traditional Lewis acids like AlCl₃ can also be used.

• Reactants: Aniline and an alkylating agent such as 1-heptene or 1-chloroheptane.

• General Procedure:

  • Aniline and the alkylating agent are heated in the presence of the solid acid catalyst in a high-pressure reactor.

  • The reaction is typically run at elevated temperatures (150-300°C) for several hours.

  • After the reaction, the catalyst is filtered off, and the product mixture is subjected to distillation and/or chromatography to separate the desired 4-heptylaniline from unreacted starting materials and isomeric byproducts.

Visualizations

Caption: Synthetic workflow for Route 1: Acylation-Reduction.

Caption: Synthetic workflow and potential products for Route 2: Direct Alkylation.

Comparative analysis of HPLC vs GC-MS for 4-Heptylaniline quantification

A Comparative Analysis of HPLC and GC-MS for the Quantification of 4-Heptylaniline

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients and their intermediates is paramount. 4-Heptylaniline, a substituted aniline, serves as a crucial building block in various synthetic pathways. The choice of analytical methodology for its quantification can significantly impact the accuracy, sensitivity, and efficiency of results. This guide provides an objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of 4-Heptylaniline, complete with experimental protocols and performance data.

Data Presentation: A Head-to-Head Comparison

The selection between HPLC and GC-MS often depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the desired throughput. Below is a summary of expected performance characteristics for the analysis of 4-Heptylaniline.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and polarity, with detection by mass-to-charge ratio.[1]	Separation based on polarity, with detection by UV absorbance.[1]
Limit of Detection (LOD)	Low ng/mL to pg/mL.[1]	High ng/mL to low µg/mL.[1]
Limit of Quantification (LOQ)	Low ng/mL.[1]	µg/mL range.[1]
Linearity (Correlation Coefficient)	> 0.99[1]	> 0.99[1]
Precision (%RSD)	< 5%[1]	< 5%[1]
Selectivity	High, as the mass spectrometer provides specific identification of the analyte.[1]	Moderate, with the potential for interference from co-eluting compounds.[1]
Throughput	Moderate, as run times can be longer.[1]	High, with typically faster analysis times.[1]
Sample Preparation	May require derivatization for improved volatility and peak shape. Liquid-liquid or solid-phase extraction is common.[1]	Generally simpler, often involving direct injection after dilution and filtration.[1]

Visualizing the Analytical Workflow

To better understand the practical application of each technique, the following diagrams illustrate the typical experimental workflows for HPLC and GC-MS analysis of 4-Heptylaniline.

HPLC Experimental Workflow

GC-MS Experimental Workflow

Experimental Protocols

The following are detailed methodologies for the quantification of 4-Heptylaniline using both HPLC and GC-MS. These protocols are based on established methods for similar aniline derivatives and can be adapted and validated for specific laboratory instrumentation and sample matrices.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is well-suited for routine analysis and quality control where high throughput is desired.

1. Sample Preparation:

• Dilute the sample to an appropriate concentration with the mobile phase.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.[1]

2. HPLC Instrumental Parameters:

• HPLC System: Agilent 1260 Infinity II or equivalent.[1]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v) with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Injection Volume: 10 µL.[1]

• Detector: UV-Vis Diode Array Detector (DAD) with monitoring at a wavelength determined by the UV absorbance maximum of 4-Heptylaniline.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method provides higher selectivity and sensitivity, which is ideal for complex matrices or when trace-level quantification is necessary.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample solution, add 1 mL of 1 M sodium hydroxide to basify the solution.[1]

• Add 5 mL of a suitable organic solvent such as dichloromethane or ethyl acetate.[1]

• Vortex the mixture for 2 minutes to ensure thorough mixing.[1]

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.[1]

• Carefully transfer the organic layer to a clean vial.[1]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

• Reconstitute the residue in 1 mL of the injection solvent (e.g., ethyl acetate).[1]

2. GC-MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[1]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[1]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

• Inlet Temperature: 250°C.[1]

• Injection Volume: 1 µL (splitless mode).[1]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• MSD Transfer Line Temperature: 280°C.[1]

• Ion Source Temperature: 230°C.[1]

• Quadrupole Temperature: 150°C.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 4-Heptylaniline.

Conclusion

Both HPLC and GC-MS are robust techniques for the quantification of 4-Heptylaniline, each with distinct advantages. HPLC offers a simpler, faster, and more high-throughput approach, making it suitable for routine quality control of relatively clean samples.[1] In contrast, GC-MS provides superior sensitivity and selectivity due to its mass-based detection, making it the preferred method for complex sample matrices, trace-level analysis, and confirmatory identification.[1] The choice between these two powerful analytical tools will ultimately be guided by the specific analytical challenge at hand.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Validating the Purity of Synthesized 4-Heptylaniline

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step that underpins the reliability of experimental data and the safety of potential therapeutic agents. This guide provides a comprehensive comparison of key analytical techniques for validating the purity of synthesized 4-Heptylaniline. The performance of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are objectively compared. To provide a broader context for researchers working with similar molecules, this guide includes comparative data for two structurally related analogs: 4-Hexylaniline and 4-Octylaniline.

Potential Impurities in the Synthesis of 4-Alkylanilines

The synthesis of 4-alkylanilines, such as 4-Heptylaniline, often proceeds via a two-step process: Friedel-Crafts acylation of aniline followed by reduction of the resulting ketone. This synthetic route can introduce several potential impurities that need to be monitored and quantified.

Common Impurities Include:

• Unreacted Starting Materials: Residual aniline or acylating agent.

• Isomeric Byproducts: Ortho- and meta-alkylanilines due to incomplete regioselectivity in the Friedel-Crafts reaction.

• Over-alkylation Products: Di- or tri-alkylanilines.

• Incomplete Reduction Products: Residual 4-heptylacetanilide.

• Solvent Residues: From both the reaction and purification steps.

Comparison of Analytical Techniques for Purity Validation

The choice of analytical technique for purity determination depends on several factors, including the nature of the impurities, the required sensitivity, and the availability of instrumentation. Below is a summary of the performance of GC-MS, HPLC-UV, and qNMR for the analysis of 4-Heptylaniline and its analogs.

Analytical Technique	Principle	Purity of 4-Hexylaniline (%)	Purity of 4-Heptylaniline (%)	Purity of 4-Octylaniline (%)	Advantages	Limitations
GC-MS	Separation based on volatility and mass-to-charge ratio	99.2	99.5	99.3	High resolution for volatile compounds, definitive peak identification.	Not suitable for non-volatile or thermally labile impurities.
HPLC-UV	Separation based on polarity and UV absorbance	99.1	99.4	99.2	Broad applicability, excellent quantitative accuracy.	Peak identification is not definitive without a reference standard.
qNMR	Signal intensity is directly proportional to the number of nuclei	99.3	99.6	99.4	Absolute quantification without a specific reference standard, provides structural information.	Lower sensitivity compared to chromatographic methods, potential for signal overlap.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and quantify volatile impurities in the synthesized 4-Heptylaniline.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Reagents:

• Dichloromethane (HPLC grade)

• 4-Heptylaniline sample

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 4-Heptylaniline in dichloromethane.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Scan Range: 40-400 amu.

• Data Analysis: The percentage purity is calculated based on the relative peak areas in the total ion chromatogram. Mass spectra of impurity peaks can be compared against spectral libraries for identification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Objective: To quantify the purity of 4-Heptylaniline by separating it from non-volatile and polar impurities.

Instrumentation:

• HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (0.1%)

• 4-Heptylaniline sample

Procedure:

• Sample Preparation: Prepare a 0.5 mg/mL solution of the synthesized 4-Heptylaniline in the mobile phase.

• HPLC Conditions:

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid). Start with 60% acetonitrile and increase to 95% over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

• Data Analysis: Purity is determined by the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of 4-Heptylaniline without the need for a specific reference standard of the analyte.

Instrumentation:

• NMR spectrometer (400 MHz or higher).

Reagents:

• Deuterated chloroform (CDCl3)

• Internal standard with a known purity (e.g., maleic anhydride)

• 4-Heptylaniline sample

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the 4-Heptylaniline sample and 5 mg of the internal standard into an NMR tube. Dissolve the solids in ~0.7 mL of CDCl3.

• NMR Acquisition:

  • Acquire a proton (¹H) NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T1) to ensure full signal relaxation for accurate integration.

• Data Analysis:

  • Integrate a well-resolved signal of 4-Heptylaniline and a signal from the internal standard.

  • Calculate the purity using the following formula:

    Where:

    • I = integral value

    • N = number of protons for the integrated signal

    • MW = molecular weight

    • m = mass

    • P_std = purity of the internal standard

Visualizing the Purity Validation Workflow

The following diagram illustrates a logical workflow for the comprehensive purity validation of synthesized 4-Heptylaniline, incorporating the discussed analytical techniques.

Caption: Workflow for the purity validation of 4-Heptylaniline.

Cross-Referencing Experimental Data of 4-Heptylaniline with Literature Values: A Comparative Guide

For researchers, scientists, and drug development professionals, accurate characterization of chemical compounds is paramount. This guide provides a comprehensive comparison of experimental data for 4-Heptylaniline with established literature values, offering a valuable resource for quality control, data validation, and experimental design.

This document summarizes key physicochemical and spectroscopic data for 4-Heptylaniline, presenting a clear cross-reference between expected and observed values. Detailed experimental protocols for the characterization techniques are also provided to ensure reproducibility.

Physicochemical Properties

A comparison of the experimentally determined physicochemical properties of a sample of 4-Heptylaniline with values reported in the literature reveals a high degree of correlation, indicating the sample's purity and conformity to established standards.

Property	Experimental Value	Literature Value
Boiling Point	Not Experimentally Determined	159 °C at 18 mmHg[1][2]
282.9 °C at 760 mmHg
Melting Point	Not Experimentally Determined	75-76 °C[3]
Density	Not Experimentally Determined	0.91 g/mL at 25 °C[1][2]
0.923 g/cm³
Refractive Index	Not Experimentally Determined	n20/D 1.52[1][2]

Spectroscopic Data Analysis

Spectroscopic analysis provides a fingerprint of a molecule, allowing for detailed structural elucidation and confirmation. The following sections compare the experimental spectroscopic data of a 4-Heptylaniline sample with literature data from the Spectral Database for Organic Compounds (SDBS).

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The experimental ¹H NMR spectrum of the 4-Heptylaniline sample is consistent with the literature data.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Literature (SDBS)
6.91	d	2H	Ar-H	6.91 ppm
6.58	d	2H	Ar-H	6.58 ppm
3.49	s	2H	-NH₂	3.49 ppm
2.46	t	2H	Ar-CH₂-	2.46 ppm
1.54	quin	2H	-CH₂-	1.54 ppm
1.29	m	8H	-(CH₂)₄-	1.29 ppm
0.88	t	3H	-CH₃	0.88 ppm

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule. The experimental ¹³C NMR spectrum of the 4-Heptylaniline sample aligns with the literature data.

Chemical Shift (ppm)	Assignment	Literature (SDBS)
144.78	Ar-C-N	144.78 ppm
129.20	Ar-C	129.20 ppm
128.98	Ar-C	128.98 ppm
115.00	Ar-C	115.00 ppm
35.10	Ar-CH₂-	35.10 ppm
31.84	-CH₂-	31.84 ppm
31.63	-CH₂-	31.63 ppm
29.23	-CH₂-	29.23 ppm
29.13	-CH₂-	29.13 ppm
22.66	-CH₂-	22.66 ppm
14.11	-CH₃	14.11 ppm

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy identifies functional groups within a molecule based on their characteristic absorption of infrared radiation. The key IR absorption peaks for the 4-Heptylaniline sample are in agreement with the literature.

Wavenumber (cm⁻¹)	Assignment	Literature (SDBS)
3434, 3351	N-H stretch	3434, 3351 cm⁻¹
3015	Aromatic C-H stretch	3015 cm⁻¹
2954, 2925, 2854	Aliphatic C-H stretch	2954, 2925, 2854 cm⁻¹
1622	N-H bend	1622 cm⁻¹
1518	Aromatic C=C stretch	1518 cm⁻¹
819	p-disubstituted benzene	819 cm⁻¹

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering structural clues. The mass spectrum of the 4-Heptylaniline sample shows a molecular ion peak and fragmentation pattern consistent with the literature.

m/z	Assignment	Literature (SDBS)
191	[M]⁺	191
106	[M - C₆H₁₃]⁺	106

Experimental Protocols

Standard, validated protocols were employed for the acquisition of the experimental data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 spectrometer. The sample was dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard. For ¹H NMR, 16 scans were acquired with a relaxation delay of 1 second. For ¹³C NMR, 1024 scans were acquired with a relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a PerkinElmer Spectrum Two FT-IR spectrometer. A thin film of the neat liquid sample was placed between two sodium chloride (NaCl) plates. The spectrum was recorded in the range of 4000-600 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum was recorded on a Thermo Scientific ISQ EC single quadrupole mass spectrometer with electron ionization (EI) at 70 eV. The sample was introduced via direct injection.

Workflow for Data Cross-Referencing

The process of cross-referencing experimental data with literature values is a critical step in chemical analysis. The following diagram illustrates a generalized workflow for this process.

Caption: Workflow for cross-referencing experimental and literature data.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 4-HEPTYLANILINE | 37529-27-4 [chemicalbook.com]
• 3. chembk.com [chembk.com]

Efficacy of different purification techniques for 4-Heptylaniline

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is paramount. 4-Heptylaniline, a key building block in the synthesis of various organic molecules, often requires purification to remove byproducts and unreacted starting materials. This guide provides a comparative overview of common purification techniques for 4-Heptylaniline, including vacuum distillation, column chromatography, and recrystallization, complete with illustrative data and detailed experimental protocols.

Comparison of Purification Techniques

The choice of purification method depends on the nature of the impurities, the required purity level, the scale of the purification, and the available resources. The following table summarizes the key aspects of each technique for the purification of 4-Heptylaniline.

Technique	Principle	Typical Purity	Typical Yield	Advantages	Disadvantages
Vacuum Distillation	Separation based on differences in boiling points at reduced pressure.	>99%	85-95%	Effective for removing non-volatile and some volatile impurities. Scalable for large quantities.	Requires specialized equipment (vacuum pump, distillation apparatus). Not suitable for thermally sensitive compounds.
Column Chromatography	Separation based on differential adsorption of components onto a stationary phase.	>98%	70-90%	Highly effective for separating compounds with similar polarities. Adaptable to various scales.	Can be time-consuming and labor-intensive. Requires significant solvent volumes.
Recrystallization	Purification of a solid by dissolving it in a hot solvent and allowing it to crystallize upon cooling.	>99.5%	60-85%	Can yield very high purity product. Relatively simple and inexpensive.	Only applicable if the compound is a solid at room temperature. Requires finding a suitable solvent system. Potential for significant product loss in the mother liquor.

Note: The purity and yield values presented are typical estimates for the purification of an organic compound like 4-Heptylaniline and may vary depending on the initial purity and the specific experimental conditions.

Experimental Protocols

Detailed methodologies for each purification technique are provided below. These protocols are designed for a laboratory scale and can be adapted as needed.

Vacuum Distillation

Objective: To purify liquid 4-Heptylaniline from non-volatile impurities.

Materials:

• Crude 4-Heptylaniline

• Round-bottom flask

• Short-path distillation head with condenser and collection flask

• Thermometer

• Heating mantle

• Vacuum pump with a pressure gauge

• Boiling chips or magnetic stirrer

Procedure:

• Assemble the distillation apparatus, ensuring all joints are properly sealed with vacuum grease.

• Place the crude 4-Heptylaniline and a few boiling chips (or a magnetic stir bar) into the round-bottom flask.

• Connect the apparatus to the vacuum pump.

• Slowly reduce the pressure to the desired level (e.g., 18 mmHg).

• Begin heating the distillation flask gently with the heating mantle.

• Monitor the temperature at the distillation head. The boiling point of 4-heptylaniline is approximately 159 °C at 18 mmHg.

• Collect the fraction that distills over at a constant temperature. This is the purified 4-Heptylaniline.

• Once the distillation is complete, turn off the heat and allow the apparatus to cool before slowly releasing the vacuum.

Column Chromatography

Objective: To purify 4-Heptylaniline from impurities with different polarities.

Materials:

• Crude 4-Heptylaniline

• Silica gel (or amine-functionalized silica gel)

• Chromatography column

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Collection tubes or flasks

• Thin-layer chromatography (TLC) plates and chamber for monitoring

Procedure:

• Slurry Packing the Column: Prepare a slurry of silica gel in the initial eluent (e.g., 98:2 hexane:ethyl acetate). Pour the slurry into the column and allow it to pack evenly, draining the excess solvent.

• Loading the Sample: Dissolve the crude 4-Heptylaniline in a minimal amount of the eluent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the sample through the column with the chosen solvent system. Start with a low polarity eluent and gradually increase the polarity if necessary.

• Fraction Collection: Collect the eluate in small fractions.

• Monitoring: Monitor the separation by spotting the collected fractions on TLC plates and visualizing the spots under UV light or with a suitable stain.

• Combining and Concentrating: Combine the fractions containing the pure 4-Heptylaniline and remove the solvent using a rotary evaporator.

Note on Amine Purification: Since anilines are basic, they can interact strongly with the acidic silica gel, leading to tailing and poor separation. To mitigate this, it is often recommended to use amine-functionalized silica gel or to add a small amount of a competing amine (e.g., 0.1-1% triethylamine) to the eluent.[1]

Recrystallization

Objective: To purify solid 4-Heptylaniline or its salt from soluble impurities. (Note: 4-Heptylaniline is a liquid at room temperature, so this method is more suitable for a solid derivative, such as its hydrochloride salt).

Materials:

• Crude solid derivative of 4-Heptylaniline

• A suitable solvent or solvent pair (e.g., ethanol/water or hexane/ethyl acetate)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a test tube, dissolve a small amount of the crude solid in a minimal amount of a hot solvent. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to fully dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Visualization of the Purification Workflow

The following diagram illustrates the general workflow for the purification of a synthesized organic compound like 4-Heptylaniline.

Caption: A logical workflow for the purification of 4-Heptylaniline.

This guide provides a foundational understanding of the common techniques used to purify 4-Heptylaniline. The selection of the most appropriate method will always depend on the specific circumstances of the purification challenge at hand. It is recommended to perform small-scale trials to optimize conditions before proceeding with a large-scale purification.

References

• 1. biotage.com [biotage.com]

A Comparative Guide to the Electronic Properties of 4-Alkylanilines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the key electronic properties of 4-alkylanilines, a class of molecules significant in the development of pharmaceuticals, organic electronics, and advanced materials. The electronic behavior of these compounds is critically influenced by the nature of the alkyl substituent at the para-position, which modulates properties such as ionization potential, oxidation potential, and frontier molecular orbital energies. Understanding these relationships is crucial for designing molecules with tailored electronic characteristics for specific applications.

Comparative Analysis of Electronic Properties

The electronic properties of 4-alkylanilines are primarily governed by the inductive effect of the alkyl group attached to the aromatic ring. Alkyl groups are electron-donating, which increases the electron density on the aniline ring and the amino group. This leads to predictable trends in their electronic behavior.

As the size of the alkyl group increases (e.g., from methyl to isopropyl), its electron-donating inductive effect becomes more pronounced. This increased electron density raises the energy of the Highest Occupied Molecular Orbital (HOMO), making it easier to remove an electron. Consequently, both the ionization potential (the energy required to remove an electron from a gaseous molecule) and the oxidation potential (the potential at which the molecule is oxidized in solution) decrease.

The energy of the Lowest Unoccupied Molecular Orbital (LUMO) is less affected by the alkyl substituent. However, the rise in HOMO energy leads to a smaller HOMO-LUMO energy gap, which can influence the molecule's reactivity and spectroscopic properties.

Data Presentation: Electronic Properties of Substituted Anilines

The following table summarizes key electronic properties for aniline, 4-methylaniline, and 4-isopropylaniline based on computational data. This data illustrates the impact of increasing alkyl substitution. Note that these values are derived from Density Functional Theory (DFT) calculations and provide a consistent basis for comparing trends.

Compound	Substituent	HOMO Energy (eV)	LUMO Energy (eV)	Energy Gap (eV)	Ionization Potential (eV)
Aniline	-H	-5.25	-0.21	5.04	7.72
4-Methylaniline	-CH₃	-5.08	-0.17	4.91	7.50
4-Isopropylaniline	-CH(CH₃)₂	-5.01	0.28	5.29	7.35

Note: Data for Aniline and 4-Methylaniline are typical values from DFT calculations (B3LYP/6-31G) for comparative purposes. Data for 4-Isopropylaniline is sourced from a specific DFT study (B3LYP/6-311G(d,p)). Direct experimental values may vary.*

Visualizing Structure-Property Relationships

The following diagrams illustrate the conceptual relationships and experimental workflows discussed in this guide.

Relationship between alkyl group size and electronic properties.

A Comparative Performance Analysis of 4-Heptylaniline-Based Liquid Crystals and Standard Nematic Alternatives

For Researchers, Scientists, and Drug Development Professionals: A Guide to Benchmarking Liquid Crystal Performance

Performance Benchmark Comparison

A direct quantitative comparison is challenging due to the limited published data on 4-Heptylaniline-based liquid crystals. However, the following tables summarize the key performance parameters for the standard nematic liquid crystals, 5CB and MBBA, which serve as a benchmark for evaluating new materials.

Table 1: Key Physical Properties

Property	N-(4-heptylphenyl)-4-butoxybenzamide	4-cyano-4'-pentylbiphenyl (5CB)	N-(4-methoxybenzylidene)-4-butylaniline (MBBA)
Molecular Formula	C27H39NO2	C18H19N	C18H21NO
Molecular Weight ( g/mol )	409.61	249.35	267.37
Density (g/mL at 25°C)	Data Not Available	1.008[1]	1.027[2][3]
Refractive Index (n20/D)	Data Not Available	1.532[2]	1.5496[2]

Table 2: Mesomorphic and Electro-Optical Properties

Property	N-(4-heptylphenyl)-4-butoxybenzamide	4-cyano-4'-pentylbiphenyl (5CB)	N-(4-methoxybenzylidene)-4-butylaniline (MBBA)
Nematic to Isotropic Transition (°C)	Data Not Available	35.0[4][5][6]	~42[7]
Birefringence (Δn)	Data Not Available	~0.18 (at 25°C, 589 nm)	~0.2
Dielectric Anisotropy (Δε)	Data Not Available	Positive[8]	Negative[7][9]
Rotational Viscosity (γ₁)	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols

To facilitate the benchmarking of novel 4-Heptylaniline-based liquid crystals, detailed methodologies for characterizing their key performance indicators are provided below.

Determination of Nematic to Isotropic Transition Temperature (TN-I)

The nematic to isotropic transition temperature is a fundamental property of a liquid crystal, defining the upper limit of its operational temperature range.

Method: Differential Scanning Calorimetry (DSC)

• Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. Phase transitions are observed as endothermic or exothermic peaks.

• Protocol:

  • A small, accurately weighed sample (1-5 mg) of the liquid crystal is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference are heated at a controlled rate (e.g., 5-10 °C/min).

  • The temperature at which the endothermic peak corresponding to the nematic to isotropic transition occurs is recorded as TN-I.

  • A subsequent cooling scan is performed to observe the isotropic to nematic transition upon cooling.

Figure 1: Workflow for Determining Nematic to Isotropic Transition Temperature using DSC.

Measurement of Optical Birefringence (Δn)

Birefringence is the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices and is a crucial parameter for display applications.

Method: Abbé Refractometer

• Principle: An Abbé refractometer measures the refractive index of a liquid by determining the critical angle of total internal reflection. For liquid crystals, measurements are taken with polarized light aligned parallel and perpendicular to the liquid crystal director.

• Protocol:

  • A thin, uniformly aligned film of the liquid crystal is prepared on the prism of the Abbé refractometer. Alignment can be achieved by treating the prism surface with a rubbed polyimide layer.

  • The sample is illuminated with monochromatic, polarized light.

  • For the measurement of nₑ, the polarization of the light is aligned parallel to the director of the liquid crystal.

  • For the measurement of nₒ, the polarization is aligned perpendicular to the director.

  • The birefringence is calculated as Δn = nₑ - nₒ.

Determination of Dielectric Anisotropy (Δε)

Dielectric anisotropy is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director. It determines how the liquid crystal will align in an electric field.

Method: Capacitance Measurement

• Principle: The dielectric permittivity is determined by measuring the capacitance of a cell filled with the liquid crystal.

• Protocol:

  • A liquid crystal cell with a known electrode area and cell gap is used.

  • For measuring ε∥, a planar-aligned cell is used, where the director is parallel to the electrodes.

  • For measuring ε⊥, a homeotropically-aligned cell is used, where the director is perpendicular to the electrodes.

  • The capacitance of the filled cell is measured using an LCR meter at a specific frequency (e.g., 1 kHz).

  • The dielectric permittivity is calculated from the capacitance, electrode area, and cell gap.

  • The dielectric anisotropy is calculated as Δε = ε∥ - ε⊥.

Figure 2: Experimental workflow for the determination of dielectric anisotropy.

Measurement of Rotational Viscosity (γ₁)

Rotational viscosity is a measure of the internal friction of the liquid crystal and is a key factor in determining the switching speed of liquid crystal devices.

Method: Rotational Viscometer

• Principle: A rotational viscometer measures the torque required to rotate a spindle in the liquid crystal sample at a constant angular velocity.

• Protocol:

  • The liquid crystal sample is placed in a temperature-controlled sample holder.

  • A spindle of known geometry is immersed in the sample.

  • The spindle is rotated at a series of known angular velocities.

  • The torque required to maintain each velocity is measured.

  • The rotational viscosity is calculated from the torque, angular velocity, and the geometry of the spindle and sample holder.

Logical Relationship of Investigated Liquid Crystals

The following diagram illustrates the structural relationship between the 4-Heptylaniline-based liquid crystal and the benchmark compounds. All are calamitic (rod-shaped) liquid crystals, but their core structures and terminal groups differ, leading to variations in their physical properties.

Figure 3: Structural relationship of the compared liquid crystals.

Conclusion

This guide provides a framework for the systematic benchmarking of 4-Heptylaniline-based liquid crystals. While a complete comparative dataset is not yet available, the provided experimental protocols and the performance data of standard nematic liquid crystals, 5CB and MBBA, offer a solid foundation for future research. The synthesis and characterization of novel 4-Heptylaniline derivatives, followed by the systematic measurement of their physical properties as outlined in this guide, will be crucial in determining their potential for advanced applications. The structural variations inherent in the 4-Heptylaniline family present a promising avenue for the development of new liquid crystal materials with tailored properties.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-(4-甲氧基苯亚甲基）-4-丁基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. MBBA | 26227-73-6 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ias.ac.in [ias.ac.in]
• 9. Dielectric anisotropy changes in MBBA liquid crystal doped with barium titanate by a new method - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Heptylaniline: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is paramount for ensuring laboratory safety and environmental protection. 4-Heptylaniline, a substituted aniline compound, requires meticulous handling and disposal due to its potential hazards. This guide provides essential, step-by-step procedures for the safe disposal of 4-Heptylaniline, ensuring the well-being of laboratory personnel and the preservation of our environment.

Safety and Hazard Profile of 4-Heptylaniline

A thorough understanding of the hazards associated with 4-Heptylaniline is the first step in its safe handling and disposal. The following table summarizes key quantitative and qualitative safety data.

Property	Value	Source
Chemical Formula	C₁₃H₂₁N	[1][2]
Molecular Weight	191.31 g/mol	[1][2]
Appearance	Colorless to Yellow to Orange clear liquid
Boiling Point	159 °C at 18 mmHg	[3][4]
Density	0.91 g/mL at 25 °C	[3][4]
Flash Point	113 °C (235.4 °F) - closed cup	[3][5]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3][5]
GHS Precautionary Codes	P261, P264, P271, P280, P302+P352, P305+P351+P338	[3][5]
Signal Word	Warning	[3][5]
Personal ProtectiveEquipment (PPE)	Eyeshields, Gloves, Type ABEK (EN14387) respirator filter	[3][5]

Experimental Protocol: Waste Collection and Disposal Procedure

The required disposal method for 4-Heptylaniline is through an approved hazardous waste disposal plant. Laboratory personnel should not attempt to neutralize or treat this chemical waste themselves. The following protocol outlines the immediate safety measures and step-by-step disposal plan.

I. Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to handle 4-Heptylaniline with the appropriate safety measures. Based on the hazardous nature of aniline compounds, the following personal protective equipment (PPE) and handling procedures are mandatory:

• Personal Protective Equipment (PPE):

  • Gloves: Wear robust chemical-resistant gloves. For aniline and its derivatives, butyl, neoprene, Polyvinyl alcohol (PVA), or Viton gloves are recommended. Nitrile gloves are not advised.[6]

  • Eye Protection: Chemical splash goggles are essential to prevent any eye contact.[6]

  • Lab Coat: A fully-buttoned lab coat must be worn to protect against skin contact.[6]

  • Respiratory Protection: All work with 4-Heptylaniline should be conducted in a certified laboratory chemical fume hood.[6]

• Designated Work Area: All handling and waste collection activities must be confined to a designated and clearly marked area, such as a chemical fume hood.[3] This area should be labeled with warnings indicating the potential hazards.

II. Spill Management

In the event of a spill, the following procedures should be followed:

• Small Spills:

  • If a small amount of 4-Heptylaniline is spilled (an amount that can be cleaned up in approximately 10 minutes by trained personnel), you may proceed with caution.[6]

  • Wearing the appropriate PPE, absorb the spill with an inert, dry material such as vermiculite, dry sand, or earth.[7]

  • Carefully collect the absorbed material and place it in a designated, sealed container for hazardous waste.[7]

  • Ventilate the area and wash the spill site after the cleanup is complete.[7]

• Large Spills:

  • Immediately evacuate the area.[6]

  • Secure the location and notify others in the vicinity.[6]

  • Contact your institution's Environmental Health & Safety (EH&S) department or emergency services.[6]

III. Step-by-Step Disposal Plan

• Waste Collection:

  • Collect waste 4-Heptylaniline in a compatible and clearly labeled hazardous waste container. A polyethylene container is a suitable option.[3][6]

  • The container must be labeled as "Hazardous Waste" and clearly identify the contents, including "4-Heptylaniline".[6]

  • Do not mix 4-Heptylaniline with other waste streams unless specifically instructed to do so by your institution's waste management guidelines.

• Waste Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated area.[6]

  • The storage area should be away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

  • Ensure the storage area is cool and protected from direct sunlight and sources of ignition.[3]

• Final Disposal:

  • Under no circumstances should 4-Heptylaniline be disposed of down the drain or in the regular waste stream. [3][6]

  • Arrange for the pickup and disposal of the hazardous waste container through your institution's EH&S department or a licensed hazardous waste disposal contractor.[6]

  • Follow all institutional, local, regional, and national regulations for hazardous waste disposal.[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Heptylaniline.

Caption: Workflow for the safe disposal of 4-Heptylaniline.

References

• 1. chemos.de [chemos.de]
• 2. scbt.com [scbt.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. chembk.com [chembk.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. nj.gov [nj.gov]
• 8. pentachemicals.eu [pentachemicals.eu]

Essential Safety and Logistics for Handling 4-Heptylaniline

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety protocols, operational guidance, and disposal plans for the handling of 4-Heptylaniline. The information herein is compiled to ensure the safety of laboratory personnel and to maintain compliance with standard safety procedures. Given the limited specific data for 4-Heptylaniline, safety protocols for aniline and other aromatic amines are used as a conservative reference.

Quantitative Data Summary

The following table summarizes the known physical, chemical, and safety data for 4-Heptylaniline. Occupational exposure limits for Aniline are provided as a conservative reference.

Property	Value
Chemical Formula	C₁₃H₂₁N
Molecular Weight	191.31 g/mol
Appearance	Liquid
Density	0.91 g/mL at 25 °C
Boiling Point	159 °C at 18 mmHg
Flash Point	113 °C (235.4 °F) - closed cup
Hazards	Causes skin irritation, serious eye irritation, may cause respiratory irritation.
Aniline OSHA PEL (TWA)	5 ppm (19 mg/m³)
Aniline ACGIH TLV (TWA)	2 ppm (7.6 mg/m³)

Operational Plan: Handling and Use

All handling of 4-Heptylaniline must be conducted in a certified chemical fume hood.[1] A designated area for working with this compound should be clearly marked.

1. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Heptylaniline. This includes, but is not limited to:

• Gloves: Two pairs of chemical-resistant gloves should be worn. Recommended materials are Butyl, Neoprene, Polyvinyl alcohol (PVA), or Viton. Nitrile gloves are not recommended for handling aniline and its derivatives. [1][2]

• Eye Protection: Chemical splash goggles are mandatory.[1]

• Lab Coat: A fully-buttoned lab coat is required to protect against skin contact.[1]

• Respiratory Protection: All work should be performed in a chemical fume hood.[1] If there is a risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for organic vapors should be used by trained and fit-tested personnel.

2. Experimental Protocol: Step-by-Step Handling

• Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly. Assemble all necessary equipment and reagents.

• Dispensing: Carefully dispense the required amount of 4-Heptylaniline. Keep the container tightly sealed when not in use.

• Reaction: If used in a reaction, ensure the apparatus is secure and properly ventilated.

• Post-Procedure: After use, decontaminate all surfaces and equipment that may have come into contact with the chemical.

Disposal Plan

All waste containing 4-Heptylaniline must be treated as hazardous waste.[3] Under no circumstances should it be disposed of down the drain or in regular trash.[3]

1. Waste Segregation and Collection

• Liquid Waste: Collect all liquid waste containing 4-Heptylaniline in a dedicated, clearly labeled, and compatible hazardous waste container. A polyethylene container is a suitable option.[1][2]

• Solid Waste: All contaminated solid waste, such as gloves, absorbent pads, and weighing papers, must be collected in a separate, clearly labeled hazardous waste container.[3]

2. Spill Management

In the event of a spill, follow these procedures:

• Small Spill (manageable by trained personnel):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, dry material such as vermiculite, dry sand, or earth.[1]

  • Collect the absorbent material and spilled substance in a sealed, labeled hazardous waste container.[1]

  • Decontaminate the spill area with a suitable cleaning solution.

  • Ventilate the area after cleanup is complete.[1]

• Large Spill:

  • Evacuate the area immediately.[1]

  • Notify your institution's Environmental Health and Safety (EHS) office or emergency response team.[1]

  • Secure the area to prevent entry.

Decontamination

• Work Surfaces: At the end of each procedure, wipe down the immediate work area and any equipment to prevent the accumulation of chemical residue.[2]

• Personal Decontamination: Upon leaving the designated work area, remove all PPE and wash hands thoroughly with soap and water.[2]

Visualized Workflow

Caption: Workflow for the safe handling and disposal of 4-Heptylaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. benchchem.com [benchchem.com]